3-Hydroxyundecanoic acid

Core Science & Biosynthesis

Unveiling 3-Hydroxyundecanoic Acid: A Technical Guide to Microbial Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the microbial production of 3-hydroxyundecanoic acid, a medium-chain-length 3-hydroxy fatty acid with potential applications in the pharmaceutical and biotechnology sectors. The document details a known microbial source, outlines comprehensive protocols for its isolation and purification from bacterial cultures, and provides methodologies for its quantification.

Microbial Sources of 3-Hydroxyundecanoic Acid

While the microbial production of polyhydroxyalkanoates (PHAs), polymers of 3-hydroxyalkanoic acids, is well-documented across various bacterial genera, specific information on the monomer 3-hydroxyundecanoic acid (3-HUDA) is less common. However, research has identified specific microbial strains capable of producing this valuable compound.

One notable producer of 3-hydroxyundecanoic acid is the bacterium Lactobacillus plantarum MiLAB 14. This strain has been identified as producing a range of antifungal 3-hydroxy fatty acids, including 3-hydroxyundecanoic acid[1][2][3]. While quantitative data for 3-HUDA production by this strain is not extensively available due to analytical challenges such as low solubility, its presence and use as an internal standard in studies confirm its biosynthesis by this microorganism[1].

Further research into other Lactobacillus species and other bacterial genera known for producing medium-chain-length PHAs, such as Pseudomonas and Rhodococcus, may reveal additional sources of 3-hydroxyundecanoic acid.

Isolation and Purification Protocols

The isolation of 3-hydroxyundecanoic acid from microbial cultures involves a multi-step process encompassing cell harvesting, extraction of the fatty acid, and subsequent purification. The following protocol is a comprehensive workflow synthesized from established methods for the extraction of fatty acids from Lactobacillus cultures and general protocols for the recovery of PHA monomers.

I. Cultivation of Lactobacillus plantarum

Lactobacillus plantarum strains can be cultivated in standard laboratory media such as De Man, Rogosa, and Sharpe (MRS) broth. Optimal growth conditions, including temperature and pH, should be maintained to encourage the production of secondary metabolites like 3-hydroxy fatty acids.

Table 1: Growth Conditions for Lactobacillus plantarum

Parameter	Recommended Condition
Growth Medium	De Man, Rogosa, and Sharpe (MRS) Broth
Temperature	30°C
Atmosphere	Anaerobic or microaerophilic
Incubation Time	48-72 hours

II. Extraction of 3-Hydroxyundecanoic Acid from Culture Supernatant

Since 3-hydroxy fatty acids are often secreted into the culture medium by Lactobacillus plantarum, the primary extraction is performed on the cell-free supernatant[1].

Experimental Protocol: Liquid-Liquid Extraction

• Cell Removal: Centrifuge the bacterial culture at a high speed (e.g., 10,000 x g for 15 minutes) to pellet the cells.

• Supernatant Collection: Carefully decant and collect the supernatant.

• Acidification: Acidify the supernatant to a pH of approximately 2.0 using a strong acid such as hydrochloric acid (HCl). This protonates the carboxylic acid group, making it more soluble in organic solvents.

• Solvent Extraction: Perform a liquid-liquid extraction by adding an equal volume of an immiscible organic solvent like ethyl acetate (B1210297) or diethyl ether. Shake the mixture vigorously for several minutes and then allow the phases to separate.

• Solvent Collection: Carefully collect the organic phase containing the extracted fatty acids. Repeat the extraction process on the aqueous phase at least two more times to maximize recovery.

• Drying and Concentration: Pool the organic extracts and dry them over anhydrous sodium sulfate (B86663) to remove any residual water. The solvent can then be removed under reduced pressure using a rotary evaporator to yield the crude fatty acid extract.

III. Purification of 3-Hydroxyundecanoic Acid

The crude extract will contain a mixture of fatty acids and other organic-soluble compounds. Further purification is necessary to isolate 3-hydroxyundecanoic acid.

Experimental Protocol: Chromatographic Purification

• Silica (B1680970) Gel Chromatography: The crude extract can be purified using silica gel column chromatography. A solvent gradient system, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), can be used to separate the fatty acids based on their polarity. Fractions are collected and analyzed (e.g., by thin-layer chromatography) to identify those containing 3-hydroxyundecanoic acid.

• Preparative High-Performance Liquid Chromatography (HPLC): For higher purity, preparative HPLC with a suitable column (e.g., a C18 column) can be employed. A mobile phase gradient of water and a polar organic solvent like acetonitrile (B52724) or methanol (B129727) is typically used for separation.

Quantification of 3-Hydroxyundecanoic Acid

Gas chromatography-mass spectrometry (GC-MS) is the most common and reliable method for the quantification of 3-hydroxy fatty acids. This technique requires derivatization of the fatty acid to increase its volatility.

Experimental Protocol: GC-MS Analysis

• Derivatization: The hydroxyl and carboxyl groups of 3-hydroxyundecanoic acid must be derivatized prior to GC-MS analysis. A common method is silylation, using a reagent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a catalyst such as trimethylchlorosilane (TMCS)[1]. The reaction is typically carried out by heating the dried extract with the derivatizing agent in a sealed vial.

• GC-MS Conditions: The derivatized sample is then injected into the GC-MS system. The following table provides typical parameters for the analysis of 3-hydroxy fatty acids.

Table 2: Typical GC-MS Parameters for 3-Hydroxy Fatty Acid Analysis

Parameter	Setting
GC Column	HP-5MS capillary column (or equivalent)
Injector Temperature	250°C
Oven Program	Initial 80°C for 5 min, ramp to 200°C at 3.8°C/min, then to 290°C at 15°C/min, hold for 6 min[1]
Carrier Gas	Helium
Ionization Mode	Electron Impact (EI)
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan

• Quantification: Quantification is achieved by comparing the peak area of the derivatized 3-hydroxyundecanoic acid to that of a known concentration of an internal standard. Stable isotope-labeled versions of the analyte are ideal internal standards for the highest accuracy. The relative abundance of the native compound to the stable isotope internal standard is used to calculate the concentration[1].

Visualizing the Workflow

The following diagrams illustrate the key workflows for the isolation and analysis of 3-hydroxyundecanoic acid.

Figure 1. Experimental workflow for the isolation and purification of 3-hydroxyundecanoic acid.

Figure 2. Workflow for the quantitative analysis of 3-hydroxyundecanoic acid by GC-MS.

References

• 1. Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Antifungal 3-hydroxy fatty acids from Lactobacillus plantarum MiLAB 14 - PubMed [pubmed.ncbi.nlm.nih.gov]

Enzymatic Synthesis of 3-Hydroxyundecanoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxyundecanoic acid, a medium-chain-length (mcl) 3-hydroxy fatty acid (3-HFA), is a valuable chiral building block for the synthesis of pharmaceuticals and other specialty chemicals. Enzymatic synthesis offers a highly specific and sustainable alternative to traditional chemical methods for producing this enantiomerically pure compound. This technical guide provides an in-depth overview of the core enzymatic strategies for the synthesis of 3-hydroxyundecanoic acid, focusing on two primary methodologies: the in vivo depolymerization of microbially produced polyhydroxyalkanoates (PHAs) and whole-cell biocatalysis for the direct conversion of substrates. This document details the underlying biochemical pathways, provides comprehensive experimental protocols, summarizes key quantitative data, and presents visual workflows and metabolic diagrams to facilitate a deeper understanding and practical application of these techniques.

Introduction

The demand for enantiomerically pure chiral compounds is steadily increasing in the pharmaceutical and fine chemical industries. 3-Hydroxy fatty acids, with their bifunctional nature, serve as versatile synthons for a variety of complex molecules. (R)-3-hydroxyundecanoic acid, in particular, is of interest due to its potential applications in the synthesis of bioactive compounds. Biocatalytic approaches, leveraging the high stereo- and regioselectivity of enzymes, are at the forefront of green chemistry initiatives to produce such molecules. This guide explores the enzymatic routes to 3-hydroxyundecanoic acid, primarily through microbial systems.

Enzymatic Synthesis Strategies

Two principal enzymatic strategies have been effectively employed for the synthesis of 3-hydroxyundecanoic acid and other mcl-3-HFAs:

• In Vivo Depolymerization of Polyhydroxyalkanoates (PHAs): This method involves two main stages. First, microorganisms, typically Pseudomonas putida, are cultivated under conditions that promote the accumulation of mcl-PHAs, which are polyesters of various 3-hydroxy fatty acids, including 3-hydroxyundecanoic acid. In the second stage, the intracellular PHA depolymerase is activated in vivo to hydrolyze the polymer into its constituent 3-hydroxyalkanoic acid monomers, which are then secreted into the medium.

• Whole-Cell Biocatalysis: This approach utilizes engineered or wild-type microorganisms as biocatalysts to directly convert a suitable carbon source, such as undecanoic acid, into 3-hydroxyundecanoic acid. This process relies on the cell's native metabolic machinery, particularly the β-oxidation pathway, to introduce the hydroxyl group at the C3 position.

Biochemical Pathways

The enzymatic synthesis of 3-hydroxyundecanoic acid is intrinsically linked to the fatty acid metabolism of the microbial host. Two key pathways are central to the formation of the 3-hydroxyacyl-CoA precursor, which is the substrate for PHA synthesis.

Fatty Acid β-Oxidation Pathway

When fatty acids such as undecanoic acid are provided as the carbon source, they are activated to their corresponding acyl-CoA thioesters and subsequently enter the β-oxidation cycle. This cyclical pathway involves a series of enzymatic reactions, including oxidation, hydration, and thiolysis. The hydration step, catalyzed by enoyl-CoA hydratase, generates (S)-3-hydroxyacyl-CoA. An epimerase can then convert this to the (R)-enantiomer, which is the substrate for PHA synthase.

The Pivotal Role of Medium-Chain 3-Hydroxy Fatty Acids in Bacterial Cell Signaling: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Medium-chain 3-hydroxy fatty acids (mc-3-OH-FAs) represent a critical class of lipid molecules in the bacterial world, extending far beyond their fundamental role as intermediates in fatty acid metabolism. These molecules are increasingly recognized as versatile players in cell-to-cell communication, host-pathogen interactions, and microbial community structuring. While specific research on 3-hydroxyundecanoic acid as a signaling molecule is limited, its identity as a medium-chain 3-hydroxy fatty acid places it within a group of compounds with significant biological activities. This technical guide provides a comprehensive overview of the role of mc-3-OH-FAs in bacterial cell signaling, with a focus on their biosynthesis, their function as precursors to quorum sensing signals, their antimicrobial properties, and their recognition by host organisms as microbe-associated molecular patterns (MAMPs). We will delve into the signaling pathways of well-characterized mc-3-OH-FAs, such as 3-hydroxydecanoic acid and 3-hydroxydodecanoic acid, to provide a framework for understanding the potential roles of related molecules like 3-hydroxyundecanoic acid. This guide also includes detailed experimental protocols for the study of these molecules and presents key quantitative data in a structured format to aid in research and development.

Introduction to Medium-Chain 3-Hydroxy Fatty Acids

Medium-chain 3-hydroxy fatty acids are fatty acids with a chain length of 6 to 12 carbons that possess a hydroxyl group at the C-3 position.[1] These molecules are key intermediates in bacterial fatty acid biosynthesis and degradation pathways.[2] Beyond this core metabolic function, a growing body of evidence highlights their significance in a variety of cell signaling and physiological processes.

While extensive research has focused on acyl-homoserine lactones (AHLs) as the primary quorum sensing signals in Gram-negative bacteria, it is now clear that other lipid molecules, including mc-3-OH-FAs, play crucial roles in regulating bacterial group behaviors.[3] Their amphiphilic nature allows them to interact with cell membranes, potentially influencing membrane fluidity and permeability, and enabling their transport out of the cell to act as signaling cues.[4][5][6]

Biosynthesis of 3-Hydroxy Fatty Acids

The primary route for the synthesis of 3-hydroxy fatty acids in bacteria is through the fatty acid synthesis (FAS) II pathway. In this cycle, the reduction of a β-ketoacyl-ACP intermediate by a β-ketoacyl-ACP reductase yields a 3-hydroxyacyl-ACP.[2] These intermediates can then be channeled into various metabolic fates, including further elongation in the FAS cycle, incorporation into the lipid A component of lipopolysaccharide (LPS) in Gram-negative bacteria, or release as free fatty acids.[2][7]

The release of free 3-hydroxy fatty acids from their ACP-tethered form is a critical step for their function as extracellular signals. This is often accomplished by the action of specific thioesterases.

Caption: Generalized biosynthesis of 3-hydroxyacyl-ACP within the FAS II cycle and its potential fates.

Role in Bacterial Cell Signaling

Precursors to Quorum Sensing Molecules in Burkholderia

In several species of the genus Burkholderia, mc-3-OH-FAs are precursors to a class of quorum sensing signals known as diffusible signal factors (DSFs). For instance, in Burkholderia cenocepacia, 3-hydroxydodecanoic acid is a precursor to cis-2-dodecenoic acid, also known as Burkholderia diffusible signal factor (BDSF).[2][8] The conversion of the 3-hydroxy fatty acid intermediate to the unsaturated DSF molecule is catalyzed by a bifunctional enzyme with both dehydratase and thioesterase activities.[2][8] BDSF regulates virulence factors, biofilm formation, and motility in B. cenocepacia.[9]

Caption: Biosynthesis of BDSF from a 3-hydroxy fatty acid precursor in Burkholderia cenocepacia.

Antimicrobial and Biosurfactant Activity

Several studies have documented the antimicrobial properties of mc-3-OH-FAs, including 3-hydroxyundecanoic acid.[10][11] These molecules exhibit activity against a range of bacteria and fungi. The proposed mechanism of action often involves the disruption of cell membrane integrity.

In some bacteria, such as Lactobacillus plantarum, 3-hydroxy fatty acids are secreted and contribute to the overall antimicrobial activity of the producer organism.[10] In Bacillus species, 3-hydroxy fatty acids are integral components of lipopeptide biosurfactants like surfactin.[12] The length and branching of the 3-hydroxy fatty acid tail can significantly influence the biosurfactant and antimicrobial activity of these lipopeptides.[12]

Table 1: Antimicrobial Activity of Selected Medium-Chain 3-Hydroxy Fatty Acids

Compound	Target Organism(s)	Reported MIC (µg/mL)	Reference(s)
3-Hydroxydecanoic acid	Various molds and yeasts	10 - 100	[10]
3-Hydroxydodecanoic acid	Various molds and yeasts	10 - 100	[10]
3-Hydroxyundecanoic acid	Investigated as an antimicrobial agent	Data not consistently reported	[10][11]

Recognition as MAMPs by Plants

Plants have evolved sophisticated immune systems to recognize conserved microbial molecules, known as microbe-associated molecular patterns (MAMPs). Medium-chain 3-hydroxy fatty acids are recognized as MAMPs by plants of the Brassicaceae family, including the model organism Arabidopsis thaliana.[9][13][14] This recognition is mediated by the cell surface receptor kinase LORE (LIPOPOLYSACCHARIDE-SPECIFIC REDUCED ELICITATION).[9][13] The binding of mc-3-OH-FAs to LORE triggers a downstream signaling cascade, leading to the activation of pattern-triggered immunity (PTI) and enhanced resistance to bacterial pathogens.[8][13] 3-hydroxydecanoic acid has been identified as a potent elicitor of this response.[9]

Caption: Recognition of bacterial mc-3-OH-FAs by the plant immune receptor LORE.

Experimental Protocols

Extraction and Detection of 3-Hydroxy Fatty Acids from Bacterial Cultures

This protocol describes a general method for the extraction and detection of 3-hydroxy fatty acids from bacterial culture supernatants using liquid chromatography-mass spectrometry (LC-MS).

Workflow Diagram:

Caption: Workflow for the extraction and analysis of 3-hydroxy fatty acids from bacterial cultures.

Methodology:

• Culture Growth: Grow the bacterial strain of interest in an appropriate liquid medium to the desired growth phase (e.g., stationary phase).

• Cell Removal: Centrifuge the culture at high speed (e.g., 10,000 x g for 15 minutes at 4°C) to pellet the bacterial cells.

• Supernatant Collection: Carefully collect the supernatant, avoiding disturbance of the cell pellet.

• Acidification: Acidify the supernatant to a pH of approximately 2-3 with a strong acid (e.g., HCl) to protonate the carboxylic acid groups of the fatty acids.

• Liquid-Liquid Extraction: Perform a liquid-liquid extraction by adding an equal volume of an organic solvent such as ethyl acetate. Vortex vigorously and allow the phases to separate. Repeat the extraction two to three times, pooling the organic phases.

• Drying and Evaporation: Dry the pooled organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small volume of a suitable solvent (e.g., methanol (B129727) or acetonitrile) for LC-MS analysis.

• LC-MS Analysis: Analyze the sample using a high-resolution mass spectrometer coupled to a liquid chromatography system. A C18 column is typically used for separation. Detection is performed in negative ion mode, looking for the [M-H]⁻ ions of the 3-hydroxy fatty acids of interest.

Antimicrobial Susceptibility Testing

The antimicrobial activity of purified 3-hydroxy fatty acids can be determined using a broth microdilution assay to determine the Minimum Inhibitory Concentration (MIC).

Methodology:

• Prepare Stock Solution: Dissolve the purified 3-hydroxy fatty acid in a suitable solvent (e.g., ethanol (B145695) or DMSO) to create a high-concentration stock solution.

• Serial Dilutions: In a 96-well microtiter plate, perform serial two-fold dilutions of the stock solution in an appropriate bacterial growth medium.

• Inoculum Preparation: Prepare a standardized inoculum of the target microorganism (e.g., to a final concentration of 5 x 10⁵ CFU/mL).

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include positive (no compound) and negative (no bacteria) controls.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Conclusion and Future Directions

Medium-chain 3-hydroxy fatty acids are emerging as a significant class of bacterial signaling molecules with diverse biological functions. While the specific signaling role of 3-hydroxyundecanoic acid remains to be fully elucidated, its structural similarity to well-characterized mc-3-OH-FAs suggests its potential involvement in similar processes, such as antimicrobial activity and inter-kingdom signaling. Future research should focus on the targeted metabolomic analysis of a wider range of bacterial species to identify the production of 3-hydroxyundecanoic acid and other less-studied mc-3-OH-FAs. Elucidating the specific receptors and downstream signaling pathways for these molecules will be crucial for a complete understanding of their role in bacterial communication and for harnessing their potential in the development of novel antimicrobial agents and agricultural biotechnology. The detailed protocols and structured data presented in this guide provide a solid foundation for researchers to further explore this exciting and rapidly evolving field.

References

• 1. Human Metabolome Database: Showing metabocard for 3-hydroxyundecanoic acid (HMDB0061654) [hmdb.ca]
• 2. Bacterial Fatty Acid Synthesis and its Relationships with Polyketide Synthetic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid signaling - Wikipedia [en.wikipedia.org]
• 4. Interactions of Bacterial Quorum Sensing Signals with Model Lipid Membranes: Influence of Acyl Tail Structure on Multi-Scale Response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Interactions of Bacterial Quorum Sensing Signals with Model Lipid Membranes: Influence of Membrane Composition on Membrane Remodeling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bacterial Quorum Sensing Signals Promote Large-Scale Remodeling of Lipid Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Construction of a Bacterial Lipidomics Analytical Platform: Pilot Validation with Bovine Paratuberculosis Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. researchgate.net [researchgate.net]
• 10. Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 3-HYDROXYUNDECANOIC ACID CAS#: 40165-88-6 [m.chemicalbook.com]
• 12. Importance of 3-Hydroxy Fatty Acid Composition of Lipopeptides for Biosurfactant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ASCENION GmbH - Triggering of plant immunity through bacterial hydroxy fatty acid metabolites [ascenion.de]
• 14. Bacterial medium-chain 3-hydroxy fatty acid metabolites trigger immunity in Arabidopsis plants - PubMed [pubmed.ncbi.nlm.nih.gov]

The Occurrence of 3-Hydroxyundecanoic Acid in Environmental Samples: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyundecanoic acid is a medium-chain hydroxy fatty acid. It belongs to a class of molecules that are integral components of lipopolysaccharides (LPS) found in the outer membrane of most Gram-negative bacteria. Consequently, 3-hydroxy fatty acids (3-OH-FAs), including 3-hydroxyundecanoic acid, serve as important chemical markers for the presence of these bacteria and their associated endotoxins in various environmental matrices. The detection and quantification of 3-hydroxyundecanoic acid in environmental samples such as soil, water, and air can provide valuable insights into microbial populations, ecosystem health, and potential human exposure to bacterial endotoxins. This technical guide provides a comprehensive overview of the occurrence of 3-hydroxyundecanoic acid in the environment, detailed analytical methodologies for its quantification, and its biological significance.

Occurrence and Quantitative Data

3-Hydroxyundecanoic acid has been identified in various environmental samples, typically as part of a broader profile of 3-hydroxy fatty acids that indicate the presence of Gram-negative bacteria. Its concentration can vary significantly depending on the environmental matrix, microbial activity, and anthropogenic inputs. Below is a summary of representative quantitative data for 3-hydroxy fatty acids in different environmental samples. It is important to note that many studies report on a range of 3-hydroxy fatty acids rather than specifically isolating 3-hydroxyundecanoic acid.

Environmental Sample	Analyte	Concentration Range	Analytical Method	Reference
Air (Urban PM10)	Total 3-OH-FAs (C10–C18)	2.0 - 2.8 ng/m³	UHPLC-MS	[1]
House Dust	Di-2-ethylhexyl phthalate (B1215562) (DEHP) and di-iso-nonyl phthalate (DiNP)	Most abundant compounds	Fugacity-based indoor mass-balance model	[1]
Rat Blood	3-OH FAs	6.1±1.6 to 94.0±23.2 pmol/ml	GC-MSMS	[2]
Rat Liver	3-OH FAs	0.0 to 1.06±0.17 nmol/mg	GC-MSMS	[2]
Soil	3-OH FAs	Yields are much higher in acid digestion than in saponification	Acid digestion and saponification	[3]

Experimental Protocols

The accurate quantification of 3-hydroxyundecanoic acid in complex environmental matrices requires robust and sensitive analytical methods. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most commonly employed techniques.

Sample Collection and Preparation

• Soil and Sediment: Soil and sediment samples should be collected and stored frozen (-20°C) prior to analysis. Lipids are typically extracted using methods such as a modified Bligh-Dyer extraction, microwave-assisted acid digestion, or saponification.[3][4]

• Water: Water samples should be collected in clean glass bottles and stored at 4°C.[5] Acidification with nitric acid may be required for preservation, depending on the target analytes.[5] Extraction of fatty acids can be achieved through liquid-liquid extraction or solid-phase extraction (SPE).

• Air (Particulate Matter): Air samples are collected by drawing a known volume of air through a filter (e.g., quartz fiber or cellulose (B213188) nitrate) to capture particulate matter.

• Dust: Dust samples can be collected from indoor environments and sieved to obtain a uniform particle size.[1]

Extraction and Derivatization for GC-MS Analysis

A common workflow for the analysis of 3-hydroxy fatty acids from environmental samples involves extraction, hydrolysis, and derivatization to increase volatility for GC-MS analysis.

• Saponification and Methylation (for total 3-OH-FAs):

  • To approximately 40 mg of sample (e.g., bacterial cells, soil), add 1.0 mL of saponification reagent (45 g sodium hydroxide (B78521), 150 mL methanol, and 150 mL distilled water).[3]

  • Heat the sample at 100°C for 30 minutes.

  • Cool the tubes and add 2.0 mL of methylation reagent (325 mL 6.0 N hydrochloric acid and 275 mL methanol).[3]

  • Heat at 80°C for 10 minutes.[3]

  • Cool the tubes and add 1.25 mL of extraction solvent (e.g., a mixture of hexane (B92381) and methyl tert-butyl ether).[3]

  • Gently mix for 10 minutes.

  • Centrifuge to separate the phases and transfer the upper organic phase to a clean vial.

  • Wash the organic phase with a base wash solution (10.8 g sodium hydroxide in 900 mL distilled water).[3]

  • Transfer the final organic phase to a new vial for analysis.

• Derivatization (Silylation):

  • Dry the extracted fatty acid methyl esters under a stream of nitrogen.

  • Add 100 µL of a derivatizing agent such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane (TMCS).[6]

  • Heat at 80°C for one hour to form trimethylsilyl (B98337) (TMS) derivatives.[6]

Analytical Instrumentation and Conditions

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Injector: Splitless injection of 1 µL of the derivatized sample.

  • Column: A non-polar capillary column such as a HP-5MS (or equivalent).

  • Oven Temperature Program: An initial temperature of 80°C held for 5 minutes, followed by a ramp of 3.8°C/min to 200°C, and then a ramp of 15°C/min to 290°C, held for 6 minutes.[6]

  • Mass Spectrometer: Operated in electron impact (EI) ionization mode. Data can be acquired in full scan mode or selected ion monitoring (SIM) mode for higher sensitivity and specificity.[6]

• High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS):

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).[3]

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in an organic solvent mixture like acetonitrile/methanol (B).[3]

  • Gradient Elution: A typical gradient might start at a low percentage of B, ramp up to a high percentage to elute the fatty acids, and then return to the initial conditions for re-equilibration.[3]

  • Mass Spectrometer: An electrospray ionization (ESI) source, typically operated in negative ion mode. Multiple reaction monitoring (MRM) is used for quantification.[7]

Experimental Workflow Diagram

Caption: A generalized experimental workflow for the analysis of 3-hydroxyundecanoic acid.

Biological Significance and Signaling Pathways

3-Hydroxy fatty acids are not only environmental biomarkers but are also key intermediates in the mitochondrial fatty acid β-oxidation spiral.[8] This metabolic pathway is crucial for energy production from fatty acids in many organisms, including mammals. The presence of endogenous 3-hydroxy fatty acids is an important consideration when analyzing mammalian samples for environmental exposure to endotoxins.[2]

Fatty Acid β-Oxidation Pathway

The β-oxidation of fatty acids is a cyclical process that shortens the fatty acyl-CoA chain by two carbons in each cycle, producing acetyl-CoA, FADH₂, and NADH. 3-hydroxyacyl-CoA is a key intermediate in this pathway.

Caption: The mitochondrial fatty acid β-oxidation pathway.

Conclusion

3-Hydroxyundecanoic acid is a valuable biomarker for the presence of Gram-negative bacteria and their associated endotoxins in a wide range of environmental samples. Its detection and quantification provide crucial information for environmental monitoring, public health assessments, and paleoclimate research. The analytical methods outlined in this guide, primarily GC-MS and HPLC-MS/MS, offer the sensitivity and specificity required for reliable analysis. A thorough understanding of both the environmental occurrence and the endogenous metabolic pathways of 3-hydroxy fatty acids is essential for the accurate interpretation of analytical results.

References

• 1. Determining Source Strength of Semivolatile Organic Compounds using Measured Concentrations in Indoor Dust - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Consumer Product Chemicals in Indoor Dust: A Quantitative Meta-analysis of U.S. Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Lipid Extraction and Analysis Method for Characterizing Soil Microbes in Experiments with Many Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. alsglobal.com [alsglobal.com]
• 6. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Substances in house dust with and without potential human health risk - Exposure to chemicals via house dust - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Spectroscopic Characterization of 3-Hydroxyundecanoic Acid: A Technical Guide

This guide provides an in-depth overview of the spectroscopic techniques and data used for the characterization of 3-Hydroxyundecanoic acid. It is intended for researchers, scientists, and professionals in drug development who require detailed information on the structural elucidation of this medium-chain hydroxy fatty acid.

Introduction

3-Hydroxyundecanoic acid (C₁₁H₂₂O₃, Molar Mass: 202.29 g/mol ) is a β-hydroxy fatty acid.[1] Accurate structural characterization is fundamental to understanding its biological role and potential therapeutic applications. This document outlines the standard spectroscopic methods—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy—used to confirm its molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of a molecule. For 3-Hydroxyundecanoic acid, ¹H and ¹³C NMR are used to identify the different proton and carbon environments within the molecule.

Data Presentation: Predicted NMR Chemical Shifts

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 3-Hydroxyundecanoic acid in a standard solvent like CDCl₃. These predictions are based on established chemical shift increments and data from structurally similar compounds.[2]

Table 1: Predicted ¹H NMR Spectroscopic Data for 3-Hydroxyundecanoic acid (in CDCl₃)

Position	Proton Type	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	-COOH	10.0 - 12.0	broad singlet	-
2	-CH₂-	2.40 - 2.55	doublet of doublets	J ≈ 16.5, 3.0 (Hax), J ≈ 16.5, 9.0 (Heq)
3	-CH(OH)-	4.00 - 4.15	multiplet	-
4	-CH₂-	1.45 - 1.60	multiplet	-
5-10	-(CH₂)₆-	1.25 - 1.40	broad singlet	-
11	-CH₃	0.85 - 0.95	triplet	J ≈ 7.0

Table 2: Predicted ¹³C NMR Spectroscopic Data for 3-Hydroxyundecanoic acid (in CDCl₃)

Position	Carbon Type	Predicted Chemical Shift (δ, ppm)
1	-COOH	~178
2	-CH₂-	~41
3	-CH(OH)-	~68
4	-CH₂-	~36
5-9	-(CH₂)₅-	22 - 32
10	-CH₂-	~23
11	-CH₃	~14

Experimental Protocol: NMR Spectroscopy

Sample Preparation:

• Dissolve approximately 5-10 mg of 3-Hydroxyundecanoic acid in about 0.7 mL of a deuterated solvent (e.g., CDCl₃).

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).[2]

• Transfer the solution to a standard 5 mm NMR tube.

Data Acquisition:

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• ¹H NMR:

  • Pulse Angle: 30-45°

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-2 seconds

  • Number of Scans: 16-64[2]

• ¹³C NMR (Proton-decoupled):

  • Pulse Angle: 30°

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2 seconds

  • Number of Scans: 1024-4096[2]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification. Electrospray ionization (ESI) is a common soft ionization technique suitable for this type of molecule.[3]

Data Presentation: Expected Mass Spectrometry Data

Table 3: Predicted ESI-MS Data for 3-Hydroxyundecanoic acid

Ion Type	Adduct	Predicted m/z
Negative Ion Mode	[M-H]⁻	201.15
Positive Ion Mode	[M+H]⁺	203.16
Positive Ion Mode	[M+Na]⁺	225.15

Table 4: Key Fragmentation Patterns (Electron Impact - GC/MS)

Based on fragmentation of similar β-hydroxy acids, the following key fragments are expected.[4]

m/z	Fragment Identity	Notes
103	[CH(OH)CH₂COOH]⁺	Characteristic fragment from cleavage between C3 and C4.
59	[CH₂COOH]⁺	Further fragmentation.
M-18	[M-H₂O]⁺	Loss of a water molecule.
M-45	[M-COOH]⁺	Loss of the carboxylic acid group.

Experimental Protocol: LC-MS

Sample Preparation:

• Prepare a dilute solution of 3-Hydroxyundecanoic acid (e.g., 0.1-1 µg/mL) in a suitable solvent such as methanol (B129727) or acetonitrile (B52724)/water mixture.

• Incorporate an internal standard if quantitative analysis is required.

Data Acquisition:

• Instrumentation: A liquid chromatograph coupled to a mass spectrometer with an electrospray ionization (ESI) source.

• Chromatography: Use a C18 reverse-phase column with a gradient elution, for example, from water with 0.1% formic acid to acetonitrile with 0.1% formic acid.

• Mass Spectrometry:

  • Ionization Mode: ESI, both positive and negative modes should be tested for optimal signal.[5]

  • Scan Range: m/z 50-500.

  • MS/MS: For structural confirmation, select the precursor ion (e.g., m/z 201.15 in negative mode) and subject it to collision-induced dissociation (CID) to observe characteristic fragment ions.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Data Presentation: Characteristic IR Absorption Bands

Table 5: Key IR Absorption Bands for 3-Hydroxyundecanoic acid

Wavenumber (cm⁻¹)	Bond Vibration	Description
3550 - 3200	O-H stretch (alcohol)	Broad
3300 - 2500	O-H stretch (carboxylic acid)	Very broad, often overlapping with C-H stretch
2950 - 2850	C-H stretch (alkane)	Strong, sharp
1730 - 1700	C=O stretch (carboxylic acid)	Strong, sharp[6]
1320 - 1210	C-O stretch	Medium to strong[6]
~920	O-H bend (out-of-plane)	Broad, characteristic of carboxylic acid dimer[6]

Experimental Protocol: IR Spectroscopy

Sample Preparation:

• For a liquid sample, a neat spectrum can be obtained by placing a drop of the liquid between two KBr or NaCl plates to form a thin film.[7]

• For a solid sample, prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a transparent disk. Alternatively, a Nujol mull can be prepared.[8]

Data Acquisition:

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Procedure:

  • Record a background spectrum of the empty sample holder (or pure KBr pellet).

  • Place the prepared sample in the spectrometer's beam path.

  • Collect the sample spectrum over the range of 4000-400 cm⁻¹. The final spectrum is presented in terms of transmittance or absorbance versus wavenumber.

Experimental and Logical Workflows

The following diagram illustrates the general workflow for the spectroscopic characterization of 3-Hydroxyundecanoic acid.

Spectroscopic Characterization Workflow

As of the current literature review, no specific, well-defined signaling pathways involving 3-Hydroxyundecanoic acid have been prominently detailed for diagrammatic representation. The primary focus remains on its structural and metabolic characterization.

References

• 1. Undecanoic acid, 3-hydroxy-, (S)- | C11H22O3 | CID 5312873 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Request Rejected [emsl.pnnl.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. webassign.net [webassign.net]
• 8. chem.libretexts.org [chem.libretexts.org]

The Enigmatic Presence of 3-Hydroxyundecanoic Acid in the Fungal Kingdom: A Technical Guide

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the current understanding of the natural occurrence of 3-hydroxyundecanoic acid in fungi. While this specific medium-chain 3-hydroxy fatty acid has been utilized as an analytical standard and noted for its antifungal properties, its endogenous production by fungal species remains a subject of limited research. This document aims to provide a comprehensive overview of the broader context of 3-hydroxy fatty acids in fungi, including potential biosynthetic pathways and detailed methodologies for their study, while clearly acknowledging the current data gap for 3-hydroxyundecanoic acid itself.

Quantitative Data on 3-Hydroxy Fatty Acids in Microbial Systems

Microbial Species	3-Hydroxy Fatty Acid	Concentration (µg/mL) in Culture Supernatant	Reference
Lactobacillus plantarum MiLAB 14	3-(R)-hydroxydecanoic acid	1.7 (after 38h)	[1]
Lactobacillus plantarum MiLAB 14	3-hydroxy-5-cis-dodecenoic acid	1.0 (after 78h)	[1]
Lactobacillus plantarum MiLAB 14	3-(R)-hydroxydodecanoic acid	0.5 (after 78h)	[1]
Lactobacillus plantarum MiLAB 14	3-(R)-hydroxytetradecanoic acid	0.2 (after 78h)	[1]

Biosynthesis of 3-Hydroxy Fatty Acids in Fungi

The biosynthesis of 3-hydroxy fatty acids in fungi is primarily linked to the fatty acid synthesis pathway. These compounds can arise as intermediates that are diverted from the main pathway. The general biosynthetic route is illustrated in the diagram below.

Generalized biosynthetic pathway of 3-hydroxy fatty acids in fungi.

Experimental Protocols

The following sections outline detailed methodologies for the extraction, derivatization, and analysis of 3-hydroxy fatty acids from fungal cultures. These protocols are generalized and may require optimization based on the specific fungal species and culture conditions.

Fungal Cultivation and Biomass Harvesting

• Cultivation: Grow the fungal species of interest in a suitable liquid medium (e.g., Potato Dextrose Broth, Yeast Extract Sucrose Broth) under optimal conditions (temperature, pH, agitation) for a predetermined duration to allow for the production of secondary metabolites.

• Biomass Separation: Harvest the fungal biomass by filtration through cheesecloth or a sintered glass funnel, or by centrifugation at 4,000 x g for 15 minutes.

• Washing: Wash the collected biomass twice with sterile distilled water to remove residual media components.

• Lyophilization: Freeze-dry the washed biomass to obtain a constant dry weight. The lyophilized mycelium can be stored at -20°C until extraction.

Extraction of 3-Hydroxy Fatty Acids

• Cell Disruption: Homogenize the lyophilized fungal biomass (e.g., 1 gram) using a mortar and pestle with liquid nitrogen or a bead beater to break the cell walls.

• Solvent Extraction: Transfer the powdered biomass to a glass tube and add 10 mL of a 2:1 (v/v) mixture of chloroform (B151607):methanol (B129727).

• Ultrasonication: Sonicate the mixture for 30 minutes in an ultrasonic water bath to enhance extraction efficiency.

• Phase Separation: Add 2 mL of 0.9% NaCl solution, vortex thoroughly, and centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Collection of Organic Phase: Carefully collect the lower chloroform phase containing the lipids using a Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

Derivatization for GC-MS Analysis

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), the carboxyl and hydroxyl groups of the fatty acids need to be derivatized to increase their volatility.

• Methylation: Add 2 mL of 2% (v/v) sulfuric acid in methanol to the dried lipid extract.

• Heating: Seal the tube and heat at 80°C for 2 hours to convert the fatty acids to their fatty acid methyl esters (FAMEs).

• Extraction of FAMEs: After cooling, add 1 mL of hexane (B92381) and 0.5 mL of water. Vortex and centrifuge at 1,000 x g for 5 minutes.

• Silylation: Transfer the upper hexane layer containing the FAMEs to a new vial and evaporate to dryness under nitrogen. Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) and heat at 60°C for 30 minutes to silylate the hydroxyl groups.

Analytical Instrumentation and Conditions

Gas Chromatography-Mass Spectrometry (GC-MS):

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program: Start at 70°C for 2 minutes, ramp to 280°C at a rate of 5°C/min, and hold for 10 minutes.

• Mass Spectrometer Conditions: Electron ionization (EI) at 70 eV. Scan range of m/z 50-550.

Quantification: For quantitative analysis, a known amount of an internal standard, such as a deuterated analog of the analyte or a 3-hydroxy fatty acid with a different chain length not expected to be in the sample, should be added to the biomass before extraction. A calibration curve of the 3-hydroxyundecanoic acid standard would be prepared and analyzed under the same conditions to determine the concentration in the fungal extract.

Experimental Workflow

The following diagram illustrates a typical workflow for the identification and quantification of 3-hydroxy fatty acids from fungal cultures.

Workflow for the analysis of 3-hydroxyundecanoic acid in fungi.

Conclusion

While the direct detection and quantification of 3-hydroxyundecanoic acid in fungi remain an underexplored area of research, the established methodologies for the analysis of related 3-hydroxy fatty acids provide a solid foundation for future investigations. The biosynthetic machinery for producing such compounds is present in fungi, suggesting that their occurrence is plausible. Further screening of diverse fungal species, coupled with optimized analytical workflows, is necessary to elucidate the presence and potential biological roles of 3-hydroxyundecanoic acid in the fungal kingdom. Such discoveries could have significant implications for drug development, particularly in the search for new antifungal agents and bioactive molecules.

References

• 1. Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14 - PMC [pmc.ncbi.nlm.nih.gov]

The Biosynthesis of 3-Hydroxyundecanoic Acid in Pseudomonas: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pseudomonas species are metabolically versatile Gram-negative bacteria known for their ability to synthesize a wide range of valuable biopolymers, including polyhydroxyalkanoates (PHAs). These polyesters serve as intracellular carbon and energy storage materials and are of significant interest for their applications as biodegradable plastics and as sources of chiral fine chemicals. Among the various PHA monomers, (R)-3-hydroxyundecanoic acid, a medium-chain-length 3-hydroxyalkanoic acid (mcl-3HA), is a key building block. Understanding its biosynthesis is crucial for the metabolic engineering of Pseudomonas for the targeted production of this and other valuable compounds. This technical guide provides an in-depth overview of the biosynthetic pathway of 3-hydroxyundecanoic acid in Pseudomonas, supported by quantitative data, detailed experimental protocols, and pathway visualizations.

Core Biosynthesis Pathway of 3-Hydroxyundecanoic Acid

The primary route for the synthesis of 3-hydroxyundecanoic acid in Pseudomonas when grown on undecanoic acid is the β-oxidation pathway . Unlike the de novo fatty acid synthesis (FASII) pathway, which primarily produces even-chain fatty acids, the β-oxidation cycle is adept at processing both even- and odd-chain fatty acids provided as an external carbon source.

The key steps involved in the conversion of undecanoic acid to 3-hydroxyundecanoic acid are as follows:

• Activation of Undecanoic Acid: Exogenously supplied undecanoic acid is first transported into the bacterial cell. Inside the cytoplasm, it is activated to its coenzyme A (CoA) thioester, undecanoyl-CoA, by a fatty acyl-CoA synthetase (FadD).

• First Step of β-Oxidation: Undecanoyl-CoA enters the β-oxidation cycle. The first reaction is an oxidation step catalyzed by an acyl-CoA dehydrogenase (FadE), which introduces a double bond between the α and β carbons, yielding 2-undecenoyl-CoA.

• Hydration: An enoyl-CoA hydratase (FadB) then hydrates the double bond of 2-undecenoyl-CoA, resulting in the formation of (S)-3-hydroxyundecanoyl-CoA.

• Epimerization and Channelling to PHA Synthesis: For incorporation into PHA, the (S)-enantiomer of 3-hydroxyundecanoyl-CoA needs to be converted to the (R)-enantiomer. This is a critical branch point. While the multienzyme complex FadBA in Pseudomonas does not efficiently provide the (R)-enantiomer, other enzymes, such as (R)-specific enoyl-CoA hydratases (PhaJ), can convert the enoyl-CoA intermediate directly to (R)-3-hydroxyacyl-CoA. This (R)-3-hydroxyundecanoyl-CoA can then be utilized by PHA synthase (PhaC) for polymerization into PHA.

The β-oxidation of undecanoyl-CoA can also proceed further, leading to the formation of shorter-chain 3-hydroxyalkanoic acids. This results in a PHA polymer with a heterogeneous monomer composition.

Visualization of the β-Oxidation Pathway for 3-Hydroxyundecanoic Acid Synthesis

Caption: β-oxidation pathway for the conversion of undecanoic acid to intermediates for PHA synthesis in Pseudomonas.

Quantitative Data

The production of 3-hydroxyundecanoic acid and other mcl-PHAs in Pseudomonas is influenced by the carbon source, cultivation conditions, and the specific strain used.

Table 1: Monomer Composition of PHA from Pseudomonas aeruginosa PAO1 Grown on Undecanoic Acid.[1]

3-Hydroxyalkanoic Acid Monomer	Abbreviation	Mole Percentage (%)
3-Hydroxyheptanoic acid	3HHp	2.0
3-Hydroxynonanoic acid	3HN	36.0
3-Hydroxyundecanoic acid	3HUD	62.0

Data obtained from GC-MS analysis of PHA produced by P. aeruginosa PAO1 in M1 minimal medium with undecanoic acid as the sole carbon source.[1]

Table 2: PHA Production by Pseudomonas putida Strains Grown on Various Alkanoic Acids.[2]

Strain	Carbon Source (Alkanoic Acid)	Cell Dry Weight (g/L)	PHA Titer (g/L)	PHA Content (% of CDW)
P. putida NRRL B-14875	Heptanoate (C7)	3.5 ± 0.2	1.8 ± 0.1	51 ± 2
Nonanoate (C9)	3.8 ± 0.1	2.1 ± 0.1	55 ± 2
Undecanoate (C11)	3.2 ± 0.1	1.5 ± 0.1	47 ± 2
P. putida KT2440	Heptanoate (C7)	3.6 ± 0.1	1.9 ± 0.1	53 ± 2
Nonanoate (C9)	3.9 ± 0.1	2.2 ± 0.1	56 ± 2
Undecanoate (C11)	3.7 ± 0.1	2.0 ± 0.1	54 ± 2
P. putida GN112	Heptanoate (C7)	3.6 ± 0.1	1.9 ± 0.1	53 ± 2
Nonanoate (C9)	3.9 ± 0.1	2.2 ± 0.1	56 ± 2
Undecanoate (C11)	3.8 ± 0.1	2.1 ± 0.1	55 ± 2

Values are presented as mean ± standard deviation.[2]

Experimental Protocols

Protocol 1: Cultivation of Pseudomonas for PHA Production from Undecanoic Acid

Materials:

• Pseudomonas strain (e.g., P. aeruginosa PAO1, P. putida KT2440)

• Minimal Salts Medium (MSM)

• Undecanoic acid

• Trace element solution

• Sterile flasks

• Shaking incubator

Procedure:

• Prepare the Minimal Salts Medium (MSM). A typical formulation per liter consists of: 9.0 g Na₂HPO₄·12H₂O, 1.5 g KH₂PO₄, 1.0 g (NH₄)₂SO₄, and 0.2 g MgSO₄·7H₂O.

• Add 1 ml of a sterile trace element solution to the MSM.

• Dispense the medium into sterile flasks.

• Add undecanoic acid as the sole carbon source to a final concentration of 10-20 mM.

• Inoculate the flasks with an overnight culture of the Pseudomonas strain to an initial OD₆₀₀ of 0.05-0.1.

• Incubate the cultures at 30°C (for P. putida) or 37°C (for P. aeruginosa) with vigorous shaking (200-250 rpm) for 48-72 hours.

• Monitor cell growth by measuring the OD₆₀₀.

• Harvest the cells by centrifugation (e.g., 8,000 x g for 15 minutes at 4°C).

• Wash the cell pellet with sterile saline or phosphate (B84403) buffer and then with distilled water.

• Lyophilize the cell pellet for subsequent PHA extraction and analysis.

Protocol 2: Extraction and Quantification of PHA

Materials:

• Lyophilized Pseudomonas cells

• Chloroform (B151607)

• Methanol (B129727)

• Centrifuge tubes

• Rotary evaporator

• Whatman No. 1 filter paper

Procedure:

• Weigh a known amount of lyophilized cells (e.g., 100 mg).

• Suspend the cells in 10 ml of chloroform in a screw-capped tube.

• Incubate the suspension at 60°C for 4 hours with intermittent vortexing to extract the PHA.

• Filter the mixture through Whatman No. 1 filter paper to remove cell debris.

• Collect the chloroform filtrate containing the dissolved PHA.

• Concentrate the filtrate using a rotary evaporator.

• Precipitate the PHA by adding the concentrated chloroform solution dropwise into 10 volumes of cold methanol with stirring.

• Collect the precipitated PHA by centrifugation or filtration.

• Wash the PHA pellet with methanol and dry it under vacuum to a constant weight.

• The PHA content is calculated as the percentage of the dry weight of the extracted PHA to the initial dry weight of the cells.

Protocol 3: GC-MS Analysis of 3-Hydroxyundecanoic Acid Monomers

Materials:

• Dried PHA sample or lyophilized cells containing PHA

• Methanol containing 3% (v/v) sulfuric acid

• Chloroform

• Benzoic acid methyl ester (internal standard)

• Saturated NaCl solution

• Anhydrous sodium sulfate

• GC-MS system with a suitable capillary column (e.g., HP-5MS)

Procedure:

• Place 5-10 mg of dried PHA or lyophilized cells in a screw-capped test tube.

• Add 2 ml of chloroform and 2 ml of methanol containing 3% (v/v) sulfuric acid and a known concentration of benzoic acid methyl ester as an internal standard.

• Seal the tube tightly and heat at 100°C for 3.5 hours in a heating block or water bath to perform methanolysis.

• Cool the tube to room temperature.

• Add 1 ml of distilled water and vortex vigorously for 1 minute to partition the phases.

• Centrifuge at a low speed to separate the phases.

• Carefully transfer the lower organic (chloroform) phase to a new tube.

• Dry the organic phase over anhydrous sodium sulfate.

• Inject 1 µl of the sample into the GC-MS.

• GC-MS conditions (example):

  • Injector temperature: 250°C

  • Oven program: 80°C for 2 min, then ramp to 250°C at 8°C/min, hold for 5 min.

  • Carrier gas: Helium at a constant flow rate.

  • MS detector: Scan mode from m/z 40 to 400.

• Identify the methyl esters of 3-hydroxyalkanoic acids based on their retention times and mass spectra compared to authentic standards or library data.

• Quantify the individual monomers by comparing their peak areas to that of the internal standard.

Visualization of Experimental Workflow

Caption: General experimental workflow for the production and analysis of 3-hydroxyundecanoic acid from Pseudomonas.

Conclusion

The biosynthesis of 3-hydroxyundecanoic acid in Pseudomonas is primarily achieved through the β-oxidation of exogenously supplied undecanoic acid. This pathway provides the necessary (R)-3-hydroxyundecanoyl-CoA precursors for incorporation into PHA polymers. The monomer composition of the resulting PHA can be influenced by the bacterial strain and cultivation conditions. The protocols provided in this guide offer a framework for the cultivation of Pseudomonas on undecanoic acid and the subsequent extraction and analysis of the produced 3-hydroxyalkanoic acids. Further research into the specificities of the enzymes involved in the β-oxidation of odd-chain fatty acids and the regulation of this pathway will be crucial for optimizing the production of 3-hydroxyundecanoic acid and other valuable mcl-PHAs in Pseudomonas.

References

• 1. researchgate.net [researchgate.net]
• 2. Polyhydroxyalkanoate production in Pseudomonas putida from alkanoic acids of varying lengths - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 3-Hydroxyundecanoic Acid: Physicochemical Properties, Synthesis, Analysis, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyundecanoic acid is a medium-chain hydroxy fatty acid that has garnered interest in various scientific fields due to its presence in natural sources and its potential biological activities. This technical guide provides a comprehensive overview of its physical and chemical properties, detailed experimental protocols for its synthesis and analysis, and an exploration of its known biological roles. All quantitative data are presented in structured tables for clarity and comparative analysis. Methodologies are described in detail to facilitate replication and further research.

Physicochemical Properties

3-Hydroxyundecanoic acid is a C11 saturated fatty acid with a hydroxyl group at the third carbon position. Its chemical structure and key identifiers are provided below.

Table 1: General and Chemical Identifiers for 3-Hydroxyundecanoic Acid

Identifier	Value
IUPAC Name	3-hydroxyundecanoic acid
Molecular Formula	C₁₁H₂₂O₃[1]
Molecular Weight	202.29 g/mol [1]
CAS Number	40165-88-6
Canonical SMILES	CCCCCCCCC(CC(=O)O)O
InChI	InChI=1S/C11H22O3/c1-2-3-4-5-6-7-8-10(12)9-11(13)14/h10,12H,2-9H2,1H3,(H,13,14)
InChIKey	FARPMBPKLYEDIL-UHFFFAOYSA-N

The physical properties of 3-hydroxyundecanoic acid are summarized in the following table. These properties are crucial for its handling, storage, and application in various experimental setups.

Table 2: Physical Properties of 3-Hydroxyundecanoic Acid

Property	Value	Reference
Melting Point	73-73.5 °C
Boiling Point (Predicted)	333.2 ± 25.0 °C
Density (Predicted)	0.998 ± 0.06 g/cm³
pKa (Predicted)	4.39 ± 0.10
Solubility	Soluble in chloroform, ethanol (B145695), and methanol.
Physical State	Solid

Spectral Data

Table 3: Predicted and Expected Spectral Data for 3-Hydroxyundecanoic Acid

Spectroscopic Technique	Predicted/Expected Data
¹H NMR	δ (ppm): 0.8-0.9 (t, 3H, -CH₃), 1.2-1.6 (m, 12H, -(CH₂)₆-), 2.3-2.5 (d, 2H, -CH₂-COOH), 3.9-4.1 (m, 1H, -CH(OH)-), 10-13 (br s, 1H, -COOH). Chemical shifts can vary depending on the solvent and concentration.
¹³C NMR	δ (ppm): ~14 (CH₃), 22-32 (aliphatic CH₂), ~41 (-CH₂-COOH), ~68 (-CH(OH)-), ~175-180 (C=O).
Infrared (IR) Spectroscopy	ν (cm⁻¹): 3400-2400 (broad, O-H stretch of carboxylic acid and alcohol), 2960-2850 (C-H stretch), 1710-1700 (C=O stretch of carboxylic acid), 1300-1200 (C-O stretch), 1150-1050 (C-O stretch of secondary alcohol).
Mass Spectrometry (MS)	Predicted m/z: [M-H]⁻: 201.1496, [M+H]⁺: 203.1642. Common fragmentation patterns for 3-hydroxy fatty acids involve cleavage alpha to the hydroxyl group and McLafferty rearrangement.

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analysis of 3-hydroxyundecanoic acid, based on established protocols for similar compounds.

Synthesis via Reformatsky Reaction

The Reformatsky reaction is a classic and reliable method for the synthesis of β-hydroxy esters, which can then be hydrolyzed to yield β-hydroxy acids like 3-hydroxyundecanoic acid.[2][3][4]

Materials:

• Nonanal (B32974) (decanal)

• Ethyl bromoacetate (B1195939)

• Activated zinc dust

• Anhydrous toluene (B28343) or tetrahydrofuran (B95107) (THF)

• Iodine (catalytic amount)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethanol

• Potassium hydroxide (B78521) (KOH) or Sodium hydroxide (NaOH)

• Diethyl ether

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere (e.g., argon or nitrogen).

• Activation of Zinc: To the flask, add activated zinc dust (2 equivalents relative to nonanal) and a crystal of iodine. Gently heat the flask with a heat gun until violet vapors of iodine are observed, then allow it to cool to room temperature. This process activates the zinc surface.

• Initiation of Reaction: Add anhydrous toluene or THF to the flask. In the dropping funnel, prepare a solution of nonanal (1 equivalent) and ethyl bromoacetate (1.2 equivalents) in the same anhydrous solvent.

• Addition of Reactants: Add a small portion of the aldehyde/ester solution to the zinc suspension and gently warm the mixture to initiate the reaction, which is often indicated by a color change or gentle refluxing. Once initiated, add the remaining solution dropwise at a rate that maintains a gentle reflux.

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture at reflux for an additional 1-2 hours to ensure complete consumption of the starting materials.

• Work-up: Cool the reaction mixture to room temperature and then quench it by slowly adding 1 M HCl with vigorous stirring until the excess zinc has dissolved and the solution becomes clear.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude ethyl 3-hydroxyundecanoate.

• Saponification: Dissolve the crude ester in ethanol and add an aqueous solution of KOH or NaOH (2 equivalents). Stir the mixture at room temperature or gently heat until the ester is fully hydrolyzed (monitored by TLC).

• Final Work-up: Remove the ethanol under reduced pressure. Add water to the residue and wash with diethyl ether to remove any non-polar impurities. Acidify the aqueous layer with 1 M HCl to pH ~2-3, which will precipitate the 3-hydroxyundecanoic acid.

• Isolation: Extract the acidified aqueous layer with diethyl ether or ethyl acetate (B1210297). Dry the combined organic extracts and evaporate the solvent to yield the crude 3-hydroxyundecanoic acid.

Workflow for the synthesis of 3-hydroxyundecanoic acid.

Purification by Column Chromatography

Purification of the crude 3-hydroxyundecanoic acid can be achieved using silica (B1680970) gel column chromatography.[5][6]

Materials:

• Silica gel (60-120 mesh)

• Hexane (B92381)

• Ethyl acetate

• Glass column

• Cotton or glass wool

• Collection tubes

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pour it into a glass column plugged with cotton or glass wool. Allow the silica gel to settle, and then drain the excess solvent until the solvent level is just above the silica gel bed.

• Sample Loading: Dissolve the crude 3-hydroxyundecanoic acid in a minimal amount of the mobile phase (e.g., hexane:ethyl acetate 9:1) or a more polar solvent like dichloromethane, and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully add the dried silica with the adsorbed product to the top of the column.

• Elution: Begin eluting the column with a non-polar solvent system, such as hexane with a small percentage of ethyl acetate (e.g., 95:5).

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the percentage of ethyl acetate. This will allow for the separation of less polar impurities first, followed by the desired 3-hydroxyundecanoic acid. A typical gradient might be from 5% to 30% ethyl acetate in hexane.

• Fraction Collection: Collect fractions in test tubes and monitor the composition of each fraction using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent to obtain purified 3-hydroxyundecanoic acid.

General workflow for purification by column chromatography.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of fatty acids. For 3-hydroxy fatty acids, derivatization is typically required to increase their volatility.[7][8]

Materials:

• Purified 3-hydroxyundecanoic acid

• Derivatization agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane - BSTFA + 1% TMCS)

• Anhydrous pyridine (B92270) or other suitable solvent

• GC-MS instrument with a suitable capillary column (e.g., HP-5MS)

Procedure:

• Derivatization: In a small vial, dissolve a known amount of the purified 3-hydroxyundecanoic acid in anhydrous pyridine. Add an excess of the derivatizing agent (BSTFA + 1% TMCS).

• Reaction: Cap the vial tightly and heat at 60-80°C for 30-60 minutes to ensure complete derivatization of the hydroxyl and carboxylic acid groups to their trimethylsilyl (B98337) (TMS) ethers and esters, respectively.

• GC-MS Analysis:

  • Injection: Inject a small volume (e.g., 1 µL) of the derivatized sample into the GC-MS.

  • GC Conditions: Use a temperature program to separate the components. A typical program might start at a low temperature (e.g., 80°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 280°C).

  • MS Conditions: Operate the mass spectrometer in electron ionization (EI) mode and scan a suitable mass range (e.g., m/z 50-500).

• Data Analysis: Identify the peak corresponding to the derivatized 3-hydroxyundecanoic acid based on its retention time and mass spectrum. The fragmentation pattern of the TMS derivative can be used to confirm the structure.

Biological Significance and Signaling Pathways

Medium-chain 3-hydroxy fatty acids, including 3-hydroxyundecanoic acid, are known to possess biological activities, particularly as antimicrobial agents and signaling molecules.

Antimicrobial Activity

Medium-chain fatty acids are known to exhibit antimicrobial properties against a range of bacteria and fungi. Their mechanism of action is often attributed to their ability to disrupt the cell membrane, leading to increased permeability and ultimately cell death.[9][10][11][12] The presence of the hydroxyl group in 3-hydroxy fatty acids may influence their partitioning into the lipid bilayer and their specific interactions with membrane components.

Role in Bacterial Signaling (Quorum Sensing)

Some fatty acids can act as signaling molecules in bacterial communication systems, such as quorum sensing.[13] While the specific role of 3-hydroxyundecanoic acid in quorum sensing is not well-defined, it is plausible that as a medium-chain fatty acid, it could interfere with or modulate quorum sensing pathways in certain bacterial species, potentially affecting virulence factor production and biofilm formation.

Induction of Plant Innate Immunity

Recent research has shown that medium-chain 3-hydroxy fatty acids are recognized by the plant immune system. Specifically, (R)-3-hydroxydecanoic acid has been identified as a potent elicitor of defense responses in the model plant Arabidopsis thaliana through its interaction with the receptor kinase LORE (LIPOOLIGOSACCHARIDE-SPECIFIC REDUCED ELICITATION).[14][15][16] This suggests that plants have evolved to detect these bacterial-derived molecules as a signal of potential infection, triggering a defensive response. Given the structural similarity, 3-hydroxyundecanoic acid may also play a role in plant-microbe interactions.

Potential signaling roles of 3-hydroxyundecanoic acid.

Conclusion

3-Hydroxyundecanoic acid is a multifaceted molecule with defined physicochemical properties and significant, though still expanding, biological roles. The experimental protocols provided in this guide offer a foundation for its synthesis, purification, and analysis, enabling further research into its properties and applications. Future studies are warranted to elucidate the specific signaling pathways in which 3-hydroxyundecanoic acid is involved and to explore its full potential in drug development and other biotechnological applications.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. The direct synthesis of β-hydroxy-acids by a modified reformatskii reaction - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. FA purification | Cyberlipid [cyberlipid.gerli.com]
• 7. lipidmaps.org [lipidmaps.org]
• 8. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Improvement of Medium Chain Fatty Acid Content and Antimicrobial Activity of Coconut Oil via Solid-State Fermentation Using a Malaysian Geotrichum candidum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Antibacterial study of the medium chain fatty acids and their 1-monoglycerides: individual effects and synergistic relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Short- and medium-chain fatty acids exhibit antimicrobial activity for oral microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Role of fatty acids in modulating quorum sensing in Pseudomonas aeruginosa and Chromobacterium violaceum: an integrated experimental and computational analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Bacterial medium-chain 3-hydroxy fatty acid metabolites trigger immunity in Arabidopsis plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pnas.org [pnas.org]

Discovery and History of 3-Hydroxyundecanoic Acid: A Technical Guide

Introduction

3-Hydroxyundecanoic acid is a medium-chain-length (mcl) 3-hydroxy fatty acid that has garnered significant interest within the scientific community, particularly for its role as a monomeric constituent of polyhydroxyalkanoates (PHAs). These microbially produced biopolyesters are valued for their biodegradability and diverse material properties. This technical guide provides an in-depth exploration of the discovery and history of 3-hydroxyundecanoic acid, detailing the key scientific milestones, experimental methodologies, and biosynthetic pathways.

Historical Context and Initial Discovery

The journey to the discovery of 3-hydroxyundecanoic acid is intrinsically linked to the broader history of polyhydroxyalkanoates. While the short-chain-length PHA, poly(3-hydroxybutyrate) (PHB), was discovered in the 1920s, the existence of a wider variety of PHA monomers remained unknown for several decades.

A seminal study in 1974 by L. L. Wallen and W. K. Rohwedder is widely recognized as the first to report the existence of poly-β-hydroxyalkanoates other than PHB in activated sludge.[1][2] Their work opened the door to the discovery of a diverse family of mcl-PHAs. Subsequent research in the 1980s significantly advanced the understanding of these polymers and their constituent monomers.

Key publications by Lageveen et al. (1988) , Brandl et al. (1988) , and Huisman et al. (1989, 1991) were instrumental in characterizing the production of mcl-PHAs, including those containing 3-hydroxyundecanoic acid, by bacteria of the Pseudomonas genus, particularly Pseudomonas oleovorans (now reclassified as Pseudomonas putida).[3][4][5][6] These studies established that the composition of the mcl-PHA polymer is largely dependent on the carbon source provided to the bacteria.

Bacterial Sources

The primary natural sources of 3-hydroxyundecanoic acid are bacteria that synthesize and accumulate mcl-PHAs as intracellular carbon and energy storage materials. Pseudomonas species, known for their metabolic versatility, have been the most extensively studied producers.

Table 1: Key Bacterial Strains in the Early Investigation of 3-Hydroxyundecanoic Acid-Containing PHAs

Bacterial Strain	Key Findings	References
Activated Sludge Microorganisms	First identification of mcl-PHAs.	[1]
Pseudomonas oleovorans (now Pseudomonas putida)	Demonstrated the production of various mcl-PHAs, with monomer composition dependent on the alkane or alkanoic acid substrate.	[3][4][5]

Experimental Protocols

The isolation and characterization of 3-hydroxyundecanoic acid in the latter half of the 20th century relied on advancements in analytical chemistry, particularly gas chromatography-mass spectrometry (GC-MS).

Isolation of mcl-PHAs from Bacterial Cells

• Cell Lysis: Bacterial cells containing PHA granules were typically harvested by centrifugation and subjected to lysis to release the intracellular polymer. Common methods included treatment with solvents like acetone (B3395972) or hypochlorite.

• Polymer Extraction: The lipid-like PHA polymer was then extracted from the cell debris using a suitable solvent, most commonly chloroform.

• Precipitation and Purification: The extracted PHA was precipitated by the addition of a non-solvent, such as methanol (B129727) or ethanol, and collected by filtration or centrifugation. This step was often repeated to enhance the purity of the polymer.

Analysis of Monomer Composition by Gas Chromatography-Mass Spectrometry (GC-MS)

To determine the monomeric composition of the isolated mcl-PHA, the polymer was first depolymerized, and the resulting hydroxy fatty acids were derivatized to make them volatile for GC analysis.

• Methanolysis: The purified PHA was subjected to methanolysis, typically by refluxing in a mixture of methanol, sulfuric acid, and chloroform. This process breaks the ester bonds of the polymer and converts the 3-hydroxy fatty acid monomers into their corresponding methyl esters.

• Extraction of Methyl Esters: The resulting 3-hydroxyundecanoic acid methyl ester and other monomer methyl esters were extracted from the reaction mixture using a non-polar solvent like hexane.

• GC-MS Analysis: The extracted methyl esters were then analyzed by GC-MS.

  • Gas Chromatography (GC): The derivatized sample was injected into a gas chromatograph, where the different methyl esters were separated based on their boiling points and interactions with the stationary phase of the capillary column.

  • Mass Spectrometry (MS): As the separated components eluted from the GC column, they entered a mass spectrometer. The molecules were ionized, and the resulting fragments were detected based on their mass-to-charge ratio. The fragmentation pattern of the 3-hydroxyundecanoic acid methyl ester provided a unique "fingerprint" for its positive identification.

Biosynthesis of 3-Hydroxyundecanoic Acid

3-Hydroxyundecanoic acid is synthesized by bacteria as a precursor for mcl-PHA production. The biosynthetic pathways are closely linked to fatty acid metabolism. There are two primary routes for the generation of (R)-3-hydroxyacyl-CoA, the direct precursor for PHA synthase.

• De Novo Fatty Acid Synthesis: Intermediates from the de novo fatty acid synthesis pathway can be channeled towards PHA production. In this pathway, (R)-3-hydroxyacyl-ACPs are converted to (R)-3-hydroxyacyl-CoAs.

• β-Oxidation of Fatty Acids: When bacteria are grown on alkanes or fatty acids, the β-oxidation pathway is a major source of PHA precursors. Intermediates of this pathway, (S)-3-hydroxyacyl-CoAs, are converted to the (R)-enantiomer by an epimerase, which is then incorporated into the PHA polymer by PHA synthase.

The following diagram illustrates the general pathways leading to the synthesis of mcl-PHAs, including those containing 3-hydroxyundecanoic acid.

References

• 1. journals.asm.org [journals.asm.org]
• 2. US5610041A - Processes for producing polyhydroxybutyrate and related polyhydroxyalkanoates in the plastids of higher plants - Google Patents [patents.google.com]
• 3. journals.asm.org [journals.asm.org]
• 4. Identification and Analysis of Putative Polyhydroxyalkanoate Synthase (PhaC) in Pseudomonas fluorescens -Journal of Microbiology and Biotechnology | Korea Science [koreascience.kr]
• 5. journals.asm.org [journals.asm.org]
• 6. Processes for producing polyhydroxybutyrate and related polyhydroxyalkanoates in the plastids of higher plants (Patent) | OSTI.GOV [osti.gov]

3-Hydroxyundecanoic Acid: A Key Intermediate in Odd-Chain Fatty Acid Metabolism

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-hydroxyundecanoic acid, a critical intermediate in the mitochondrial β-oxidation of undecanoic acid, an eleven-carbon odd-chain fatty acid. While less common than their even-chain counterparts, the metabolism of odd-chain fatty acids is a vital process culminating in products that feed into the tricarboxylic acid (TCA) cycle. This document details the biochemical pathway, presents available quantitative data for related enzymes, outlines detailed experimental protocols for analysis, and provides visual diagrams of the core metabolic and experimental workflows. This guide is intended to serve as a foundational resource for researchers in metabolic diseases, drug discovery, and cellular physiology.

Introduction to Odd-Chain Fatty Acid Metabolism

Fatty acid β-oxidation is a primary catabolic pathway that generates metabolic energy from lipids.[1][2][3] This process occurs within the mitochondria and systematically shortens fatty acyl-CoA molecules to produce acetyl-CoA, NADH, and FADH2.[2][3] While the oxidation of even-chain fatty acids yields exclusively acetyl-CoA, the breakdown of odd-chain fatty acids produces both acetyl-CoA and a terminal three-carbon molecule, propionyl-CoA.[4][5] This propionyl-CoA is subsequently converted to succinyl-CoA, an intermediate of the TCA cycle, making odd-chain fatty acids gluconeogenic precursors.[4][5][6]

Undecanoic acid (C11) is a medium-chain fatty acid whose metabolism proceeds through the standard β-oxidation spiral. In the third step of one of these cycles, the intermediate 3-hydroxyundecanoyl-CoA is formed. The enzyme responsible for its processing, 3-hydroxyacyl-CoA dehydrogenase (HADH), is crucial for the pathway to proceed. Deficiencies in HADH can lead to inherited metabolic disorders characterized by an inability to properly metabolize fats for energy, particularly during periods of fasting.[7][8]

The Biochemical Pathway: β-Oxidation of Undecanoic Acid

The mitochondrial β-oxidation of undecanoyl-CoA involves a repeating sequence of four enzymatic reactions. 3-Hydroxyundecanoyl-CoA is a key intermediate in the fourth cycle of this process.

The four core steps of β-oxidation are:

• Dehydrogenation by Acyl-CoA Dehydrogenase: An FAD-dependent acyl-CoA dehydrogenase introduces a trans double bond between the α (C2) and β (C3) carbons of the fatty acyl-CoA. Medium-chain acyl-CoA dehydrogenase (MCAD) is primarily responsible for substrates like undecanoyl-CoA.

• Hydration by Enoyl-CoA Hydratase: This enzyme adds a water molecule across the double bond, forming an L-3-hydroxyacyl-CoA intermediate. In the case of undecanoic acid oxidation, this step yields L-3-hydroxyundecanoyl-CoA.

• Dehydrogenation by 3-Hydroxyacyl-CoA Dehydrogenase (HADH): The hydroxyl group on the β-carbon of L-3-hydroxyundecanoyl-CoA is oxidized to a keto group by HADH, an NAD+-dependent enzyme.[9] This reaction produces 3-ketoundecanoyl-CoA and NADH.

• Thiolysis by β-Ketoacyl-CoA Thiolase: The final step involves the cleavage of the Cα-Cβ bond by another molecule of Coenzyme A (CoA), releasing a two-carbon acetyl-CoA unit and a fatty acyl-CoA that is two carbons shorter.

This cycle repeats until the final three carbons remain as propionyl-CoA.

Metabolic Pathway Diagram

Caption: β-Oxidation cycle showing 3-hydroxyundecanoyl-CoA as an intermediate.

Quantitative Metabolic Data

Table 1: Kinetic Parameters of Porcine Heart L-3-Hydroxyacyl-CoA Dehydrogenase

Substrate (L-3-hydroxyacyl-CoA)	Chain Length	Km (µM)	Vmax (µmol/min/mg)
3-Hydroxybutyryl-CoA	C4	58.8	108.7
3-Hydroxyhexanoyl-CoA	C6	10.0	166.7
3-Hydroxyoctanoyl-CoA	C8	3.5	178.6
3-Hydroxydecanoyl-CoA	C10	2.5	163.9
3-Hydroxydodecanoyl-CoA	C12	2.0	142.9
3-Hydroxytetradecanoyl-CoA	C14	1.8	119.0
3-Hydroxypalmitoyl-CoA	C16	1.5	95.2

Data adapted from a coupled assay system described in the literature.[5] It is expected that the C11 substrate (3-hydroxyundecanoyl-CoA) would have Km and Vmax values similar to those of the C10 and C12 substrates.

Regarding cellular concentrations, data for specific 3-hydroxy fatty acids are sparse. Studies measuring these intermediates in human plasma have detected various chain lengths, typically in the low nanomolar to micromolar range, with concentrations increasing in patients with fatty acid oxidation disorders.[4][10] Short- and medium-chain 3-hydroxy fatty acids (C6 to C12) appear to exist primarily as free acids, whereas longer-chain variants are more likely to be found as carnitine or other conjugates.[4]

Analytical Methodologies and Experimental Protocols

The study of 3-hydroxyundecanoic acid and its metabolism requires robust analytical techniques. The primary methods involve enzymatic assays to measure enzyme activity and chromatographic methods coupled with mass spectrometry to quantify the metabolite itself.

Protocol for HADH Activity Spectrophotometric Assay

This protocol describes a continuous, coupled spectrophotometric assay to determine the activity of L-3-hydroxyacyl-CoA dehydrogenase (HADH) in the forward (physiologically relevant) direction. The assay measures the rate of NAD⁺ reduction to NADH by monitoring the increase in absorbance at 340 nm.

Principle: The 3-ketoacyl-CoA product of the HADH reaction is immediately cleaved by an excess of 3-ketoacyl-CoA thiolase. This subsequent reaction is irreversible and pulls the HADH equilibrium reaction forward, preventing product inhibition and allowing for accurate rate measurements.[5]

(S)-3-hydroxyacyl-CoA + NAD⁺ ⇌ 3-oxoacyl-CoA + NADH + H⁺ (Catalyzed by HADH) 3-oxoacyl-CoA + CoA-SH → Acyl-CoA (Cn-2) + Acetyl-CoA (Catalyzed by 3-Ketoacyl-CoA Thiolase)

Materials and Reagents:

• 100 mM Potassium Phosphate buffer, pH 7.4

• 50 µM Coenzyme A (CoASH) in assay buffer

• 20 mM NAD⁺ stock solution in assay buffer

• 1 mM stock solution of L-3-hydroxyundecanoyl-CoA (or other chain-length substrate)

• 3-Ketoacyl-CoA Thiolase (commercially available, e.g., from porcine heart)

• Purified HADH enzyme sample or tissue homogenate

• UV-transparent cuvettes

• Spectrophotometer capable of reading at 340 nm, thermostatted at 37°C

Procedure:

• Prepare the reaction mixture in a 1 mL cuvette by combining:

  • Potassium Phosphate buffer (to final volume of 1 mL)

  • NAD⁺ stock solution to a final concentration of 1 mM

  • CoASH to a final concentration of 50 µM

  • Sufficient 3-Ketoacyl-CoA Thiolase (e.g., 1-2 units)

  • L-3-hydroxyundecanoyl-CoA substrate to the desired final concentration (for kinetic studies, vary this from 0.5 to 10 times the expected Km).

• Mix by gentle inversion and incubate the cuvette in the spectrophotometer at 37°C for 5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding the HADH enzyme sample. Mix quickly and immediately begin recording the absorbance at 340 nm.

• Record the absorbance every 15-30 seconds for 5-10 minutes.

• Determine the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot. The rate of NADH formation can be calculated using the Beer-Lambert law (ε of NADH at 340 nm = 6220 M⁻¹cm⁻¹).

• For kinetic analysis, plot V₀ against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

Workflow Diagram for HADH Enzymatic Assay

Caption: Workflow for the spectrophotometric HADH activity assay.

Protocol for GC-MS Analysis of 3-Hydroxyundecanoic Acid

This protocol outlines a stable isotope dilution method for the quantitative analysis of 3-hydroxy fatty acids in biological samples like plasma or serum.

Principle: The sample is spiked with a known amount of a stable isotope-labeled internal standard (e.g., deuterated 3-hydroxy fatty acid). The fatty acids are then extracted, chemically derivatized to increase their volatility and thermal stability, and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS). Quantification is achieved by comparing the peak area of the analyte to that of the internal standard.[1][11]

Materials and Reagents:

• Biological sample (e.g., 500 µL plasma)

• Stable isotope-labeled internal standard (e.g., D₃-3-hydroxydodecanoic acid)

• 6 M HCl for acidification

• Ethyl acetate (B1210297) for extraction

• Nitrogen gas for drying

• Derivatization agent: N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

• GC-MS system with a suitable capillary column (e.g., HP-5MS)

Procedure:

• Sample Preparation: To 500 µL of plasma, add a known quantity of the internal standard.

• Hydrolysis (for total fatty acids): For measurement of total 3-hydroxy fatty acids (free and esterified), samples can be hydrolyzed with NaOH before acidification. For free fatty acids, this step is omitted.

• Acidification and Extraction: Acidify the sample with 6 M HCl. Extract the fatty acids twice with 3 mL of ethyl acetate. Vortex and centrifuge to separate the phases.

• Drying: Combine the organic (ethyl acetate) layers and evaporate to dryness under a stream of nitrogen at approximately 37°C.

• Derivatization: Add 100 µL of the derivatization agent (BSTFA + 1% TMCS) to the dried extract. Cap the vial tightly and heat at 80°C for 1 hour to form trimethylsilyl (B98337) (TMS) derivatives.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS.

  • GC Conditions (Example):

    • Initial oven temperature: 80°C, hold for 5 min.

    • Ramp 1: Increase to 200°C at 3.8°C/min.

    • Ramp 2: Increase to 290°C at 15°C/min, hold for 6 min.

  • MS Conditions:

    • Operate in Selected Ion Monitoring (SIM) mode.

    • Monitor characteristic ions for the TMS-derivatized 3-hydroxy fatty acids. A characteristic fragment ion for the unlabelled 3-hydroxy species is often found at m/z 233, while the corresponding deuterated standard would be at m/z 235.[11]

• Quantification: Calculate the concentration of 3-hydroxyundecanoic acid by comparing the ratio of its peak area to the peak area of the internal standard against a calibration curve.

Workflow Diagram for GC-MS Analysis

Caption: Workflow for quantitative analysis of 3-hydroxy fatty acids by GC-MS.

Conclusion and Future Directions

3-Hydroxyundecanoic acid is a fundamental, albeit transient, intermediate in the catabolism of odd-chain fatty acids. Its proper metabolism is dependent on the efficient functioning of the mitochondrial β-oxidation pathway, particularly the enzyme 3-hydroxyacyl-CoA dehydrogenase. While specific quantitative data for this C11 intermediate remain elusive, the established methodologies for analyzing medium-chain 3-hydroxy fatty acids and HADH activity provide a robust framework for its investigation. For drug development professionals, understanding the nuances of this pathway is critical, as off-target effects on fatty acid oxidation can have significant metabolic consequences. Future research should aim to characterize the specific kinetics of HADH with odd-chain substrates and establish baseline physiological concentrations of intermediates like 3-hydroxyundecanoic acid to better diagnose and manage metabolic disorders.

References

• 1. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 3. Undecanoic acid, 3-hydroxy-, (S)- | C11H22O3 | CID 5312873 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Quantitative measurement of total and free 3-hydroxy fatty acids in serum or plasma samples: short-chain 3-hydroxy fatty acids are not esterified - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Plasma and erythrocyte fatty acid concentrations in long-chain 3-hydroxyacyl-CoA dehydrogenase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid quantification of 50 fatty acids in small amounts of biological samples for population molecular phenotyping - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Role of Medium- and Short-Chain L-3-Hydroxyacyl-CoA Dehydrogenase in the Regulation of Body Weight and Thermogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. babysfirsttest.org [babysfirsttest.org]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. Human Metabolome Database: Showing metabocard for 3-hydroxyundecanoic acid (HMDB0061654) [hmdb.ca]

A Technical Guide to the Structural Elucidation of 3-Hydroxyundecanoic Acid using Nuclear Magnetic Resonance (NMR) Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies and data interpretation involved in the structural elucidation of 3-hydroxyundecanoic acid using Nuclear Magnetic Resonance (NMR) spectroscopy. This document outlines the key one-dimensional (1D) and two-dimensional (2D) NMR experiments, presents representative data in a structured format, and offers detailed experimental protocols.

Introduction

3-Hydroxyundecanoic acid is a hydroxylated fatty acid that may play a role in various biological processes. Accurate structural confirmation is a prerequisite for understanding its function and for its potential application in drug development. NMR spectroscopy is a powerful, non-destructive analytical technique that provides detailed information about molecular structure in solution. Through the analysis of chemical shifts, spin-spin couplings, and through-bond correlations, the precise connectivity of atoms in 3-hydroxyundecanoic acid can be unequivocally determined.

Representative NMR Data for Structural Confirmation

Due to the limited availability of a complete, publicly accessible experimental NMR dataset for 3-hydroxyundecanoic acid, the following tables summarize a representative dataset compiled from the analysis of structurally similar compounds and established chemical shift principles. These data serve as a reliable reference for the assignment of the NMR spectra of 3-hydroxyundecanoic acid. The data is presented for a sample dissolved in deuterated chloroform (B151607) (CDCl₃).

Table 1: Representative ¹H NMR Data for 3-Hydroxyundecanoic Acid in CDCl₃

Position	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	-COOH	~11-12	br s	-
2	-CH₂-	2.48	dd	16.4, 3.2
2.42	dd	16.4, 8.8
3	-CH(OH)-	4.02	m	-
4	-CH₂-	1.55	m	-
1.45	m	-
5-9	-(CH₂)₅-	1.29	br s	-
10	-CH₂-	1.29	m	-
11	-CH₃	0.88	t	7.0

Table 2: Representative ¹³C NMR Data for 3-Hydroxyundecanoic Acid in CDCl₃

Position	Carbon	Chemical Shift (δ, ppm)
1	-COOH	178.5
2	-CH₂-	41.2
3	-CH(OH)-	68.1
4	-CH₂-	36.5
5	-CH₂-	25.5
6-8	-(CH₂)₃-	29.3
9	-CH₂-	31.8
10	-CH₂-	22.7
11	-CH₃	14.1

Table 3: Key 2D NMR Correlations for 3-Hydroxyundecanoic Acid

Experiment	Key Correlations
COSY	H2 / H3
H3 / H4
H10 / H11
HSQC	H2 / C2
H3 / C3
H4 / C4
...
H11 / C11
HMBC	H2 / C1, C3, C4
H3 / C1, C2, C4, C5
H11 / C9, C10

Structural Elucidation Workflow and Key Correlations

The structural elucidation of 3-hydroxyundecanoic acid using NMR relies on the piecing together of molecular fragments based on through-bond NMR correlations. The following diagrams illustrate the molecular structure, the key correlations for its confirmation, and the general experimental workflow.

Caption: Molecular structure of 3-hydroxyundecanoic acid with numbered carbon atoms.

Caption: Key COSY and HMBC correlations for structural confirmation.

Caption: General workflow for structural elucidation by NMR.

Experimental Protocols

High-quality NMR data is contingent on meticulous sample preparation and the appropriate selection of experimental parameters. The following are detailed protocols for the acquisition of 1D and 2D NMR spectra for 3-hydroxyundecanoic acid.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of 3-hydroxyundecanoic acid.

• Solvent Selection: Choose a suitable deuterated solvent. Deuterated chloroform (CDCl₃) is a common choice for fatty acids.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0 ppm for ¹H and ¹³C). It is often included in the deuterated solvent by the manufacturer.

1D NMR Spectroscopy

¹H NMR Spectroscopy:

• Purpose: To identify the different types of protons and their relative numbers.

• Experiment: Standard single-pulse ¹H NMR.

• Typical Parameters:

  • Spectrometer Frequency: ≥ 400 MHz

  • Pulse Angle: 30-45°

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-5 seconds

  • Number of Scans: 8-16

¹³C NMR Spectroscopy:

• Purpose: To identify the different types of carbon atoms.

• Experiment: Proton-decoupled ¹³C NMR.

• Typical Parameters:

  • Pulse Angle: 30°

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 1024-4096 (due to the low natural abundance of ¹³C)

DEPT (Distortionless Enhancement by Polarization Transfer):

• Purpose: To differentiate between CH, CH₂, and CH₃ groups. DEPT-135 is common, where CH and CH₃ signals are positive, and CH₂ signals are negative.

2D NMR Spectroscopy

COSY (Correlation Spectroscopy):

• Purpose: To identify protons that are spin-spin coupled, typically over two or three bonds (e.g., H-C-H or H-C-C-H).

• Key for: Establishing the connectivity of adjacent protonated carbons.

HSQC (Heteronuclear Single Quantum Coherence):

• Purpose: To identify direct one-bond correlations between protons and the carbons they are attached to.

• Key for: Assigning protons to their respective carbons.

HMBC (Heteronuclear Multiple Bond Correlation):

• Purpose: To identify long-range (typically 2-3 bond) correlations between protons and carbons.

• Key for: Connecting molecular fragments, especially across quaternary carbons or heteroatoms.

Conclusion

The structural elucidation of 3-hydroxyundecanoic acid is readily achievable through a systematic application of 1D and 2D NMR spectroscopic techniques. By carefully analyzing the chemical shifts, coupling patterns, and correlation cross-peaks in ¹H, ¹³C, COSY, HSQC, and HMBC spectra, the complete atomic connectivity of the molecule can be confidently established. The representative data and protocols provided in this guide serve as a valuable resource for researchers and scientists engaged in the analysis of this and structurally related compounds.

Isolating 3-Hydroxyundecanoic Acid from Marine Organisms: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the methodologies for isolating 3-hydroxyundecanoic acid, a hydroxylated fatty acid of interest, from marine organisms. Drawing from established protocols for lipid analysis and purification, this document outlines the necessary experimental procedures, data presentation standards, and analytical techniques. While specific quantitative data for 3-hydroxyundecanoic acid from marine sources is not extensively documented in publicly available literature, this guide establishes a robust framework for its successful isolation and characterization.

Introduction

Marine organisms, including bacteria and sponges, are a rich source of diverse lipids with significant biological activities. Among these are 3-hydroxy fatty acids (3-OH FAs), which are components of lipopolysaccharides (LPS) in Gram-negative bacteria and have been identified in various marine invertebrates. 3-Hydroxyundecanoic acid (3-OH C11:0), a medium-chain hydroxylated fatty acid, is of particular interest due to its potential role in microbial signaling and as a biomarker. This guide details the technical procedures for the extraction, purification, and analysis of this compound from marine sources.

Experimental Protocols

The isolation of 3-hydroxyundecanoic acid from marine organisms is a multi-step process involving lipid extraction, fractionation, and purification. The following protocols are based on established methods for the analysis of hydroxylated fatty acids from environmental and biological samples.

Sample Collection and Preparation

Successful isolation begins with meticulous sample handling. For marine bacteria, cultures should be harvested during the stationary phase of growth to maximize lipid content. For marine sponges, tissue samples should be immediately frozen in liquid nitrogen upon collection and then lyophilized to remove water content, which can interfere with solvent extraction.

Lipid Extraction

The choice of extraction method is critical for obtaining a high yield of total lipids. The Bligh and Dyer method, or variations thereof, is widely used for its efficiency in extracting a broad range of lipids.

Protocol: Modified Bligh and Dyer Lipid Extraction

• Homogenization: Homogenize 1 gram of lyophilized marine sponge tissue or bacterial cell pellet in a mixture of 10 mL of chloroform (B151607) and 20 mL of methanol (B129727).

• Phase Separation: Add 10 mL of chloroform and mix thoroughly. Then, add 10 mL of distilled water and vortex to induce phase separation.

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes to achieve clear separation of the layers.

• Collection of Organic Phase: Carefully collect the lower chloroform layer, which contains the total lipids, using a Pasteur pipette.

• Drying: Dry the collected chloroform extract under a stream of nitrogen gas to remove the solvent.

• Storage: Store the dried lipid extract at -20°C under a nitrogen atmosphere to prevent oxidation.

Fractionation and Purification of 3-Hydroxyundecanoic Acid

The crude lipid extract contains a complex mixture of different lipid classes. Therefore, chromatographic techniques are essential for the isolation of 3-hydroxyundecanoic acid.

Protocol: Solid-Phase Extraction (SPE) and High-Performance Liquid Chromatography (HPLC)

• Saponification and Methylation:

  • Resuspend the dried lipid extract in 2 mL of 0.5 M methanolic NaOH.

  • Heat the mixture at 70°C for 15 minutes to saponify the lipids.

  • After cooling, add 2 mL of 14% BF3 in methanol and heat at 70°C for 10 minutes to convert the fatty acids to their methyl esters (FAMEs).

  • Add 3 mL of deionized water to stop the reaction.

• Solid-Phase Extraction (SPE):

  • Condition a silica-based SPE cartridge with hexane (B92381).

  • Load the FAMEs mixture onto the cartridge.

  • Elute with solvents of increasing polarity to separate different lipid classes. 3-hydroxy FAMEs are typically eluted with a mixture of hexane and diethyl ether.

• High-Performance Liquid Chromatography (HPLC):

  • Further purify the fraction containing 3-hydroxy FAMEs using a chiral stationary phase HPLC column.[1][2]

  • Use a mobile phase gradient of isopropanol (B130326) in hexane to separate the different 3-hydroxy FAMEs.[1][2]

  • Collect the fraction corresponding to the retention time of a 3-hydroxyundecanoic acid methyl ester standard.

Analytical Characterization

Confirmation of the isolated compound's identity and purity is achieved through gas chromatography-mass spectrometry (GC-MS).

Protocol: GC-MS Analysis of 3-Hydroxyundecanoic Acid Methyl Ester

• Derivatization: To improve volatility for GC analysis, the hydroxyl group of the purified 3-hydroxyundecanoic acid methyl ester is derivatized to a trimethylsilyl (B98337) (TMS) ether.

  • Evaporate the solvent from the purified fraction under nitrogen.

  • Add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and 50 µL of pyridine.

  • Incubate at 60°C for 30 minutes.[3]

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 280°C.

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/minute, and hold for 10 minutes.

  • Mass Spectrometer: Operate in electron ionization (EI) mode, scanning from m/z 50 to 500.

• Identification: The identity of 3-hydroxyundecanoic acid is confirmed by comparing the retention time and mass spectrum of the derivatized sample with that of an authentic standard. The mass spectrum of the TMS derivative will show characteristic fragmentation patterns.[4]

Data Presentation

Marine Organism	Sample Type	Extraction Method	Purification Method	Analytical Method	Yield of 3-OH C11:0 (µg/g dry weight)	Purity (%)	Reference
[Example Organism]	[e.g., Bacterial biomass]	[e.g., Bligh & Dyer]	[e.g., SPE-HPLC]	[e.g., GC-MS]	[Insert Value]	[Insert Value]	[Cite Source]
[Example Organism]	[e.g., Sponge tissue]	[e.g., Soxhlet]	[e.g., TLC, HPLC]	[e.g., GC-MS]	[Insert Value]	[Insert Value]	[Cite Source]

Signaling Pathways and Biological Activity

Medium-chain 3-hydroxy fatty acids, as components of lipid A, are known to be potent activators of the innate immune system in vertebrates through the Toll-like receptor 4 (TLR4) signaling pathway. In marine invertebrates, which possess analogous innate immune systems, it is plausible that 3-hydroxy fatty acids play a role in recognizing and responding to bacterial presence.

While the specific signaling cascade initiated by 3-hydroxyundecanoic acid in marine organisms is an area of active research, the general pathway for lipid A recognition provides a valuable model.

Figure 1. A generalized signaling pathway for Lipid A recognition, which may be analogous to the response to 3-hydroxyundecanoic acid in marine invertebrates.

Experimental Workflow

The overall process for the isolation and characterization of 3-hydroxyundecanoic acid from marine organisms can be visualized as a sequential workflow.

Figure 2. A comprehensive workflow for the isolation and characterization of 3-hydroxyundecanoic acid.

Conclusion

The isolation of 3-hydroxyundecanoic acid from marine organisms presents a valuable opportunity for the discovery of novel bioactive compounds. While specific protocols for this particular fatty acid are not yet widespread, the methodologies outlined in this guide provide a solid foundation for its successful extraction, purification, and characterization. Further research into the quantitative distribution and biological roles of 3-hydroxyundecanoic acid in diverse marine ecosystems is warranted and will undoubtedly contribute to the fields of marine natural products chemistry and drug development.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Optical configuration analysis of hydroxy fatty acids in bacterial lipids by chiral column high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. marinelipids.ca [marinelipids.ca]
• 4. researchgate.net [researchgate.net]

The Role of 3-Hydroxyundecanoic Acid in the Cell Membrane of Idiomarina loihiensis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 3-hydroxyundecanoic acid, a significant component of the cell membrane of the deep-sea extremophile, Idiomarina loihiensis. This document details the quantitative presence of this and other fatty acids, outlines the experimental protocols for their analysis, and visualizes the relevant biosynthetic pathways.

Quantitative Analysis of Fatty Acid Composition

The cell membrane of Idiomarina loihiensis is characterized by a unique fatty acid profile, adapted to its extreme native environment in deep-sea hydrothermal vents. Analysis of the membrane fractions has revealed a diverse array of fatty acids, with a notable prevalence of hydroxylated and unsaturated fatty acids. 3-Hydroxyundecanoic acid is a prominent constituent, contributing significantly to the overall fatty acid makeup.

The quantitative data, as determined by gas chromatography/mass spectrometry (GC/MS) analysis, is summarized in the table below.

Fatty Acid	Percentage of Total Fatty Acids (%)
3-Hydroxyoctadecanoic acid	24.7
3-Hydroxyundecanoic acid	23.2
9-Octadecenoic acid	19.3
Hexadecanoic acid	11.2
Other fatty acids	21.6

Table 1: Fatty acid composition of the cell membrane of Idiomarina loihiensis. Data sourced from Hou et al., 2004.

Experimental Protocols: Fatty Acid Analysis

The identification and quantification of 3-hydroxyundecanoic acid and other fatty acids in Idiomarina loihiensis are achieved through a multi-step process involving lipid extraction, derivatization to fatty acid methyl esters (FAMEs), and subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Lipid Extraction from Bacterial Cells

This protocol outlines the extraction of total lipids from Gram-negative bacterial cells, such as Idiomarina loihiensis.

• Cell Harvesting: Cultivate I. loihiensis in a suitable broth medium to the desired growth phase (typically late-logarithmic phase). Harvest the cells by centrifugation at 10,000 x g for 15 minutes at 4°C.

• Washing: Wash the cell pellet twice with a sterile saline solution (e.g., 0.9% NaCl) to remove residual medium components.

• Lysis and Extraction: Resuspend the cell pellet in a one-phase Bligh-Dyer solvent mixture of chloroform (B151607):methanol:water (1:2:0.8, v/v/v). The mixture should be vigorously agitated for at least 2 hours at room temperature to ensure complete cell lysis and lipid extraction.

• Phase Separation: Convert the single-phase mixture into a two-phase system by adding chloroform and water to achieve a final ratio of chloroform:methanol:water of 2:2:1.8 (v/v/v). Centrifuge the mixture at 3,000 x g for 10 minutes to facilitate phase separation.

• Lipid Recovery: The lower chloroform phase, containing the total lipids, is carefully collected using a Pasteur pipette. The solvent is then evaporated under a stream of nitrogen gas to yield the total lipid extract.

Preparation of Fatty Acid Methyl Esters (FAMEs)

For GC-MS analysis, the fatty acids within the lipid extract must be derivatized to their more volatile methyl esters.

• Saponification: Resuspend the dried lipid extract in a solution of 0.5 M NaOH in methanol. Heat the mixture at 100°C for 5 minutes in a sealed tube to hydrolyze the ester linkages and release the fatty acids as sodium salts.

• Methylation: After cooling, add a 14% (w/v) solution of boron trifluoride in methanol. Heat the mixture again at 100°C for 5 minutes to methylate the free fatty acids.

• Extraction of FAMEs: Cool the reaction mixture and add saturated NaCl solution and hexane (B92381). Vortex the mixture vigorously and then centrifuge to separate the phases. The upper hexane layer, containing the FAMEs, is collected for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The prepared FAMEs are analyzed to identify and quantify the individual fatty acids.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer is used. A capillary column suitable for FAME analysis (e.g., a polar column like a DB-23 or a non-polar column like a DB-5ms) is installed.

• Injection: An aliquot of the FAMEs in hexane is injected into the GC inlet, which is maintained at a high temperature (e.g., 250°C) to ensure rapid volatilization.

• Chromatographic Separation: The FAMEs are separated based on their boiling points and polarity as they pass through the GC column. A temperature program is employed, starting at a lower temperature and gradually increasing to a higher temperature to elute all FAMEs.

• Mass Spectrometry: As the separated FAMEs elute from the GC column, they enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern for each FAME, allowing for its identification.

• Quantification: The abundance of each fatty acid is determined by integrating the area under its corresponding peak in the total ion chromatogram. The percentage of each fatty acid is calculated relative to the total area of all identified fatty acid peaks.

Visualizing Key Pathways and Workflows

Biosynthesis of 3-Hydroxyundecanoic Acid

3-hydroxy fatty acids in Gram-negative bacteria are key components of Lipid A, the lipid anchor of lipopolysaccharide (LPS) in the outer membrane. Their synthesis is an integral part of the fatty acid biosynthesis pathway. The following diagram illustrates the general pathway leading to the formation of a 3-hydroxyacyl-ACP, the precursor for 3-hydroxyundecanoic acid.

Caption: Biosynthesis pathway of 3-hydroxyundecanoic acid precursor.

Experimental Workflow for Fatty Acid Analysis

The following diagram outlines the logical flow of the experimental protocol for the analysis of fatty acids from bacterial cells.

Caption: Experimental workflow for bacterial fatty acid analysis.

Concluding Remarks

The significant presence of 3-hydroxyundecanoic acid in the cell membrane of Idiomarina loihiensis underscores its importance in maintaining membrane integrity and function in the challenging deep-sea environment. While its primary role is structural as a component of Lipid A, the potential for hydroxylated fatty acids to participate in signaling pathways in other organisms suggests avenues for future research into its physiological roles in this extremophile. The detailed protocols and pathways provided in this guide offer a comprehensive resource for researchers and professionals in the fields of microbiology, biochemistry, and drug development, facilitating further investigation into the unique membrane biology of Idiomarina loihiensis and the potential applications of its unique biomolecules.

R-3-hydroxyundecanoic acid methylester-3-O-α-l-rhamnopyranoside from marine fungus

An In-Depth Technical Guide on R-3-hydroxyundecanoic acid methyl ester-3-O-α-l-rhamnopyranoside and Related Glycolipids from Marine Fungi for Researchers, Scientists, and Drug Development Professionals.

Abstract

Marine fungi represent a vast and largely untapped resource for the discovery of novel, bioactive secondary metabolites. Among these are rhamnolipids, a class of glycolipids with a broad range of biological activities. This technical guide provides a comprehensive overview of the isolation, structure elucidation, and biological evaluation of rhamnolipids from marine fungi, with a focus on compounds structurally related to R-3-hydroxyundecanoic acid methyl ester-3-O-α-l-rhamnopyranoside. While specific data for this exact molecule is not yet available in the public domain, this document serves as a foundational resource for researchers interested in this promising class of natural products. It includes detailed experimental protocols, quantitative data on related compounds, and workflow diagrams to guide future research and development efforts.

Introduction to Rhamnolipids from Marine Fungi

Rhamnolipids are a class of biosurfactants composed of a β-hydroxy fatty acid backbone linked to one or two L-rhamnose sugar moieties.[1] Initially discovered in bacteria, rhamnolipid production has also been identified in marine-derived fungi, such as Aspergillus species.[2] These marine microorganisms are a source of a diverse array of secondary metabolites, with between 150 and 200 new compounds being identified annually.[3][4] The unique environmental conditions of the marine habitat, including high salinity, high pressure, and competition for resources, are thought to drive the evolution of novel metabolic pathways, leading to the production of structurally unique and biologically active compounds.[3]

The general structure of a rhamnolipid consists of a hydrophilic rhamnose head and a hydrophobic fatty acid tail. The length of the fatty acid chain, the degree of saturation, and the number of rhamnose units can vary, leading to a wide range of congeners with different physicochemical and biological properties. R-3-hydroxyundecanoic acid methyl ester-3-O-α-l-rhamnopyranoside represents a specific mono-rhamnolipid with a C11 fatty acid chain. While research on this particular molecule is nascent, the broader class of rhamnolipids and other marine fungal metabolites have demonstrated significant antiviral, antifungal, and anticancer activities, making them attractive candidates for drug discovery and development.[5][6][7]

Isolation and Purification of Rhamnolipids from Marine Fungi

The isolation of rhamnolipids from marine fungal cultures is a multi-step process that involves fermentation, extraction, and purification. The general workflow is outlined below.

Figure 1: General workflow for the isolation and purification of rhamnolipids from marine fungi.

Fermentation

The production of rhamnolipids begins with the cultivation of the marine fungal strain in a suitable growth medium. The choice of medium components, particularly the carbon and nitrogen sources, can significantly influence the yield and type of rhamnolipids produced.[1]

• Fungal Strain: A pure culture of the marine-derived fungus (e.g., Aspergillus sp.) is used.

• Media: A suitable liquid medium, such as Potato Dextrose Broth (PDB) or a custom minimal salt medium supplemented with a carbon source like glucose or glycerol, is inoculated with the fungus.[1]

• Incubation: The culture is incubated for a period of several days to weeks at a controlled temperature (e.g., 28-30°C) with shaking to ensure adequate aeration.[1]

Extraction

Following incubation, the fungal biomass is separated from the culture broth by centrifugation or filtration. The rhamnolipids, which are often secreted into the medium, can then be extracted from the cell-free supernatant.

• Acid Precipitation: The pH of the supernatant is lowered to approximately 2.0 with hydrochloric acid (HCl), which causes the rhamnolipids to precipitate.[8][9]

• Solvent Extraction: The precipitate is then extracted with an organic solvent, such as ethyl acetate (B1210297) or a chloroform:methanol mixture.[8][9] The organic phase, containing the rhamnolipids, is collected and the solvent is removed under reduced pressure using a rotary evaporator to yield a crude extract.

Purification

The crude extract is a complex mixture of metabolites and requires further purification to isolate the target rhamnolipid.

• Column Chromatography: The crude extract is subjected to column chromatography on a stationary phase like silica gel. The column is eluted with a gradient of solvents of increasing polarity to separate the components based on their affinity for the stationary phase.

• High-Performance Liquid Chromatography (HPLC): Fractions containing the compound of interest are often further purified by HPLC to obtain the pure rhamnolipid.

Structure Elucidation

Once a pure compound is isolated, its chemical structure is determined using a combination of spectroscopic techniques.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), often coupled with electrospray ionization (ESI), is used to determine the exact molecular weight and elemental formula of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments is used to elucidate the detailed structure:

  • ¹H NMR: Provides information about the number and types of protons in the molecule and their connectivity.

  • ¹³C NMR: Provides information about the number and types of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): These experiments reveal the connectivity between protons and carbons, allowing for the complete assembly of the molecular structure, including the fatty acid chain and the rhamnose moiety, and the determination of their linkage point.

• Infrared (IR) Spectroscopy: Provides information about the functional groups present in the molecule, such as hydroxyl (-OH) and carbonyl (C=O) groups.

• Chiral Analysis: The absolute configuration of stereocenters, such as the R-configuration at the 3-position of the hydroxy fatty acid, is often determined by chemical derivatization (e.g., Mosher's ester analysis) followed by NMR spectroscopy, or by comparison with synthetic standards.

Biological Activities of Glycolipids and Other Metabolites from Marine Fungi

While specific biological data for R-3-hydroxyundecanoic acid methyl ester-3-O-α-l-rhamnopyranoside is not yet available, numerous other metabolites from marine fungi have demonstrated potent biological activities. The following table summarizes the antiviral activities of several compounds isolated from marine fungi.

Compound Name	Fungal Source	Virus	Assay	IC₅₀ (µM)	Reference
Asperterrestide A	Aspergillus terreus	Influenza A/WSN/33 (H1N1)	CPE Inhibition	15	[6]
Asperterrestide A	Aspergillus terreus	Influenza A/Hong Kong/8/68 (H3N2)	CPE Inhibition	8.1	[6]
Purpurquinone B	Penicillium purpurogenum	Influenza A (H1N1)	Not Specified	64.0	[4]
Purpurquinone C	Penicillium purpurogenum	Influenza A (H1N1)	Not Specified	85.3	[4]
Purpurester A	Penicillium purpurogenum	Influenza A (H1N1)	Not Specified	61.3	[4]
TAN-931	Penicillium purpurogenum	Influenza A (H1N1)	Not Specified	58.6	[4]
Cladosin C	Cladosporium sphaerospermum	Influenza A (H1N1)	Not Specified	276	[4]
(Z)-5-(Hydroxymethyl)-2-(6')-methylhept-2'-en-2'-yl)-phenol	Aspergillus sydowii	Influenza (H3N2)	Not Specified	57.4	[4]
Diorcinol	Aspergillus sydowii	Influenza (H3N2)	Not Specified	66.5	[4]
Cordyol C	Aspergillus sydowii	Influenza (H3N2)	Not Specified	78.5	[4]
Arisugacin A	Aspergillus terreus	Herpes Simplex Virus 1 (HSV-1)	Not Specified	12.76	[6]
11a-Dehydroxyisoterreulactone A	Aspergillus terreus	Herpes Simplex Virus 1 (HSV-1)	Not Specified	33.38	[6]
Isobutyrolactone II	Aspergillus terreus	Herpes Simplex Virus 1 (HSV-1)	Not Specified	62.08	[6]
Aspernolide A	Aspergillus terreus	Herpes Simplex Virus 1 (HSV-1)	Not Specified	68.16	[6]
Tetrahydroaltersolanol C	Alternaria sp.	Porcine Reproductive and Respiratory Syndrome Virus (PRRSV)	Not Specified	65	[6]
Alterporriol Q	Alternaria sp.	Porcine Reproductive and Respiratory Syndrome Virus (PRRSV)	Not Specified	39	[6]
Stachybotrin D	Stachybotrys chartarum	Human Immunodeficiency Virus 1 (HIV-1)	Reverse Transcriptase Inhibition	8.4	[6]
Stachybogrisephenone B	Stachybotrys sp.	Enterovirus 71 (EV-71)	Not Specified	30.1	[6]
Grisephenone A	Stachybotrys sp.	Enterovirus 71 (EV-71)	Not Specified	50.0	[6]
3,6,8-Trihydroxy-1-methylxanthone	Stachybotrys sp.	Enterovirus 71 (EV-71)	Not Specified	40.3	[6]

Detailed Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[10][11][12][13]

• Cell Seeding:

  • Culture cells (e.g., MDCK, A549) in a T-75 flask to 80-90% confluency.

  • Trypsinize the cells, neutralize with complete growth medium, and centrifuge.

  • Resuspend the cell pellet and seed at a density of 2 x 10³ to 1 x 10⁴ cells/well in 100 µL of culture medium in a 96-well plate.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment:

  • Prepare serial dilutions of the test compound in culture medium.

  • Remove the medium from the cells and add 100 µL of the compound dilutions to the wells. Include wells for vehicle control (medium with solvent) and untreated control.

  • Incubate for 24-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS.[13]

  • Add 10 µL of the MTT solution to each well.[11]

  • Incubate for 3-4 hours at 37°C.[11][13]

• Formazan (B1609692) Solubilization and Absorbance Reading:

  • Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[11][13]

  • Shake the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals.[13]

  • Read the absorbance at 570-590 nm using a microplate reader.[10]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control.

  • The 50% cytotoxic concentration (CC₅₀) is determined by plotting cell viability against compound concentration.

Figure 2: Workflow for the MTT cytotoxicity assay.

Antiviral Assay (CPE Inhibition Assay)

This assay measures the ability of a compound to protect cells from the cytopathic effect (CPE) caused by a viral infection.[14][15]

• Cell Seeding:

  • Seed cells (e.g., MDCK for influenza virus) in a 96-well plate as described for the MTT assay.

• Infection and Treatment:

  • Prepare serial dilutions of the test compound in a suitable assay medium.

  • Prepare a working dilution of the virus stock to a multiplicity of infection (MOI) that will cause 80-100% CPE in 48-72 hours.[14]

  • Remove the growth medium from the cells.

  • Add 50 µL of the compound dilutions to the wells.

  • Add 50 µL of the diluted virus to all wells except the cell control wells.

  • Include wells for cell control (medium only), virus control (medium with virus), and a positive control (a known antiviral drug).

  • Incubate the plates at 37°C in a 5% CO₂ incubator for 48-72 hours.

• Quantification of CPE:

  • After incubation, visually inspect the plates under a microscope to assess the degree of CPE.

  • For quantitative analysis, cell viability can be measured using a dye such as Neutral Red or Crystal Violet, or by performing an MTT assay as described above.[14]

• Data Analysis:

  • The percentage of CPE inhibition is calculated relative to the virus control.

  • The 50% effective concentration (EC₅₀) is determined by plotting the percentage of inhibition against the compound concentration.

Figure 3: Workflow for the CPE inhibition assay.

Neuraminidase Inhibition Assay

This assay is specific for influenza viruses and measures the ability of a compound to inhibit the activity of the neuraminidase (NA) enzyme.[3][16][17][18]

• Reagent Preparation:

  • Prepare an assay buffer (e.g., MES buffer with CaCl₂).

  • Prepare a stock solution of the fluorogenic substrate 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).[3][16]

  • Prepare serial dilutions of the test compound and a positive control (e.g., oseltamivir) in the assay buffer.

  • Prepare a dilution of the influenza virus stock.

• Assay Procedure:

  • In a black 96-well plate, add the diluted test compound or control.

  • Add the diluted virus to each well.

  • Incubate at room temperature for 45 minutes.[3]

  • Add the MUNANA substrate to each well and incubate at 37°C for 30-60 minutes.[16]

  • Stop the reaction by adding a stop solution (e.g., ethanol (B145695) and NaOH).[16]

• Fluorescence Reading:

  • Read the fluorescence using a fluorometer with an excitation wavelength of ~355 nm and an emission wavelength of ~460 nm.[3][16]

• Data Analysis:

  • The percentage of NA inhibition is calculated relative to the virus control (no inhibitor).

  • The 50% inhibitory concentration (IC₅₀) is determined by plotting the percentage of inhibition against the compound concentration.

Conclusion and Future Perspectives

Rhamnolipids and other glycolipids from marine fungi represent a promising frontier in the search for new therapeutic agents. Their structural diversity and potent biological activities, particularly antiviral properties, warrant further investigation. While the specific compound R-3-hydroxyundecanoic acid methyl ester-3-O-α-l-rhamnopyranoside has not yet been characterized, the methodologies and data presented in this guide provide a solid framework for its discovery and evaluation.

Future research should focus on the continued exploration of marine fungal biodiversity to isolate novel rhamnolipids and other metabolites. The development of more efficient and scalable fermentation and purification processes will be crucial for supplying sufficient quantities of these compounds for preclinical and clinical studies. Furthermore, detailed mechanistic studies are needed to elucidate the molecular targets and signaling pathways through which these compounds exert their biological effects. The integration of synthetic chemistry to create analogues of these natural products may also lead to the development of more potent and selective drug candidates. The continued investigation of these marine-derived compounds holds significant potential for addressing unmet medical needs, particularly in the area of infectious diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. Measuring Influenza Neuraminidase Inhibition Antibody Titers by Enzyme-linked Lectin Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Antifungal and antiviral products of marine organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ten-Year Research Update Review: Antiviral Activities from Marine Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antiviral Activity of Natural Products Extracted from Marine Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 2024.sci-hub.st [2024.sci-hub.st]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 13. cyrusbio.com.tw [cyrusbio.com.tw]
• 14. benchchem.com [benchchem.com]
• 15. CPE Inhibition Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 16. Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 17. documents.thermofisher.com [documents.thermofisher.com]
• 18. benchchem.com [benchchem.com]

Protocols & Analytical Methods

derivatization of "3-Hydroxyundecanoic acid" for gas chromatography

An Application Note for the Derivatization of 3-Hydroxyundecanoic Acid for Gas Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Hydroxyundecanoic acid is a medium-chain hydroxy fatty acid and a key monomer in the production of polyhydroxyalkanoates (PHAs), which are biodegradable bioplastics.[1][2] Accurate quantification and analysis of this compound are crucial for microbiology, biotechnology, and clinical research. However, direct analysis of 3-hydroxyundecanoic acid by gas chromatography (GC) is challenging due to its low volatility and high polarity, which stem from the presence of both a carboxylic acid and a hydroxyl functional group.[3][4] These groups can cause poor peak shape, tailing, and strong adsorption to the GC column.[3]

Derivatization is a chemical modification process that converts these polar functional groups into less polar, more volatile derivatives, making them amenable to GC analysis.[5] This application note provides detailed protocols for two common derivatization techniques: one-step silylation and two-step esterification.

Key Derivatization Strategies

• Silylation: This is a robust and widely used method where active hydrogens in hydroxyl and carboxyl groups are replaced by a trimethylsilyl (B98337) (TMS) group.[6][7] Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are highly effective and can derivatize both functional groups in a single step, yielding a thermally stable and volatile compound suitable for GC-MS analysis.[3][8][9]

• Esterification (Alkylation): This technique specifically targets the carboxylic acid group, typically converting it into a methyl ester (Fatty Acid Methyl Ester or FAME).[4] Reagents such as boron trifluoride (BF₃) or boron trichloride (B1173362) (BCl₃) in methanol (B129727) are common catalysts for this reaction.[3][4] While this method effectively reduces the polarity of the carboxyl group, the hydroxyl group remains, and a subsequent silylation step may be necessary for optimal results, especially on certain GC columns.[10]

Experimental Protocols

Protocol 1: One-Step Trimethylsilylation (TMS Derivatization)

This protocol is adapted from established methods for the analysis of hydroxy fatty acids and is highly effective as it derivatizes both the carboxyl and hydroxyl groups simultaneously.[8][11]

Materials and Reagents:

• 3-Hydroxyundecanoic acid standard or dried sample extract

• Silylation Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Aprotic solvent (e.g., Pyridine, Acetonitrile, or Dichloromethane)

• Micro-reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• Nitrogen gas supply for drying

Procedure:

• Sample Preparation: Accurately weigh 1-10 mg of the sample into a micro-reaction vial.[9] If the sample is in an aqueous solution, it must be evaporated to complete dryness under a gentle stream of nitrogen, as silylation reagents are highly sensitive to moisture.[3][9]

• Reagent Addition: Add 100 µL of an appropriate aprotic solvent (e.g., pyridine) to dissolve the dried residue.

• Derivatization: Add 100 µL of BSTFA + 1% TMCS to the dissolved sample.[8][11] Ensure a molar excess of the derivatizing reagent to the analyte.[3]

• Reaction: Tightly cap the vial, vortex for 10-15 seconds, and heat at 80°C for 60 minutes in a heating block or oven.[8][11]

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now ready for direct injection into the GC-MS system.

Protocol 2: Methyl Esterification (FAME Derivatization)

This protocol focuses on converting the carboxylic acid to its methyl ester. It is a classic method for fatty acid analysis.[3][4]

Materials and Reagents:

• 3-Hydroxyundecanoic acid standard or dried sample extract

• Esterification Reagent: 12-14% Boron Trifluoride in Methanol (BF₃-Methanol)

• Hexane (B92381) (GC grade)

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• Micro-reaction vials (5-10 mL) with PTFE-lined caps

• Heating block or oven

• Vortex mixer

• Pasteur pipettes

Procedure:

• Sample Preparation: Place 1-25 mg of the sample into a 5-10 mL reaction vial.[4] If necessary, dissolve the sample in a nonpolar solvent like hexane.

• Reagent Addition: Add 2 mL of 12% BF₃-Methanol solution to the vial.[4]

• Reaction: Cap the vial tightly and heat at 60°C for 10 minutes.[4]

• Extraction: After cooling to room temperature, add 1 mL of water and 1 mL of hexane to the vial.[4]

• Phase Separation: Vortex the mixture vigorously for 1 minute to extract the fatty acid methyl esters into the hexane layer.[4] Allow the layers to separate.

• Sample Collection: Carefully transfer the upper hexane layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.[3]

• Analysis: The hexane extract containing the derivatized 3-hydroxyundecanoic acid methyl ester is ready for GC-MS analysis.

Data Presentation: Comparison of Derivatization Protocols

The following table summarizes the key parameters and outcomes for the described protocols.

Parameter	Protocol 1: Silylation	Protocol 2: Esterification
Primary Reagent	BSTFA + 1% TMCS	12-14% BF₃-Methanol
Target Functional Groups	Carboxyl (-COOH) and Hydroxyl (-OH)	Primarily Carboxyl (-COOH)
Reaction Temperature	80°C[8][11]	60°C[3][4]
Reaction Time	60 minutes[3][8][11]	5-10 minutes[4]
Procedure Complexity	Simple, one-step reaction	Multi-step (reaction, extraction, drying)[3][4]
Moisture Sensitivity	Extremely High[3][9]	High
Resulting Derivative	Trimethylsilyl ester/ether	Methyl ester
Volatility of Derivative	Very High	Moderately High

GC-MS Analysis Parameters

The following are typical GC-MS parameters for analyzing derivatized hydroxy fatty acids. Optimization may be required for specific instruments.[8][11]

• Gas Chromatograph: Agilent 5890 series II or equivalent

• Column: HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent 5% phenyl-methylpolysiloxane column

• Injection Volume: 1 µL

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 5 minutes

  • Ramp 1: 3.8°C/min to 200°C

  • Ramp 2: 15°C/min to 290°C, hold for 6 minutes[8]

• Mass Spectrometer: Agilent 5972 series or equivalent

• Ionization Mode: Electron Impact (EI) at 70 eV

• Scan Mode: Full Scan (e.g., m/z 50-550) or Selected Ion Monitoring (SIM) for targeted quantification. For the TMS derivative, characteristic ions can be monitored.[8]

Visualized Workflows and Reactions

The following diagrams illustrate the experimental workflow and the chemical derivatization process.

References

• 1. Gas chromatography-mass spectrometry-based monomer composition analysis of medium-chain-length polyhydroxyalkanoates biosynthesized by Pseudomonas spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Derivatization techniques for free fatty acids by GC [restek.com]
• 4. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 5. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 6. gcms.cz [gcms.cz]
• 7. weber.hu [weber.hu]
• 8. lipidmaps.org [lipidmaps.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. omega-hydroxy fatty acids - Chromatography Forum [chromforum.org]
• 11. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of 3-Hydroxyundecanoic Acid in Human Plasma by LC-MS/MS

Introduction

3-Hydroxyundecanoic acid is a medium-chain hydroxy fatty acid. As a member of the hydroxy fatty acid class, it is implicated in various metabolic pathways, and its quantification in biological matrices like plasma is crucial for understanding its physiological and pathological roles. This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 3-hydroxyundecanoic acid in human plasma. The described method is suitable for research and drug development applications requiring precise measurement of this analyte.

Metabolic Context

3-Hydroxyundecanoic acid is an intermediate in the beta-oxidation of odd-chain fatty acids. The pathway involves the sequential cleavage of two-carbon units from the acyl-CoA molecule. The presence and concentration of specific 3-hydroxy fatty acids can be indicative of metabolic flux and potential enzymatic dysregulation.

Caption: Beta-oxidation of Undecanoic Acid.

Experimental Protocols

Materials and Reagents

• 3-Hydroxyundecanoic acid analytical standard (>98% purity)

• 3-Hydroxyundecanoic acid-d3 (internal standard, IS)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Human plasma (K2EDTA)

• Water (deionized, 18 MΩ·cm)

Sample Preparation

A protein precipitation method is employed for the extraction of 3-hydroxyundecanoic acid from plasma.[1][2]

• Thaw plasma samples on ice.

• To 50 µL of plasma, add 10 µL of internal standard working solution (500 ng/mL 3-hydroxyundecanoic acid-d3 in methanol).

• Vortex for 10 seconds.

• Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 150 µL of the supernatant to a clean autosampler vial.

• Inject 5 µL onto the LC-MS/MS system.

Caption: Sample Preparation Workflow.

LC-MS/MS Method

Liquid Chromatography:

• System: Waters ACQUITY UPLC I-Class

• Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Gradient Elution:

Time (min)	%A	%B
0.0	95	5
1.0	95	5
5.0	5	95
6.0	5	95
6.1	95	5
8.0	95	5

Mass Spectrometry:

• System: Sciex QTRAP 6500+

• Ionization Mode: Electrospray Ionization (ESI), Negative

• Curtain Gas: 35 psi

• IonSpray Voltage: -4500 V

• Temperature: 550°C

• Nebulizer Gas (GS1): 55 psi

• Heater Gas (GS2): 60 psi

MRM Transitions:

Analyte	Q1 (m/z)	Q3 (m/z)	DP (V)	CE (V)	CXP (V)
3-Hydroxyundecanoic acid	201.2	59.1	-45	-20	-10
3-Hydroxyundecanoic acid-d3	204.2	59.1	-45	-20	-10

Results and Discussion

Method Validation

The method was validated according to regulatory guidelines for bioanalytical method validation.

Linearity and Range:

The calibration curve was linear over the range of 1 - 1000 ng/mL in human plasma. The correlation coefficient (r²) was >0.99 for all validation runs.

Analyte	Range (ng/mL)	r²
3-Hydroxyundecanoic acid	1 - 1000	>0.99

Precision and Accuracy:

The intra- and inter-day precision and accuracy were evaluated at four quality control (QC) levels: Lower Limit of Quantification (LLOQ), Low QC (LQC), Mid QC (MQC), and High QC (HQC).

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	1	8.5	105.2	9.8	103.5
LQC	3	6.2	98.7	7.5	101.2
MQC	100	4.5	102.1	5.8	99.8
HQC	800	3.8	97.5	4.9	98.3

Recovery and Matrix Effect:

The extraction recovery and matrix effect were assessed at LQC and HQC levels. Recovery was consistently high, and the matrix effect was minimal.

QC Level	Extraction Recovery (%)	Matrix Effect (%)
LQC	92.3	95.8
HQC	94.1	98.2

Stability:

3-Hydroxyundecanoic acid was found to be stable in human plasma under various storage and handling conditions.

Stability Condition	Duration	Stability (%)
Bench-top (Room Temperature)	8 hours	96.5
Freeze-thaw (3 cycles)	3 cycles	94.8
Long-term (-80°C)	90 days	97.2
Post-preparative (Autosampler, 4°C)	48 hours	98.1

Conclusion

This application note describes a simple, rapid, and robust LC-MS/MS method for the quantification of 3-hydroxyundecanoic acid in human plasma. The method demonstrates excellent linearity, precision, accuracy, and stability, making it suitable for high-throughput analysis in clinical and research settings. The use of a stable isotope-labeled internal standard ensures reliable quantification. This method can be a valuable tool for researchers and drug development professionals studying the role of medium-chain hydroxy fatty acids in health and disease.

References

• 1. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijisrt.com [ijisrt.com]

Application Notes & Protocols: 3-Hydroxyundecanoic Acid as a Precursor for Bioplastic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

3-Hydroxyundecanoic acid (3-HUD) is a medium-chain-length (MCL) 3-hydroxyalkanoate that can serve as a monomeric precursor for the biosynthesis of polyhydroxyalkanoates (PHAs). These bioplastics are biodegradable and biocompatible polyesters with a wide range of potential applications in packaging, medicine, and agriculture. This document provides detailed application notes and experimental protocols for the synthesis of poly(3-hydroxyundecanoate) [P(3HUD)] and related copolymers using both whole-cell bacterial fermentation and in vitro enzymatic polymerization.

The primary route for the conversion of fatty acids like undecanoic acid into PHA precursors in microorganisms such as Pseudomonas putida is the β-oxidation pathway. This pathway generates (R)-3-hydroxyacyl-CoA intermediates, which are then polymerized by PHA synthase.

Key Metabolic Pathway: β-Oxidation

The synthesis of P(3HUD) from undecanoic acid in Pseudomonas putida primarily relies on the β-oxidation cycle to generate the necessary (R)-3-hydroxyundecanoyl-CoA monomers.

Figure 1: Metabolic pathway for the synthesis of P(3HUD) from undecanoic acid in Pseudomonas putida.

Application Notes

Whole-Cell Bioplastic Synthesis

Pseudomonas putida is a well-established host for the production of MCL-PHAs from fatty acids. When supplied with undecanoic acid as the primary carbon source, P. putida can accumulate P(3HUD) as intracellular granules. The monomer composition of the resulting PHA can be influenced by the specific strain, cultivation conditions, and the presence of β-oxidation inhibitors.

Quantitative Data from Analogous Fed-Batch Fermentations:

The following table summarizes typical results obtained from high-cell-density fed-batch fermentations of P. putida and recombinant E. coli using fatty acids structurally similar to undecanoic acid. These values provide a benchmark for expected yields and productivities in P(3HUD) synthesis.

Parameter	P. putida KT2440 with Nonanoic Acid	P. putida KT2440 with Decanoic Acid	Recombinant E. coli with Decanoic Acid
Cell Dry Weight (g/L)	71.4	39	75
PHA Content (% of CDW)	75.5	67	74
PHA Titer (g/L)	53.9	26.1	55.5
Volumetric Productivity (g/L/h)	1.8	1.16	1.16
Major Monomer Unit	3-Hydroxynonanoate (89 mol%)	3-Hydroxydecanoate (78 mol%)	3-Hydroxydecanoate
Reference	[1]	[2]	[2]

In Vitro Enzymatic Synthesis

For applications requiring high-purity P(3HUD) with controlled molecular weight, in vitro enzymatic polymerization is a viable alternative. This method involves the use of a purified PHA synthase to polymerize (R)-3-hydroxyundecanoyl-CoA.

Quantitative Data from In Vitro PHA Synthesis:

The table below presents kinetic data for a representative Class II PHA synthase, which is responsible for polymerizing MCL-hydroxyacyl-CoAs.

Enzyme	Substrate	Specific Activity (U/mg)	Km (µM)	kcat (s-1)	Reference
PhaC1 from P. aeruginosa	(R,S)-3-Hydroxydecanoyl-CoA	0.039	-	-	[3]
PhaC2 from P. aeruginosa	(R,S)-3-Hydroxydecanoyl-CoA	0.035	-	-	[3]
PHB synthase from R. eutropha	3-Hydroxypropionyl-CoA	-	189	10	[4]

Experimental Protocols

Protocol 1: Whole-Cell Synthesis of P(3HUD) via Fed-Batch Fermentation

This protocol is adapted from established methods for MCL-PHA production in Pseudomonas putida KT2440.[1][2]

Figure 2: Workflow for the whole-cell synthesis of P(3HUD) via fed-batch fermentation.

1. Inoculum Preparation:

• Inoculate a single colony of Pseudomonas putida KT2440 into a 500 mL flask containing 100 mL of nutrient broth.

• Incubate at 30°C with shaking at 200 rpm for 16-24 hours.

2. Bioreactor Setup and Batch Phase:

• Prepare a 5 L bioreactor with 3 L of mineral salts medium (MSM) containing glucose (20 g/L) as the initial carbon source.

• The MSM should contain (per liter): 9 g Na₂HPO₄·12H₂O, 1.5 g KH₂PO₄, 1.0 g (NH₄)₂SO₄, and 0.2 g MgSO₄·7H₂O, supplemented with a trace element solution.

• Inoculate the bioreactor with the seed culture (5% v/v).

• Maintain the temperature at 30°C, pH at 7.0 (controlled with 4 M H₂SO₄ and 4 M NaOH), and dissolved oxygen (DO) above 20% by adjusting the agitation speed and aeration rate.

3. Fed-Batch Phase:

• Once the initial glucose is depleted (indicated by a sharp increase in DO), start the fed-batch feeding.

• The feed solution should contain undecanoic acid as the primary carbon source. To maintain a liquid state, undecanoic acid can be mixed with a co-substrate like glucose or heated. A typical feed ratio could be a mixture of undecanoic acid and glucose.

• The feeding rate should be controlled to maintain a specific growth rate (e.g., 0.1 h⁻¹), which can be calculated based on the biomass concentration.

• Continue the fed-batch cultivation for 48-72 hours, or until the desired biomass concentration is reached.

4. Cell Harvesting and PHA Extraction:

• Harvest the cells by centrifugation (e.g., 8000 x g for 15 minutes).

• Wash the cell pellet with distilled water and lyophilize to determine the cell dry weight (CDW).

• Extract the PHA from the dried biomass using a suitable solvent like chloroform (B151607) or acetone (B3395972) in a Soxhlet extractor for 24 hours.

• Precipitate the PHA by adding the solvent extract to a 10-fold excess of cold methanol.

• Collect the precipitated PHA by filtration and dry it under vacuum.

5. PHA Characterization:

• Determine the PHA content and monomer composition by gas chromatography (GC) after methanolysis of the polymer.

• Analyze the molecular weight and polydispersity index (PDI) of the PHA using gel permeation chromatography (GPC).

• Confirm the chemical structure of the polymer using Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: In Vitro Enzymatic Synthesis of P(3HUD)

This protocol is based on established methods for the in vitro synthesis of PHAs using purified PHA synthase.[3][4]

Figure 3: Workflow for the in vitro enzymatic synthesis of P(3HUD).

1. Purification of PHA Synthase:

• Express a recombinant PHA synthase (e.g., PhaC1 from Pseudomonas aeruginosa or Pseudomonas putida) with a purification tag (e.g., His-tag) in E. coli.

• Lyse the cells and purify the PHA synthase using affinity chromatography (e.g., Ni-NTA agarose).

• Dialyze the purified enzyme against a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5) and determine its concentration.

2. Synthesis of (R)-3-Hydroxyundecanoyl-CoA:

• The substrate, (R)-3-hydroxyundecanoyl-CoA, can be synthesized from (R)-3-hydroxyundecanoic acid using an acyl-CoA synthetase or through chemical synthesis methods.

3. Enzymatic Polymerization:

• Set up the polymerization reaction in a suitable buffer (e.g., 100 mM Tris-HCl, pH 8.0) at 30°C.

• The reaction mixture should contain:

  • Purified PHA synthase (e.g., 1-5 µM)

  • (R)-3-hydroxyundecanoyl-CoA (e.g., 0.1-1 mM)

  • Dithiothreitol (DTT) (e.g., 1 mM)

• Incubate the reaction mixture for several hours to overnight with gentle agitation.

4. Polymer Purification and Analysis:

• Stop the reaction by adding a denaturing agent (e.g., SDS).

• Precipitate the synthesized P(3HUD) by adding cold methanol.

• Centrifuge to collect the polymer pellet, wash with methanol, and dry.

• Characterize the polymer using GPC and NMR as described in Protocol 1.

Disclaimer: These protocols provide a general framework. Optimization of specific parameters such as substrate concentration, enzyme concentration, temperature, and reaction time may be necessary to achieve desired results. Appropriate safety precautions should be taken when handling chemicals and microorganisms.

References

• 1. Fed-batch production of MCL-PHA with elevated 3-hydroxynonanoate content - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Optimizing a Fed-Batch High-Density Fermentation Process for Medium Chain-Length Poly(3-Hydroxyalkanoates) in Escherichia coli [frontiersin.org]
• 3. In vitro synthesis of poly(3-hydroxydecanoate): purification and enzymatic characterization of type II polyhydroxyalkanoate synthases PhaC1 and PhaC2 from Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro polymerization and copolymerization of 3-hydroxypropionyl-CoA with the PHB synthase from Ralstonia eutropha - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Hydroxyundecanoic Acid as an Internal Standard in Metabolomics

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of metabolomics, accurate and reproducible quantification of metabolites is paramount for biomarker discovery, disease diagnosis, and drug development. The use of internal standards (IS) is a critical practice to control for variability introduced during sample preparation, extraction, and analysis. An ideal internal standard is a compound that is chemically similar to the analyte of interest but is not naturally present in the biological sample. 3-Hydroxyundecanoic acid, a medium-chain hydroxy fatty acid, serves as an effective internal standard for the quantification of a range of medium to long-chain fatty acids and other related metabolites in various biological matrices. Its structural similarity to endogenous fatty acids ensures that it behaves comparably during extraction and chromatographic separation, while its unique mass allows for clear differentiation in mass spectrometry-based analyses.

These application notes provide a comprehensive guide to utilizing 3-Hydroxyundecanoic acid as an internal standard in metabolomics workflows, complete with detailed experimental protocols and data presentation.

Key Applications

• Quantitative analysis of free fatty acids: Accurately measure the concentrations of medium to long-chain fatty acids in plasma, serum, tissues, and cell cultures.

• Metabolic profiling of lipid species: Use as a spike-in standard to normalize data in untargeted and targeted lipidomics studies.

• Biomarker validation: Ensure the reliability and reproducibility of potential fatty acid-based biomarkers for various diseases.

• Drug discovery and development: Assess the effect of drug candidates on fatty acid metabolism.

Physicochemical Properties of 3-Hydroxyundecanoic Acid

Property	Value
Molecular Formula	C₁₁H₂₂O₃
Molecular Weight	202.29 g/mol
Appearance	White to off-white solid
Solubility	Soluble in organic solvents such as methanol (B129727), ethanol, and acetonitrile.
Chemical Class	Medium-chain hydroxy fatty acid

Experimental Protocols

The following protocols provide a framework for the use of 3-Hydroxyundecanoic acid as an internal standard in GC-MS and LC-MS based metabolomics.

Protocol 1: Quantification of Free Fatty Acids in Human Plasma using GC-MS

This protocol describes the extraction, derivatization, and analysis of free fatty acids from human plasma using 3-Hydroxyundecanoic acid as an internal standard.

1. Materials and Reagents:

• Human plasma (collected with EDTA)

• 3-Hydroxyundecanoic acid (Internal Standard)

• Methanol (LC-MS grade)

• Chloroform (HPLC grade)

• 0.9% NaCl solution (ice-cold)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270)

• Hexane (GC grade)

• Sodium sulfate (B86663) (anhydrous)

• Centrifuge tubes (15 mL and 2 mL)

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

2. Sample Preparation and Extraction:

• Thaw frozen plasma samples on ice.

• In a 15 mL centrifuge tube, add 100 µL of plasma.

• Spike the plasma with 10 µL of a 1 mg/mL stock solution of 3-Hydroxyundecanoic acid in methanol.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex vigorously for 2 minutes.

• Centrifuge at 3000 x g for 10 minutes at 4°C to separate the layers.

• Carefully collect the lower organic layer (chloroform) into a clean 2 mL tube.

• Dry the organic extract under a gentle stream of nitrogen gas at 40°C.

3. Derivatization:

• To the dried extract, add 50 µL of pyridine and 50 µL of BSTFA with 1% TMCS.

• Cap the tube tightly and heat at 60°C for 30 minutes.

• Cool the sample to room temperature.

• Transfer the derivatized sample to a GC-MS autosampler vial.

4. GC-MS Analysis:

• GC System: Agilent 7890B GC or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent

• Injection Volume: 1 µL (splitless mode)

• Inlet Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 200°C

  • Ramp 2: 5°C/min to 300°C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• MS System: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

5. Selected Ion Monitoring (SIM) Parameters:

Analyte	Derivatized Form	Retention Time (approx.)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
3-Hydroxyundecanoic acid (IS)	TMS-derivative	~15.5 min	175	245, 317
Palmitic acid (C16:0)	TMS-derivative	~17.2 min	313	328
Oleic acid (C18:1)	TMS-derivative	~19.8 min	339	354
Stearic acid (C18:0)	TMS-derivative	~20.1 min	341	356

Note: Retention times and optimal ions should be confirmed by running individual standards.

6. Data Analysis and Quantification:

• Integrate the peak areas of the quantifier ions for each fatty acid and the internal standard.

• Calculate the response factor (RF) for each analyte using a calibration curve prepared with known concentrations of fatty acid standards and a fixed concentration of the internal standard.

  • RF = (Analyte Peak Area / IS Peak Area) / (Analyte Concentration / IS Concentration)

• Calculate the concentration of each fatty acid in the plasma sample:

  • Analyte Concentration = ((Analyte Peak Area / IS Peak Area) / RF) * IS Concentration

Protocol 2: Untargeted Metabolomics of Cell Lysates using LC-MS

This protocol outlines a method for the analysis of a broad range of metabolites from cell lysates, using 3-Hydroxyundecanoic acid to monitor and correct for analytical variability.

1. Materials and Reagents:

• Adherent or suspension cells

• Phosphate-buffered saline (PBS), ice-cold

• 80% Methanol (LC-MS grade), pre-chilled to -80°C

• 3-Hydroxyundecanoic acid (Internal Standard)

• Cell scraper (for adherent cells)

• Centrifuge and microcentrifuge tubes

• Liquid Chromatograph coupled to a High-Resolution Mass Spectrometer (LC-HRMS), e.g., Q-Exactive or TripleTOF

2. Cell Harvesting and Metabolite Extraction:

• Adherent Cells:

  • Aspirate the cell culture medium.

  • Wash the cells twice with ice-cold PBS.

  • Add 1 mL of pre-chilled 80% methanol containing 1 µg/mL of 3-Hydroxyundecanoic acid.

  • Scrape the cells and collect the cell lysate into a microcentrifuge tube.

• Suspension Cells:

  • Pellet the cells by centrifugation (500 x g, 5 min, 4°C).

  • Wash the cell pellet twice with ice-cold PBS.

  • Resuspend the cell pellet in 1 mL of pre-chilled 80% methanol containing 1 µg/mL of 3-Hydroxyundecanoic acid.

• Vortex the cell lysate vigorously for 1 minute.

• Incubate on ice for 20 minutes to allow for protein precipitation.

• Centrifuge at 15,000 x g for 15 minutes at 4°C.

• Transfer the supernatant (metabolite extract) to a new microcentrifuge tube.

• Dry the extract using a vacuum concentrator.

3. LC-MS Analysis:

• LC System: Vanquish UHPLC or equivalent

• Column: Acquity UPLC HSS T3 (100 x 2.1 mm, 1.8 µm) or equivalent

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-1 min: 2% B

  • 1-12 min: 2% to 98% B

  • 12-15 min: 98% B

  • 15-15.1 min: 98% to 2% B

  • 15.1-18 min: 2% B

• MS System: Q-Exactive HF or equivalent

• Ionization Mode: Electrospray Ionization (ESI), positive and negative modes

• Scan Range: m/z 70-1050

• Resolution: 70,000

• Data Acquisition: Data-dependent MS/MS (TopN=10)

4. Data Processing and Normalization:

• Process the raw LC-MS data using software such as Compound Discoverer, XCMS, or similar platforms for peak picking, alignment, and feature detection.

• Identify the peak corresponding to 3-Hydroxyundecanoic acid (m/z 201.1547 for [M-H]⁻ in negative mode).

• Use the peak area of 3-Hydroxyundecanoic acid to normalize the peak areas of all other detected metabolic features in each sample. This corrects for variations in sample loading and instrument response.

  • Normalized Peak Area = (Metabolite Peak Area / IS Peak Area) * 10^6

Data Presentation

Table 1: Representative Quantitative Data for Free Fatty Acids in Human Plasma using GC-MS with 3-Hydroxyundecanoic Acid as Internal Standard

Analyte	Retention Time (min)	Concentration in Control Plasma (µg/mL) (Mean ± SD, n=5)	Concentration in Disease State Plasma (µg/mL) (Mean ± SD, n=5)	% Coefficient of Variation (%CV) with IS
Myristic acid (C14:0)	14.8	5.2 ± 0.4	8.9 ± 0.7	4.5
Palmitic acid (C16:0)	17.2	125.6 ± 9.8	189.3 ± 15.2	3.8
Palmitoleic acid (C16:1)	17.0	15.3 ± 1.2	25.1 ± 2.1	5.1
Stearic acid (C18:0)	20.1	85.4 ± 6.5	110.7 ± 9.3	4.2
Oleic acid (C18:1)	19.8	250.1 ± 20.5	345.8 ± 28.9	4.9
Linoleic acid (C18:2)	19.6	310.7 ± 25.1	290.4 ± 23.5	5.3

This data is representative and should be generated for each specific experimental setup.

Visualizations

Experimental Workflow for GC-MS Quantification

Caption: Workflow for fatty acid quantification using GC-MS.

Logical Relationship of Internal Standard Normalization

Application Note: Chiral Analysis of 3-Hydroxyundecanoic Acid Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive protocol for the chiral separation and analysis of 3-Hydroxyundecanoic acid enantiomers. Due to the presence of a chiral center at the C-3 position, distinguishing between the (R) and (S)-enantiomers is crucial for understanding its biological activity and for quality control in various applications. The primary method described is an indirect approach involving derivatization followed by gas chromatography-mass spectrometry (GC-MS). An alternative direct method using chiral high-performance liquid chromatography (HPLC) is also discussed. This document provides detailed experimental procedures, data presentation, and a visual workflow to guide researchers in implementing this analysis.

Introduction

3-Hydroxy fatty acids (3-HFAs) are a class of compounds that are widespread in nature, found in microorganisms, plants, and animals.[1] They are important constituents of lipids and can be indicators of certain metabolic processes and diseases.[2] 3-Hydroxyundecanoic acid, a specific 3-HFA, possesses a chiral center at the carbon atom bearing the hydroxyl group, leading to the existence of (R) and (S)-enantiomers. The stereochemistry of these molecules can significantly influence their biological activity and physiological properties.[2] Therefore, the ability to separate and quantify the individual enantiomers is of significant interest in biomedical research, diagnostics, and drug development.

This application note provides a detailed protocol for the enantioselective analysis of 3-Hydroxyundecanoic acid. The primary method involves the conversion of the enantiomers into diastereomers using a chiral derivatizing agent, followed by separation and detection using GC-MS. This indirect method is highly sensitive and specific.[1][2][3][4] Additionally, a direct chiral HPLC method is presented as a viable alternative for enantiomeric separation without derivatization.[5]

Methods and Materials

Primary Method: Indirect Enantiomer Analysis by GC-MS

This method relies on the conversion of the 3-Hydroxyundecanoic acid enantiomers into diastereomeric esters, which can then be separated on a non-chiral GC column.

1. Materials and Reagents:

• 3-Hydroxyundecanoic acid standard

• (R)-(-)-α-methoxy-α-trifluoromethylphenylacetyl chloride ((R)-(-)-MTPA-Cl, Mosher's reagent)[1][2][3][4]

• Methanol (anhydrous)

• Hexane (B92381) (HPLC grade)

• Pyridine (anhydrous)

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Sodium sulfate (B86663) (anhydrous)

• Nitrogen gas (high purity)

2. Equipment:

• Gas chromatograph with a mass selective detector (GC-MS)

• Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or water bath

• Evaporator (e.g., nitrogen stream evaporator)

• Vortex mixer

• Centrifuge

3. Experimental Protocol:

Step 1: Methyl Esterification The carboxylic acid group of 3-Hydroxyundecanoic acid is first converted to its methyl ester to increase volatility for GC analysis.

• Dissolve a known amount of 3-Hydroxyundecanoic acid in 1 mL of anhydrous methanol.

• Add 2-3 drops of concentrated sulfuric acid.

• Heat the mixture at 60°C for 2 hours in a sealed vial.

• After cooling to room temperature, add 1 mL of 5% NaHCO₃ solution to neutralize the acid.

• Extract the fatty acid methyl esters (FAMEs) twice with 1 mL of hexane.

• Combine the hexane extracts and dry over anhydrous sodium sulfate.

• Evaporate the solvent under a gentle stream of nitrogen to obtain the 3-hydroxyundecanoic acid methyl ester.

Step 2: Chiral Derivatization with (R)-(-)-MTPA-Cl The hydroxyl group of the methyl ester is then derivatized with Mosher's reagent to form diastereomers.[1][2][3][4]

• Dissolve the dried 3-hydroxyundecanoic acid methyl ester in 100 µL of anhydrous pyridine.

• Add 20 µL of (R)-(-)-MTPA-Cl.

• Vortex the mixture and heat at 80°C for 30 minutes.

• Cool the reaction mixture to room temperature.

• Add 1 mL of deionized water and 1 mL of hexane.

• Vortex and centrifuge to separate the layers.

• Collect the upper hexane layer containing the MTPA-derivatized diastereomers.

• Wash the hexane layer with 1 mL of 5% NaHCO₃ solution and then with 1 mL of deionized water.

• Dry the final hexane extract over anhydrous sodium sulfate.

• The sample is now ready for GC-MS analysis.

Step 3: GC-MS Analysis The diastereomeric derivatives are separated and detected by GC-MS.

• Injector Temperature: 250°C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Capture Negative Ionization (ECNI) or Electron Ionization (EI)

• Scan Range: m/z 50-550

Alternative Method: Direct Enantiomer Separation by Chiral HPLC

This method allows for the direct separation of the enantiomers without the need for derivatization.[5]

1. Materials and Reagents:

• 3-Hydroxyundecanoic acid standard

• Mobile Phase A: Hexane or Heptane (HPLC grade)

• Mobile Phase B: Isopropanol or Ethanol (HPLC grade)

• Acidic modifier (optional): Trifluoroacetic acid (TFA)

2. Equipment:

• High-Performance Liquid Chromatograph (HPLC) with a UV or Mass Spectrometric detector

• Chiral HPLC column (e.g., CHIRALPAK® IA-U - amylose (B160209) tris(3,5-dimethylphenylcarbamate) immobilized on silica)[5]

3. Experimental Protocol:

• Column: CHIRALPAK® IA-U (or similar polysaccharide-based chiral stationary phase)

• Mobile Phase: A mixture of Hexane/Isopropanol (e.g., 90:10 v/v). The exact ratio may need to be optimized. For acidic compounds, the addition of a small amount of an acidic modifier like 0.1% TFA can improve peak shape.[6]

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection: UV at 210 nm (as 3-Hydroxyundecanoic acid has a weak chromophore) or Mass Spectrometry for higher sensitivity and selectivity.

• Injection Volume: 10 µL

Data Presentation

The following tables summarize hypothetical quantitative data for the chiral analysis of 3-Hydroxyundecanoic acid enantiomers based on the described methods.

Table 1: GC-MS Analysis of MTPA-Derivatized 3-Hydroxyundecanoic Acid Diastereomers

Diastereomer	Retention Time (min)	Resolution (Rs)	Enantiomeric Excess (% ee)
(R)-3-OH-Undecanoic Acid Derivative	18.5	2.1	95% (in a test sample)
(S)-3-OH-Undecanoic Acid Derivative	19.2

Table 2: Direct Chiral HPLC Analysis of 3-Hydroxyundecanoic Acid Enantiomers

Enantiomer	Retention Time (min)	Resolution (Rs)	Enantiomeric Excess (% ee)
(R)-3-Hydroxyundecanoic Acid	12.3	1.8	95% (in a test sample)
(S)-3-Hydroxyundecanoic Acid	13.5

Experimental Workflow and Diagrams

The following diagram illustrates the experimental workflow for the indirect GC-MS analysis of 3-Hydroxyundecanoic acid enantiomers.

Caption: Workflow for the indirect chiral analysis of 3-Hydroxyundecanoic acid.

Conclusion

This application note provides two effective methods for the chiral analysis of 3-Hydroxyundecanoic acid enantiomers. The indirect GC-MS method, involving derivatization with Mosher's reagent, offers high sensitivity and is well-suited for complex matrices. The direct HPLC method using a chiral stationary phase provides a simpler and faster alternative, avoiding chemical modification of the analyte. The choice of method will depend on the specific requirements of the analysis, including sample complexity, required sensitivity, and available instrumentation. The detailed protocols and workflows presented herein should serve as a valuable resource for researchers in the fields of metabolomics, natural product chemistry, and pharmaceutical development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Enantioselective analysis of 2- and 3-hydroxy fatty acids in food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. chromatographyonline.com [chromatographyonline.com]

Application Note: Quantitative Analysis of 3-Hydroxyundecanoic Acid in Silage using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy fatty acids (3-OH-FAs) are important biomarkers in various biological systems. In the context of agriculture and animal science, the analysis of 3-OH-FAs in silage can provide insights into microbial populations and fermentation quality. 3-Hydroxyundecanoic acid (3-OH-C11:0) is one such fatty acid of interest. Due to their low volatility, a robust analytical method involving extraction, derivatization, and subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS) is required for accurate quantification. This application note provides a detailed protocol for the analysis of 3-hydroxyundecanoic acid in silage samples.

Experimental Workflow

Caption: Experimental workflow for the GC-MS analysis of 3-hydroxyundecanoic acid in silage.

Experimental Protocols

Sample Preparation: Lipid Extraction from Silage

A robust lipid extraction is crucial for accurate analysis. A mixture of chloroform (B151607) and methanol (B129727) is an effective solvent for extracting lipids from plant tissues.[1]

Materials:

• Silage sample

• Chloroform

• Methanol

• Deionized water

• Centrifuge

• Rotary evaporator or nitrogen stream evaporator

Procedure:

• Weigh approximately 5-10 g of a representative silage sample into a homogenizer.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the sample at a ratio of 20:1 (solvent:sample, v/w).

• Homogenize the sample for 2-3 minutes.

• Centrifuge the homogenate at 3000 x g for 10 minutes to separate the solid and liquid phases.

• Collect the supernatant (liquid phase) into a clean flask.

• To the remaining solid pellet, add another portion of the chloroform:methanol mixture, vortex, and centrifuge again.

• Pool the supernatants.

• Add deionized water to the pooled supernatant to achieve a final chloroform:methanol:water ratio of 2:1:0.8 to induce phase separation.

• After phase separation, carefully collect the lower chloroform phase containing the lipids.

• Evaporate the chloroform extract to dryness under a gentle stream of nitrogen at a temperature not exceeding 40°C.

• The dried lipid extract is now ready for derivatization.

Derivatization: Silylation

To increase the volatility of 3-hydroxyundecanoic acid for GC-MS analysis, a derivatization step is necessary. Silylation, which converts the hydroxyl and carboxyl groups to their trimethylsilyl (B98337) (TMS) ethers and esters, is a common and effective method.[1]

Materials:

• Dried lipid extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) (optional, as a catalyst)

• Heating block or oven

• GC vials with inserts

Procedure:

• Reconstitute the dried lipid extract in a small volume of a suitable solvent (e.g., 100 µL of pyridine or hexane).

• Add 100 µL of BSTFA with 1% TMCS to the reconstituted extract in a GC vial.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 70°C for 60 minutes in a heating block or oven.

• After cooling to room temperature, the sample is ready for GC-MS analysis.

GC-MS Analysis

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary GC column: A non-polar or medium-polarity column is suitable, such as a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, DB-5MS, or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

GC-MS Parameters:

Parameter	Value
GC Inlet
Injection Volume	1 µL
Inlet Temperature	250°C
Split Ratio	10:1 (can be adjusted based on concentration)
Oven Program
Initial Temperature	120°C, hold for 3 min
Ramp Rate	5°C/min to 240°C
Final Hold	Hold at 240°C for 5 min
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	For TMS-derivatized 3-hydroxyundecanoic acid: m/z 289 and 331 (for identification) and m/z 233 (for quantification)[2]
Transfer Line Temp.	280°C
Ion Source Temp.	230°C

Quantitative Data

For accurate quantification, a calibration curve should be prepared using a certified standard of 3-hydroxyundecanoic acid. An internal standard (e.g., a deuterated analog or a 3-hydroxy fatty acid with a different chain length not present in the sample) should be added to all samples and calibration standards to correct for variations in extraction and derivatization efficiency.

Table 1: Example Calibration Data for 3-Hydroxyundecanoic Acid

Concentration (µg/mL)	Peak Area Ratio (Analyte/Internal Standard)
0.1	0.052
0.5	0.261
1.0	0.515
5.0	2.58
10.0	5.21
25.0	12.95
50.0	26.12

Note: This is example data and a new calibration curve must be generated for each batch of samples.

Signaling Pathway and Logical Relationships

The presence and concentration of 3-hydroxyundecanoic acid in silage are primarily related to the metabolic activity of microorganisms during the ensiling process. Gram-negative bacteria are a known source of 3-hydroxy fatty acids as they are components of their lipopolysaccharide (LPS) outer membrane.

Caption: Logical relationship of 3-hydroxyundecanoic acid to silage quality.

Conclusion

This application note provides a comprehensive and detailed protocol for the extraction, derivatization, and GC-MS analysis of 3-hydroxyundecanoic acid in silage. The described method, incorporating a robust lipid extraction and silylation derivatization, allows for sensitive and accurate quantification. This protocol is intended to be a valuable resource for researchers in agricultural science, microbiology, and animal nutrition. Adherence to good laboratory practices, including the use of appropriate standards and quality controls, is essential for reliable results.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. journals.asm.org [journals.asm.org]

Synthesis of 3-Hydroxyundecanoic Acid for Research Standards: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 3-hydroxyundecanoic acid, a valuable standard for various research applications, including its role as a biomarker and its potential as an antimicrobial agent. The synthesis is achieved through a two-step process commencing with a Reformatsky reaction to generate ethyl 3-hydroxyundecanoate, followed by hydrolysis to yield the final product. This application note includes comprehensive experimental procedures, data presentation, and characterization details to ensure the reproducible synthesis of high-purity 3-hydroxyundecanoic acid for research purposes.

Introduction

3-Hydroxyundecanoic acid is a medium-chain hydroxy fatty acid that has been identified in various natural sources and is of increasing interest in biomedical research. It serves as a crucial analytical standard for metabolomics studies and is investigated for its biological activities. The reliable synthesis of this compound with high purity is essential for accurate and reproducible research outcomes. The protocol outlined herein describes a robust and accessible method for the laboratory-scale synthesis of 3-hydroxyundecanoic acid.

Synthesis Overview

The synthesis of 3-hydroxyundecanoic acid is performed in two main stages:

• Reformatsky Reaction: Nonanal (B32974) is reacted with ethyl bromoacetate (B1195939) in the presence of activated zinc to form the intermediate, ethyl 3-hydroxyundecanoate.

• Hydrolysis: The ethyl ester is then hydrolyzed under basic conditions to yield the final product, 3-hydroxyundecanoic acid.

The overall reaction scheme is presented below:

Caption: Overall synthesis workflow for 3-hydroxyundecanoic acid.

Experimental Protocols

Part 1: Synthesis of Ethyl 3-hydroxyundecanoate via Reformatsky Reaction

This procedure is adapted from established protocols for the synthesis of medium-chain β-hydroxy esters.[1][2][3]

Materials:

• Nonanal (C9H18O)

• Ethyl bromoacetate (BrCH2CO2C2H5)

• Zinc dust (<10 µm, activated)

• Iodine (catalytic amount)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Activation of Zinc: In a dry three-necked round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add zinc dust (1.2 equivalents) and a crystal of iodine. Heat the flask gently under a stream of inert gas (e.g., nitrogen or argon) until the iodine vapor is visible, then allow it to cool to room temperature. This process activates the zinc surface.

• Add anhydrous THF to the flask to cover the zinc.

• Reaction Setup: In a dropping funnel, prepare a mixture of nonanal (1.0 equivalent) and ethyl bromoacetate (1.1 equivalents) in anhydrous THF.

• Initiation: Add a small portion of the aldehyde/ester mixture from the dropping funnel to the zinc suspension. The reaction mixture may need to be gently warmed to initiate the reaction, which is indicated by a slight exotherm and the disappearance of the iodine color.

• Addition: Once the reaction has started, add the remaining aldehyde/ester mixture dropwise at a rate that maintains a gentle reflux.

• Reaction Completion: After the addition is complete, continue to stir the reaction mixture at reflux for an additional 1-2 hours to ensure complete consumption of the starting materials.

• Quenching: Cool the reaction mixture to 0 °C in an ice bath and slowly add 1 M HCl with vigorous stirring until the excess zinc has dissolved and the solution becomes clear.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated NaHCO3 solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4 or Na2SO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude ethyl 3-hydroxyundecanoate.

Part 2: Hydrolysis of Ethyl 3-hydroxyundecanoate

Materials:

• Crude ethyl 3-hydroxyundecanoate

• Ethanol (B145695) (95%)

• Sodium hydroxide (B78521) (NaOH)

• Concentrated Hydrochloric acid (HCl)

• Diethyl ether or Ethyl acetate (B1210297)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• Dissolve the crude ethyl 3-hydroxyundecanoate in a mixture of ethanol and water (e.g., 2:1 v/v).

• Add a solution of sodium hydroxide (2.0 equivalents) in water.

• Stir the mixture at room temperature or gentle heat (e.g., 40-50 °C) for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Acidification: After completion of the hydrolysis, cool the mixture in an ice bath and acidify to pH 1-2 with concentrated HCl.

• Extraction: Extract the aqueous mixture with diethyl ether or ethyl acetate (3 x volumes).

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous MgSO4 or Na2SO4.

• Isolation: Filter and remove the solvent under reduced pressure to yield the crude 3-hydroxyundecanoic acid.

Part 3: Purification by Recrystallization

Procedure:

• Solvent Selection: Based on the principle of "like dissolves like," a suitable solvent system for the recrystallization of the long-chain fatty acid 3-hydroxyundecanoic acid would be a mixed solvent system, such as hexane/ethyl acetate or a polar solvent like ethanol/water.[4][5] The ideal solvent should dissolve the compound when hot but not at room temperature.[6]

• Dissolution: Dissolve the crude 3-hydroxyundecanoic acid in a minimal amount of the hot solvent.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Filtration: Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum to obtain pure 3-hydroxyundecanoic acid.

Data Presentation

Table 1: Reactant and Product Information

Compound	Formula	Molar Mass ( g/mol )	Role
Nonanal	C9H18O	142.24	Starting Material
Ethyl Bromoacetate	C4H7BrO2	167.00	Reagent
Zinc	Zn	65.38	Reagent
Ethyl 3-hydroxyundecanoate	C13H26O3	230.34	Intermediate
3-Hydroxyundecanoic Acid	C11H22O3	202.29	Final Product

Table 2: Expected Spectroscopic Data for 3-Hydroxyundecanoic Acid (Note: Experimental data for the closely related 3-hydroxydecanoic acid is used as a reference.[7])

Spectroscopic Technique	Expected Features
¹H NMR	δ (ppm): ~0.88 (t, 3H, -CH₃), ~1.26 (m, 12H, -(CH₂)₆-), ~1.45 (m, 2H, -CH₂-CH(OH)-), ~2.45 (d, 2H, -CH(OH)-CH₂-COOH), ~4.00 (m, 1H, -CH(OH)-), ~12.0 (br s, 1H, -COOH)
¹³C NMR	δ (ppm): ~14.1 (-CH₃), ~22.6, ~25.5, ~29.3, ~29.5, ~31.8, ~36.6 (-(CH₂)₇-), ~41.5 (-CH₂-COOH), ~68.1 (-CH(OH)-), ~178.0 (-COOH)
Mass Spectrometry (EI)	m/z: Molecular ion [M]⁺ at 202. Key fragments expected from α-cleavage and McLafferty rearrangement.[7]

Logical Workflow Diagram

Caption: Logical workflow of the synthesis and purification process.

References

• 1. Reformatsky Reaction [organic-chemistry.org]
• 2. SATHEE: Chemistry Reformatsky Reaction [sathee.iitk.ac.in]
• 3. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 4. reddit.com [reddit.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. Home Page [chem.ualberta.ca]
• 7. researchgate.net [researchgate.net]

Application Notes: 3-Hydroxyundecanoic Acid in Antimicrobial Research

Introduction

3-Hydroxyundecanoic acid is a member of the 3-hydroxy fatty acids (3-OH-FAs) group, which are gaining attention for their bioactive properties, including antimicrobial activity.[1] These compounds are naturally produced by various microorganisms, such as Lactobacillus plantarum, and are being investigated for their potential as biopreservatives and therapeutic agents.[2] The applications for 3-hydroxyundecanoic acid as an antimicrobial agent are being explored in diverse fields, including hospital settings and cosmetic formulations, due to its potential to combat pathogenic microbes.[1]

Mechanism of Action

The precise antimicrobial mechanism of 3-hydroxyundecanoic acid is not fully elucidated; however, the prevailing hypothesis for antifungal fatty acids is a detergent-like action that disrupts the integrity of microbial cell membranes.[2] This proposed mechanism involves the partitioning of the fatty acid's lipophilic tail into the lipid bilayer of the cell membrane. This insertion is thought to increase membrane permeability, leading to the leakage of essential intracellular components and ultimately causing cell death.[3] While direct studies on 3-hydroxyundecanoic acid are limited, related medium-chain fatty acids have been shown to interfere with cell wall synthesis, membrane assembly, and lipid metabolism in fungi.[4] Additionally, some fatty acids can inhibit the formation of biofilms, which are structured communities of microbial cells that are notoriously resistant to conventional antibiotics.[5][6][7]

Caption: Proposed mechanism of 3-hydroxyundecanoic acid disrupting a microbial cell membrane.

Quantitative Antimicrobial Data

The antimicrobial efficacy of 3-hydroxyundecanoic acid has been quantified primarily through the determination of its Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[8]

Table 1: Minimum Inhibitory Concentration (MIC) of 3-Hydroxyundecanoic Acid Against Fungal Species

Fungal Species	Type	MIC (µg/mL)
Aspergillus fumigatus	Mold	>100
Aspergillus nidulans	Mold	50
Penicillium roqueforti	Mold	25
Mucor hiemalis	Mold	10
Kluyveromyces marxianus	Yeast	50
Rhodotorula mucilaginosa	Yeast	10
Debaryomyces hansenii	Yeast	50
Pichia anomala	Yeast	>100

Data sourced from studies on racemic mixtures of 3-hydroxy fatty acids.[2]

Experimental Protocols

The following are standard protocols for evaluating the antimicrobial and antibiofilm properties of 3-hydroxyundecanoic acid.

Protocol 1: Minimum Inhibitory Concentration (MIC) Assay

This protocol uses the broth microdilution method to determine the MIC of 3-hydroxyundecanoic acid against a specific microorganism.[8]

Materials:

• 3-hydroxyundecanoic acid (stock solution prepared in a suitable solvent like ethanol (B145695) or DMSO)

• Sterile 96-well microtiter plates

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microbial culture in logarithmic growth phase, standardized to a specific concentration (e.g., 5 x 10^5 CFU/mL)

• Positive control (microbes in broth only)

• Negative control (broth only)

• Solvent control (microbes in broth with the maximum concentration of the solvent used)

• Incubator

Procedure:

• Preparation: Add 100 µL of sterile broth to all wells of a 96-well plate.

• Serial Dilution: Add 100 µL of the 3-hydroxyundecanoic acid stock solution to the first well of a row. Mix well and transfer 100 µL to the second well. Repeat this two-fold serial dilution across the row to achieve a range of concentrations. Discard 100 µL from the last well.

• Inoculation: Add 100 µL of the standardized microbial suspension to each well (except the negative control). The final volume in each well will be 200 µL.

• Controls: Prepare the positive, negative, and solvent control wells.

• Incubation: Cover the plate and incubate at the optimal temperature for the microorganism (e.g., 37°C for 16-24 hours).

• Reading Results: The MIC is the lowest concentration of 3-hydroxyundecanoic acid in which no visible turbidity (growth) is observed.

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Protocol 2: Biofilm Inhibition Assay

This protocol uses the crystal violet staining method to quantify the ability of 3-hydroxyundecanoic acid to prevent biofilm formation.

Materials:

• 3-hydroxyundecanoic acid

• Sterile 96-well flat-bottom microtiter plates

• Tryptic Soy Broth (TSB) or other suitable growth medium

• Standardized microbial culture

• 0.1% (w/v) Crystal Violet solution

• Phosphate-buffered saline (PBS)

• 30% (v/v) Acetic acid or 95% Ethanol

• Microplate reader

Procedure:

• Preparation: Add 100 µL of sterile growth medium containing various sub-MIC concentrations of 3-hydroxyundecanoic acid to the wells of a 96-well plate. Include a no-compound control.

• Inoculation: Add 100 µL of the standardized microbial culture to each well.

• Incubation: Cover the plate and incubate under static conditions for 24-48 hours at an appropriate temperature to allow for biofilm formation.

• Washing: Carefully discard the medium from the wells and gently wash the wells twice with 200 µL of PBS to remove planktonic (free-floating) cells.

• Fixation: Air-dry the plate or fix the biofilms with methanol (B129727) for 15 minutes.

• Staining: Add 200 µL of 0.1% crystal violet solution to each well and incubate for 15-20 minutes at room temperature.

• Washing: Discard the crystal violet solution and wash the wells thoroughly with water to remove excess stain.

• Solubilization: Add 200 µL of 30% acetic acid or 95% ethanol to each well to dissolve the stain bound to the biofilm.

• Quantification: Measure the absorbance of the solubilized stain at a wavelength of 570-595 nm using a microplate reader.

• Analysis: Compare the absorbance of the treated wells to the control wells to calculate the percentage of biofilm inhibition.

Caption: Workflow for the Crystal Violet Biofilm Inhibition Assay.

References

• 1. 3-HYDROXYUNDECANOIC ACID CAS#: 40165-88-6 [m.chemicalbook.com]
• 2. Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reassessing the Use of Undecanoic Acid as a Therapeutic Strategy for Treating Fungal Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Undecanoic Acid, Lauric Acid, and N-Tridecanoic Acid Inhibit Escherichia coli Persistence and Biofilm Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Undecanoic Acid, Lauric Acid, and N-Tridecanoic Acid Inhibit Escherichia coli Persistence and Biofilm Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bacterial Biofilm Inhibition: A Focused Review on Recent Therapeutic Strategies for Combating the Biofilm Mediated Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of 3-Hydroxyundecanoic Acid in Aerosol Samples by Gas Chromatography-Mass Spectrometry

Introduction

3-Hydroxyundecanoic acid (3-OH-C11:0) is a specific 3-hydroxy fatty acid (3-OHFA) that serves as a chemical marker for the presence of endotoxins, which are lipopolysaccharides (LPS) from the outer membrane of Gram-negative bacteria. The inhalation of airborne endotoxins can lead to respiratory inflammation and other adverse health effects. Consequently, the accurate quantification of 3-OH-C11:0 in aerosol samples is crucial for assessing air quality, understanding human exposure to bacterial components, and in research related to immunology and drug development. This application note provides a detailed protocol for the collection, extraction, derivatization, and subsequent quantification of 3-hydroxyundecanoic acid in aerosol samples using Gas Chromatography-Mass Spectrometry (GC-MS).

Principle

This method involves the collection of aerosol particles on a filter, followed by the extraction of lipids. The 3-hydroxyundecanoic acid is then converted to its more volatile and thermally stable methyl ester trimethylsilyl (B98337) ether derivative through a two-step derivatization process. The derivatized analyte is then separated and quantified using GC-MS, typically in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

Quantitative Data Summary

The following table summarizes typical quantitative performance parameters for the analysis of 3-hydroxy fatty acids using GC-MS. These values can vary depending on the specific instrumentation and laboratory conditions and should be determined for each analytical setup.

Parameter	Typical Value	Method of Determination
Linearity (r²)	> 0.995	Analysis of a series of calibration standards (e.g., 0.1 - 100 µg/mL).
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	Signal-to-Noise ratio (S/N) of 3 or 3.3 * (Standard Deviation of blank / slope of the calibration curve).[1][2][3]
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL	Signal-to-Noise ratio (S/N) of 10.
Recovery	85 - 110%	Spiking a known amount of standard onto a blank filter and performing the entire analytical procedure.
Precision (RSD)	< 15%	Replicate analysis of a quality control sample.

Experimental Protocols

Aerosol Sample Collection

• Filter Preparation: Use pre-baked quartz microfiber filters. To pre-bake, wrap individual filters in aluminum foil and heat in a furnace at 450°C for at least 5 hours to eliminate any organic residues.[4] Store the baked filters in a sterile, sealed container at -20°C until use.[4]

• Sampling Equipment: Utilize a low-flow air sampling pump with an endotoxin-free polystyrene cassette containing the prepared 37mm quartz microfiber filter.[5]

• Sampling Procedure:

  • Wear sterile gloves to handle all sampling materials to prevent contamination.

  • Calibrate the air sampling pump to a flow rate of 1.5 liters per minute.

  • Collect an air sample for a duration of 4 hours. The total air volume should be sufficient for the desired detection limit, with a minimum of 240 liters often suggested.

  • After sampling, carefully remove the cassette, replace the protective caps, and store it at 4°C until extraction.[5][6]

Sample Extraction

• Filter Handling: In a clean environment (e.g., a laminar flow hood), carefully remove the filter from the cassette using sterile forceps and place it in a pyrogen-free glass tube.

• Extraction Solvent: Add 5 mL of pyrogen-free water to the tube containing the filter.

• Extraction Process:

  • Tightly cap the tube.

  • Agitate the sample by vortexing for 1 minute.

  • Place the tube on a wrist-action shaker and shake for 60 minutes at room temperature.

  • Centrifuge the sample for 10 minutes at 1,000 x g to pellet the filter debris.

  • Carefully transfer the supernatant to a new pyrogen-free glass tube.

• Lyophilization: Freeze-dry the aqueous extract to complete dryness using a lyophilizer.

Derivatization

This is a two-step process involving methylation of the carboxylic acid group followed by silylation of the hydroxyl group.

Step 1: Methylation

• Reagent Preparation: Prepare a 2% (v/v) solution of sulfuric acid in anhydrous methanol.

• Reaction:

  • To the dried sample extract, add 1 mL of the 2% sulfuric acid in methanol.[7]

  • Tightly cap the vial and heat at 50°C for 2 hours.[7]

• Extraction:

  • After the vial has cooled to room temperature, add 1 mL of hexane (B92381) and 0.5 mL of water.

  • Vortex the mixture thoroughly for 1 minute.

  • Centrifuge for 5 minutes to separate the phases.

  • Carefully transfer the upper hexane layer, which contains the 3-hydroxyundecanoic acid methyl ester, to a clean glass vial.

• Drying: Evaporate the hexane to dryness under a gentle stream of nitrogen.[7]

Step 2: Silylation

• Reagent Addition:

  • To the dried methyl ester, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS) and 50 µL of pyridine.[7]

• Reaction:

  • Tightly cap the vial and heat at 60°C for 30 minutes.[7]

• Analysis: After cooling, the sample is ready for GC-MS analysis.

GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• GC Conditions (Typical):

  • Column: HP-5MS capillary column (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[1]

  • Injector: Splitless mode, 250°C.[1]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.[1]

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp to 220°C at 8°C/min.

    • Ramp to 280°C at 15°C/min, hold for 5 minutes.

• MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Transfer Line Temperature: 280°C.[1]

  • Characteristic Ions for 3-hydroxyundecanoic acid methyl ester TMS ether: The primary ions to monitor will be based on the fragmentation pattern. For 3-hydroxy fatty acid methyl esters, a characteristic fragment ion is observed at m/z 103.[8] Other ions for confirmation and quantification should be determined from the mass spectrum of a derivatized standard.

Calibration and Quantification

• Standard Preparation: Prepare a stock solution of 3-hydroxyundecanoic acid in a suitable solvent. Perform serial dilutions to create a series of at least five calibration standards.

• Derivatization of Standards: Derivatize the calibration standards using the same procedure as the samples.

• Calibration Curve: Inject each derivatized standard in triplicate and plot the peak area of the target ion against the corresponding concentration to generate a calibration curve.

• Quantification: Inject the derivatized samples and use the peak area and the calibration curve to determine the concentration of 3-hydroxyundecanoic acid in the sample. The final concentration in the air is calculated based on the total volume of air sampled.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Air-sampled Filter Analysis for Endotoxins and DNA Content - PMC [pmc.ncbi.nlm.nih.gov]
• 5. emsl.com [emsl.com]
• 6. Importance of sampling, extraction and preservation for the quantitation of biologically active endoto - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Production of Polyhydroxyalkanoates (PHAs) Utilizing 3-Hydroxyundecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyhydroxyalkanoates (PHAs) are a class of biodegradable and biocompatible polyesters synthesized by numerous microorganisms as intracellular carbon and energy storage materials. Their diverse monomeric composition allows for a wide range of physical and chemical properties, making them attractive alternatives to conventional petroleum-based plastics in various fields, including biomedical applications such as drug delivery and tissue engineering. Medium-chain-length PHAs (mcl-PHAs), composed of monomers with 6 to 14 carbon atoms, are of particular interest due to their elastomeric and thermoplastic properties.

3-Hydroxyundecanoic acid (3HUDA) is a C11 monomer that can be incorporated into mcl-PHAs, influencing the polymer's characteristics. This document provides detailed protocols and application notes on the production of PHAs containing the 3HUDA monomer, primarily through bacterial fermentation using related carbon sources, as direct polymerization of 3HUDA is less commonly documented. The protocols cover microbial cultivation, polymer extraction and purification, and analytical characterization.

Metabolic Pathway for mcl-PHA Synthesis

The biosynthesis of mcl-PHAs from fatty acids is intricately linked to the β-oxidation pathway. When microorganisms such as Pseudomonas putida are provided with an appropriate alkanoic acid (e.g., undecanoic acid), the fatty acid is catabolized via β-oxidation. Intermediates of this pathway, specifically (R)-3-hydroxyacyl-CoAs, are diverted and polymerized by the enzyme PHA synthase (PhaC) into PHA granules.

Caption: Metabolic pathway for the incorporation of 3-hydroxyundecanoic acid into mcl-PHA.

Data Presentation: Monomer Composition of mcl-PHAs

The composition of mcl-PHAs is highly dependent on the microbial strain and the carbon substrate provided during fermentation. While 3-hydroxyundecanoic acid is not typically a dominant monomer, it is present in polymers synthesized from various related fatty acids.

Microorganism	Carbon Source	3-Hydroxyhexanoate (3HHx)	3-Hydroxyoctanoate (3HO)	3-Hydroxydecanoate (3HD)	3-Hydroxyundecanoate (3HUDA)	Other Monomers	Reference
Pseudomonas putida KT2440	Sodium Gluconate	1.37 ± 0.2%	16.48 ± 0.9%	72.09 ± 0.7%	Trace	3HDD, 3HTD	[1]
Pseudomonas sp. Gl01	Waste Rapeseed Oil	Trace	Dominant	Dominant	Not Detected	3HDD	[2]
Pseudomonas sp. Gl06	Waste Rapeseed Oil	Significant	Present	Lower Amount	Not Detected	3HDD	[2]
Arabidopsis thaliana (transgenic)	Endogenous Fatty Acids	1.1 ± 0.16%	41% (H8:0 + H8:1)	Present	Trace	C6 to C16 saturated & unsaturated	[3][4]
Pseudomonas putida GPo1	Octanoic Acid	Present	Present	Present	Present	C7, C9, C11 (unsaturated)	[5]

Note: Data is presented as relative monomer composition (% w/w or mol%). "Trace" indicates the monomer was detected but not quantified. "3HDD" is 3-hydroxydodecanoate, "3HTD" is 3-hydroxytetradecanoate.

Experimental Protocols

Protocol 1: Production of mcl-PHA Containing 3-Hydroxyundecanoic Acid

This protocol details the production of mcl-PHA with 3HUDA monomers by cultivating Pseudomonas putida on undecanoic acid, a direct precursor.

1.1. Microorganism and Inoculum Preparation

• Strain: Pseudomonas putida KT2440 (ATCC® 47054™) or a similar mcl-PHA producing strain.

• Pre-culture: Inoculate a single colony into 50 mL of Luria-Bertani (LB) broth in a 250 mL flask. Incubate at 30°C with shaking at 220 rpm for 18-24 hours.

1.2. Fermentation

• Production Medium: Prepare a mineral salts medium (MSM) containing (per liter): 7.0 g KH2PO4, 3.5 g Na2HPO4·12H2O, 1.0 g (NH4)2SO4, 1.0 g MgSO4·7H2O, and 2.5 mL of a trace element solution.[2]

• Trace Element Solution (per liter): 20 g FeCl3·6H2O, 10 g CaCl2·H2O, 0.03 g CuSO4·5H2O, 0.05 g MnCl2·4H2O, 0.1 g ZnSO4·7H2O dissolved in 0.5 N HCl.[2]

• Carbon Source: Prepare a sterile stock of sodium undecanoate (20% w/v, pH 7.0).

• Procedure:

  • Transfer the pre-culture to a 7 L bioreactor containing 4 L of MSM to an initial OD600 of ~0.1.

  • Maintain the temperature at 30°C and pH at 7.0 (controlled with 1 N NaOH and 1 N HCl). Maintain dissolved oxygen above 40% by adjusting the agitation rate (300-1000 rpm) and aeration (4 L/min).[2]

  • Allow the cells to grow until the ammonium (B1175870) concentration in the medium is depleted (typically 8-12 hours), which induces the PHA accumulation phase. Ammonium levels can be monitored using an ammonium assay kit.

  • Once nitrogen is limited, begin feeding the sodium undecanoate stock solution to a final concentration of 10-20 mM.

  • Continue the fermentation for an additional 48-72 hours for PHA accumulation.

  • Harvest the cells by centrifugation (10,000 x g, 15 min, 4°C).

  • Wash the cell pellet twice with distilled water and lyophilize to determine the cell dry weight (CDW).

Caption: Workflow for the production of mcl-PHA containing 3HUDA.

Protocol 2: Extraction and Purification of mcl-PHA

This protocol describes the solvent-based extraction of PHA from lyophilized bacterial biomass.

• Materials: Lyophilized PHA-containing cells, chloroform (B151607), methanol (B129727), Soxhlet extraction apparatus, rotary evaporator.

• Procedure:

  • Place 5-10 g of lyophilized cell biomass into a cellulose (B213188) thimble.

  • Perform a preliminary extraction with hot methanol in a Soxhlet apparatus for 12-24 hours to remove lipids.[3]

  • Air-dry the thimble to remove residual methanol.

  • Extract the PHA from the defatted biomass using chloroform in the Soxhlet apparatus for 24 hours.[3]

  • Collect the chloroform extract, which now contains the solubilized PHA.

  • Concentrate the chloroform solution using a rotary evaporator.

  • Precipitate the PHA by adding the concentrated chloroform solution dropwise into 10 volumes of cold methanol under constant stirring. The PHA will precipitate as a white, fibrous material.

  • Collect the precipitated PHA by filtration or centrifugation.

  • Wash the purified PHA with fresh methanol and dry it in a vacuum oven at 40-50°C until a constant weight is achieved.

Protocol 3: Analysis of PHA Monomer Composition by GC-MS

This protocol details the acid-catalyzed methanolysis of the purified PHA polymer, followed by Gas Chromatography-Mass Spectrometry (GC-MS) analysis to identify and quantify the constituent 3-hydroxyalkanoate methyl esters.

• Materials: 10-20 mg of purified PHA, 2 mL of chloroform, 2 mL of acidified methanol (3% v/v H2SO4), benzoic acid (internal standard), methyl ester standards of 3-hydroxyalkanoic acids (including 3-hydroxyundecanoate).

• Procedure:

  • Accurately weigh 10-20 mg of dry PHA into a screw-capped glass tube.

  • Add 2 mL of chloroform and 2 mL of acidified methanol. Add a known amount of internal standard (e.g., benzoic acid methyl ester).

  • Seal the tube tightly and heat at 100°C for 4 hours to depolymerize the PHA and convert the monomers into their methyl ester derivatives.[1]

  • Cool the tube to room temperature. Add 1 mL of distilled water and vortex vigorously for 1 minute.

  • Allow the phases to separate. The lower organic phase (chloroform) contains the 3-hydroxyalkanoate methyl esters.

  • Carefully transfer the lower organic phase to a new vial for analysis.

  • Inject 1 µL of the sample into a GC-MS system.

  • GC-MS Conditions (Example):

    • Column: HP-5MS or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

    • Carrier Gas: Helium.

    • Injector Temperature: 250°C.

    • Oven Program: 80°C for 2 min, ramp to 280°C at 8°C/min, hold for 5 min.

    • MS Detector: Scan mode (e.g., m/z 40-400).

  • Analysis: Identify the monomer methyl esters by comparing their retention times and mass spectra to those of pure standards. A characteristic fragment ion at m/z=103 is indicative of 3-hydroxyalkanoate methyl esters.[3] Quantify the monomers by integrating the peak areas relative to the internal standard and using a calibration curve generated from the standards.

Concluding Remarks

The production of PHAs containing 3-hydroxyundecanoic acid is achievable through microbial fermentation, primarily by providing precursor substrates like undecanoic acid to mcl-PHA-accumulating bacteria such as Pseudomonas putida. The protocols outlined provide a robust framework for researchers to cultivate these bacteria, induce polymer accumulation, and perform high-purity extraction and detailed chemical analysis. The versatility of the PHA synthase enzyme allows for the incorporation of various monomers, and by manipulating the fermentation feedstock, the properties of the resulting biopolymer can be tailored for specific applications in research, medicine, and industry.

References

• 1. A 2D-DIGE-based proteomic analysis brings new insights into cellular responses of Pseudomonas putida KT2440 during polyhydroxyalkanoates synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 3. Synthesis of medium-chain-length polyhydroxyalkanoates in Arabidopsis thaliana using intermediates of peroxisomal fatty acid β-oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Detection of 3-Hydroxyundecanoic Acid in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the sensitive and accurate quantification of 3-hydroxyundecanoic acid in complex biological matrices. The following protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are designed to serve as a comprehensive guide for researchers in various fields, including metabolic studies and drug development.

Introduction

3-Hydroxyundecanoic acid is a medium-chain hydroxy fatty acid that plays a role in various biological processes. Accurate measurement of this analyte in complex matrices such as plasma, serum, or tissue homogenates is crucial for understanding its physiological and pathological significance. However, its detection can be challenging due to its low endogenous concentrations and the presence of interfering substances. This document outlines robust and validated analytical techniques to overcome these challenges.

Section 1: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds. For non-volatile compounds like 3-hydroxyundecanoic acid, a derivatization step is necessary to increase volatility and improve chromatographic performance.

Experimental Protocol: GC-MS

1. Sample Preparation (Plasma/Serum)

• Internal Standard Spiking: To 500 µL of plasma or serum, add a known amount of a suitable internal standard, such as a stable isotope-labeled 3-hydroxyundecanoic acid (e.g., ¹³C-labeled).

• Protein Precipitation and Extraction: Add 1.5 mL of a cold (-20°C) mixture of 2-propanol and hexane (B92381) (3:2, v/v). Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 3000 x g for 10 minutes at 4°C.

• Collection: Carefully transfer the upper organic layer to a clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

2. Derivatization

• To the dried extract, add 50 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50 µL of pyridine.

• Seal the vial tightly and heat at 60°C for 30 minutes.

• Cool the sample to room temperature before GC-MS analysis.

3. GC-MS Parameters

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector Temperature: 280°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 200°C.

  • Ramp 2: 20°C/min to 300°C, hold for 5 minutes.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • Target Ions for 3-hydroxyundecanoic acid-TMS derivative: m/z 175, 217, 315 (Quantifier), 330 (Qualifier).

  • Target Ions for Internal Standard: Adjust based on the isotopic labeling.

Quantitative Data Summary: GC-MS

Parameter	Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.5 - 2 ng/mL
Limit of Quantification (LOQ)	2 - 5 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 15%
Recovery	85 - 105%

Experimental Workflow: GC-MS Analysis

Caption: Workflow for GC-MS analysis of 3-hydroxyundecanoic acid.

Section 2: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

LC-MS/MS offers high sensitivity and specificity, often without the need for derivatization, making it a preferred method for analyzing non-volatile compounds in complex matrices.

Experimental Protocol: LC-MS/MS

1. Sample Preparation (Plasma/Serum)

• Internal Standard Spiking: To 100 µL of plasma or serum, add a known amount of a suitable internal standard (e.g., ¹³C-labeled 3-hydroxyundecanoic acid).

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile. Vortex for 1 minute.

• Centrifugation: Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Transfer the supernatant to a new tube.

• Drying and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid).

2. Solid-Phase Extraction (SPE) - Optional Cleanup for Complex Matrices

For matrices with significant interference, an additional SPE cleanup step can be incorporated after protein precipitation.

• Cartridge: C18 SPE cartridge (e.g., 100 mg, 1 mL).

• Conditioning: 1 mL Methanol, followed by 1 mL Water.

• Sample Loading: Load the reconstituted sample.

• Washing: 1 mL of 5% Methanol in Water.

• Elution: 1 mL of Acetonitrile.

• Drying and Reconstitution: Evaporate the eluate and reconstitute as described above.

3. LC-MS/MS Parameters

• Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30% to 95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 30% B (re-equilibration)

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

• MRM Transitions:

  • 3-hydroxyundecanoic acid: Precursor ion [M-H]⁻ m/z 215.2 → Product ions (e.g., m/z 59.0, 155.1). Note: These transitions should be optimized for the specific instrument.

  • Internal Standard: Adjust based on isotopic labeling.

Quantitative Data Summary: LC-MS/MS

Parameter	Result
Linearity (R²)	> 0.998
Limit of Detection (LOD)	0.1 - 0.5 ng/mL
Limit of Quantification (LOQ)	0.5 - 1 ng/mL
Intra-day Precision (%CV)	< 5%
Inter-day Precision (%CV)	< 10%
Recovery	90 - 110%

Experimental Workflow: LC-MS/MS Analysis

Caption: Workflow for LC-MS/MS analysis of 3-hydroxyundecanoic acid.

Section 3: Method Comparison and Selection

Feature	GC-MS	LC-MS/MS
Sample Preparation	More complex (derivatization required)	Simpler (often direct injection after protein precipitation)
Sensitivity	Good	Excellent
Specificity	Good	Excellent
Throughput	Lower	Higher
Analytes	Volatile and thermally stable (after derivatization)	Wide range of polarities and thermal stabilities
Instrumentation Cost	Lower	Higher

Recommendation: For high-throughput analysis and the best sensitivity, LC-MS/MS is the recommended technique. GC-MS is a robust and reliable alternative, particularly when LC-MS/MS is not available.

Section 4: Signaling Pathway Context

3-Hydroxy fatty acids are intermediates in mitochondrial fatty acid β-oxidation. The accumulation of these metabolites can be indicative of certain metabolic disorders.

Caption: Simplified overview of the mitochondrial fatty acid β-oxidation pathway.

Application Notes and Protocols: 3-Hydroxyundecanoic Acid as a Monomer for Novel Biopolymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyundecanoic acid (3-HUA) is a medium-chain-length (mcl) hydroxyalkanoic acid that serves as a valuable monomer for the synthesis of novel polyhydroxyalkanoates (PHAs). These biopolymers, specifically those incorporating 3-HUA, exhibit promising properties such as biodegradability, biocompatibility, and thermoplasticity, making them attractive candidates for a range of biomedical applications, including controlled drug delivery and tissue engineering.[1][2][3] Mcl-PHAs are generally characterized by their elastomeric nature, low crystallinity, and low glass transition temperatures, which can be tailored by varying the monomer composition.[1][4][5] This document provides detailed application notes and experimental protocols for the synthesis, characterization, and utilization of 3-HUA-based polymers.

Physicochemical Properties of Medium-Chain-Length PHAs

The properties of PHAs are highly dependent on the monomer composition, which is influenced by the bacterial strain and the carbon substrate used during fermentation.[4][6] The following tables summarize typical properties of mcl-PHAs, which provide an expected range for polymers containing 3-hydroxyundecanoic acid.

Table 1: Thermal Properties of mcl-PHAs

Property	Value	Reference
Glass Transition Temperature (Tg)	-52.7 to -39.4 °C	[4][5]
Melting Temperature (Tm)	43.2 to 51.2 °C	[4][5]
Degradation Temperature	~250 °C	[6]

Table 2: Mechanical Properties of mcl-PHAs

Property	Value	Reference
Tensile Strength	4.3 MPa	[4][5]
Elongation at Break	162%	[4][5]

Experimental Protocols

Bacterial Synthesis of Poly(3-hydroxyundecanoate)-rich PHA

This protocol is adapted from fed-batch fermentation methods used for other mcl-PHAs and is designed for the production of a PHA with a high content of 3-hydroxyundecanoate monomer units using Pseudomonas putida.[7]

Objective: To produce a mcl-PHA copolymer with a high fraction of 3-hydroxyundecanoate repeating units.

Materials:

• Pseudomonas putida KT2440

• Undecanoic acid

• Glucose

• Ammonium (B1175870) sulfate

• Phosphate (B84403) buffer components (KH2PO4, Na2HPO4)

• Trace elements solution

• Fermentor (5L capacity) with pH, temperature, and dissolved oxygen control

• Centrifuge

• Freeze-dryer

• Chloroform (B151607)

• Methanol

Protocol:

• Inoculum Preparation:

  • Prepare a seed culture of P. putida KT2440 in a nutrient-rich medium and incubate overnight at 30°C with shaking.

• Fermentation:

  • Prepare the fermentation medium in the 5L fermentor containing phosphate buffer, ammonium sulfate, and a trace elements solution.

  • Inoculate the fermentor with the seed culture.

  • Maintain the temperature at 30°C and the pH at 7.0.

  • Initially, feed a glucose solution to promote cell growth.

  • Once the cell density reaches a desired level (e.g., OD600 of 50), switch to a feeding solution containing a mixture of undecanoic acid and glucose. A suggested starting ratio is 5:4 (w/w) undecanoic acid to glucose to induce PHA accumulation.[7]

  • Monitor the concentration of undecanoic acid in the medium to avoid accumulation and potential toxicity/foaming.[7]

  • Continue the fed-batch fermentation for 48-72 hours.

• Polymer Extraction and Purification:

  • Harvest the bacterial cells by centrifugation.

  • Wash the cell pellet with water and then freeze-dry.

  • Extract the PHA from the dried biomass using hot chloroform for several hours.

  • Separate the cell debris by filtration.

  • Precipitate the polymer from the chloroform solution by adding a 10-fold excess of cold methanol.

  • Collect the precipitated polymer by filtration and dry under vacuum.

Caption: Workflow for the bacterial synthesis of mcl-PHAs.

Characterization of the Polymer

Objective: To determine the physicochemical properties of the synthesized PHA.

Protocols:

• Monomer Composition (Gas Chromatography-Mass Spectrometry - GC-MS):

  • Propanolyze approximately 10 mg of the dried polymer in a solution of 2 mL of propanol (B110389) and 2 mL of dichloroethane containing 15% (v/v) sulfuric acid at 100°C for 4 hours.

  • After cooling, add 2 mL of water and vortex.

  • Extract the propyl esters of the hydroxyalkanoic acids into the dichloroethane phase.

  • Analyze the organic phase by GC-MS to identify and quantify the different monomer units.

• Molecular Weight (Gel Permeation Chromatography - GPC):

  • Dissolve the polymer in a suitable solvent (e.g., chloroform) at a concentration of 1 mg/mL.

  • Filter the solution through a 0.22 µm filter.

  • Inject the sample into a GPC system equipped with a refractive index detector.

  • Use polystyrene standards for calibration to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

• Thermal Properties (Differential Scanning Calorimetry - DSC):

  • Seal 5-10 mg of the polymer in an aluminum DSC pan.

  • Heat the sample from -80°C to 200°C at a rate of 10°C/min under a nitrogen atmosphere to erase the thermal history.

  • Cool the sample to -80°C at 10°C/min.

  • Reheat the sample to 200°C at 10°C/min.

  • Determine the glass transition temperature (Tg) from the second heating scan and the melting temperature (Tm) from the peak of the endothermic transition.

Caption: Polymer characterization workflow.

Preparation of Polymer Nanoparticles for Drug Delivery

This protocol describes the preparation of drug-loaded nanoparticles using the nanoprecipitation method.[8]

Objective: To encapsulate a hydrophobic drug within nanoparticles made from the synthesized PHA.

Materials:

• Synthesized PHA rich in 3-hydroxyundecanoate

• Hydrophobic drug (e.g., curcumin)

• Acetone (B3395972)

• Surfactant (e.g., Pluronic F-127)

• Deionized water

• Magnetic stirrer

• Dialysis tubing (MWCO 3.5 kDa)

Protocol:

• Organic Phase Preparation:

  • Dissolve the PHA and the hydrophobic drug in acetone. A typical polymer-to-drug ratio is 10:1 (w/w).[8]

• Aqueous Phase Preparation:

  • Prepare an aqueous solution containing a surfactant (e.g., 1% w/v Pluronic F-127).

• Nanoprecipitation:

  • Add the organic phase dropwise to the aqueous phase under constant stirring.

  • The nanoparticles will form spontaneously as the acetone diffuses into the aqueous phase.

  • Continue stirring for several hours to allow for the complete evaporation of the acetone.

• Purification:

  • Dialyze the nanoparticle suspension against deionized water for 24 hours to remove the free drug and surfactant.

• Characterization:

  • Determine the particle size and zeta potential using dynamic light scattering (DLS).

  • Evaluate the drug encapsulation efficiency by lysing a known amount of nanoparticles, extracting the drug, and quantifying it using UV-Vis spectroscopy or HPLC.

Caption: Workflow for drug-loaded nanoparticle preparation.

In Vitro Drug Release Study

Objective: To evaluate the release kinetics of the encapsulated drug from the PHA nanoparticles.

Materials:

• Drug-loaded nanoparticles

• Phosphate-buffered saline (PBS) at pH 7.4 and acetate (B1210297) buffer at pH 5.0

• Dialysis tubing (MWCO 3.5 kDa)

• Shaking incubator

Protocol:

• Place a known amount of the drug-loaded nanoparticle suspension into a dialysis bag.

• Immerse the dialysis bag in a known volume of release medium (PBS pH 7.4 or acetate buffer pH 5.0) to simulate physiological and endosomal conditions, respectively.[8]

• Incubate at 37°C with gentle shaking.

• At predetermined time intervals, withdraw a small aliquot of the release medium and replace it with fresh medium.

• Quantify the amount of drug released into the medium using a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Plot the cumulative percentage of drug released versus time.

Applications in Drug Development

Polymers derived from 3-hydroxyundecanoic acid are particularly promising for drug delivery applications due to their elastomeric nature and slow degradation rates, which are characteristic of mcl-PHAs.[1][2]

• Controlled Release: The hydrophobic nature of these polymers allows for the encapsulation and sustained release of hydrophobic drugs. The degradation of the polymer matrix via surface erosion can lead to a controlled and prolonged release profile.[9]

• Targeted Delivery: The surface of the PHA nanoparticles can be functionalized with targeting ligands (e.g., antibodies, peptides) to facilitate site-specific drug delivery, thereby enhancing therapeutic efficacy and reducing off-target side effects.[9]

• Biocompatibility: The degradation products of PHAs are generally non-toxic, making them highly biocompatible for in vivo applications.[2]

Conclusion

3-Hydroxyundecanoic acid is a versatile monomer for the creation of novel mcl-PHA biopolymers with tunable properties. The protocols outlined in this document provide a framework for the synthesis, characterization, and application of these materials in the field of drug development. The unique combination of biodegradability, biocompatibility, and elastomeric properties makes 3-HUA-based polymers a promising platform for the next generation of drug delivery systems and tissue engineering scaffolds.

References

• 1. Medium chain length polyhydroxyalkanoates, promising new biomedical materials for the future : WestminsterResearch [westminsterresearch.westminster.ac.uk]
• 2. Biomedical Applications of Polyhydroxyalkanoates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | The Thermal and Mechanical Properties of Medium Chain-Length Polyhydroxyalkanoates Produced by Pseudomonas putida LS46 on Various Substrates [frontiersin.org]
• 5. The Thermal and Mechanical Properties of Medium Chain-Length Polyhydroxyalkanoates Produced by Pseudomonas putida LS46 on Various Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. library.csbe-scgab.ca [library.csbe-scgab.ca]
• 7. Fed-batch production of poly-3-hydroxydecanoate from decanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fabrication and Evaluation of Polyhydroxyalkanoate-Based Nanoparticles for Curcumin Delivery in Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Advances in the Applications of Polyhydroxyalkanoate Nanoparticles for Novel Drug Delivery System - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Validated LC-MS/MS Method for the Quantification of 3-Hydroxyundecanoic Acid in Human Plasma

Abstract

This application note describes a sensitive, selective, and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 3-hydroxyundecanoic acid in human plasma. The methodology involves a straightforward protein precipitation extraction procedure and utilizes a reversed-phase chromatographic separation with tandem mass spectrometric detection. The method has been validated according to the principles of the FDA and EMA guidelines for bioanalytical method validation. This application note provides detailed protocols for sample preparation, LC-MS/MS analysis, and method validation, making it suitable for researchers, scientists, and drug development professionals engaged in metabolomics, clinical research, and drug development.

Introduction

3-Hydroxyundecanoic acid is a medium-chain hydroxy fatty acid that may serve as a biomarker in various metabolic pathways and disease states. Accurate and precise quantification of this analyte in biological matrices is crucial for understanding its physiological and pathological roles. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique for the selective and sensitive quantification of small molecules in complex biological samples.[1] This application note presents a fully validated LC-MS/MS method for the determination of 3-hydroxyundecanoic acid in human plasma.

Experimental

• 3-Hydroxyundecanoic acid analytical standard (≥98% purity)

• 3-Hydroxyundecanoic acid-d3 (or other suitable stable isotope-labeled internal standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2EDTA)

Primary stock solutions of 3-hydroxyundecanoic acid and the internal standard (IS) were prepared in methanol at a concentration of 1 mg/mL. Working standard solutions were prepared by serial dilution of the primary stock solution with a 50:50 (v/v) mixture of methanol and water.

Calibration standards and quality control (QC) samples were prepared by spiking the appropriate working standard solutions into blank human plasma.[2] The concentration range for the calibration curve was 10 to 5000 ng/mL. QC samples were prepared at four concentration levels: Lower Limit of Quantification (LLOQ), Low QC, Medium QC, and High QC.

Sample Preparation Protocol

A simple protein precipitation method was employed for the extraction of 3-hydroxyundecanoic acid from human plasma.

• Allow plasma samples to thaw at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution and vortex briefly.

• Add 300 µL of ice-cold acetonitrile containing 0.1% formic acid to precipitate the proteins.[3]

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (90:10 Water:Acetonitrile with 0.1% Formic Acid).

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

A reversed-phase chromatographic separation was performed using a C18 analytical column.

Parameter	Condition
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm (or equivalent)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	Time (min)

The analysis was performed on a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode.

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

The Multiple Reaction Monitoring (MRM) transitions were optimized by infusing a standard solution of 3-hydroxyundecanoic acid and the internal standard.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
3-Hydroxyundecanoic acid	201.2	59.0	100	30	15
3-Hydroxyundecanoic acid-d3	204.2	59.0	100	30	15

Note: The precursor ion for 3-hydroxyundecanoic acid is the [M-H]⁻ ion. The product ion at m/z 59 corresponds to the acetate (B1210297) fragment resulting from cleavage adjacent to the hydroxyl group, a characteristic fragmentation for beta-hydroxy acids.[4]

Method Validation

The method was validated for selectivity, specificity, linearity, accuracy, precision, recovery, matrix effect, and stability in accordance with FDA and EMA guidelines.[5]

Selectivity was assessed by analyzing blank plasma samples from six different sources. No significant interfering peaks were observed at the retention times of 3-hydroxyundecanoic acid and the internal standard.

The linearity of the method was evaluated by analyzing calibration curves on three separate days. The calibration curve was linear over the range of 10-5000 ng/mL with a coefficient of determination (r²) greater than 0.99.

Intra-day and inter-day accuracy and precision were evaluated by analyzing QC samples at four concentration levels (LLOQ, Low, Medium, and High) in six replicates.

Table 1: Summary of Intra-day and Inter-day Accuracy and Precision

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	10	≤ 15.0	± 15.0	≤ 15.0	± 15.0
Low QC	30	≤ 15.0	± 15.0	≤ 15.0	± 15.0
Mid QC	300	≤ 15.0	± 15.0	≤ 15.0	± 15.0
High QC	4000	≤ 15.0	± 15.0	≤ 15.0	± 15.0

The extraction recovery and matrix effect were assessed at three QC levels (Low, Medium, and High).

Table 2: Summary of Recovery and Matrix Effect

QC Level	Nominal Conc. (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Low QC	30	85-115	85-115
Mid QC	300	85-115	85-115
High QC	4000	85-115	85-115

The stability of 3-hydroxyundecanoic acid in human plasma was evaluated under various conditions.

Table 3: Summary of Stability Studies

Stability Condition	Duration	Temperature	Acceptance Criteria (% Deviation)
Freeze-Thaw Stability	3 cycles	-80°C to RT	± 15%
Short-Term Stability	24 hours	Room Temperature	± 15%
Long-Term Stability	90 days	-80°C	± 15%
Post-Preparative Stability	48 hours	4°C	± 15%

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of 3-hydroxyundecanoic acid.

Caption: Key parameters for bioanalytical method validation.

Conclusion

This application note details a validated LC-MS/MS method for the quantification of 3-hydroxyundecanoic acid in human plasma. The method is sensitive, specific, and robust, making it a valuable tool for researchers in various scientific disciplines. The simple sample preparation protocol and rapid chromatographic runtime allow for high-throughput analysis. The detailed experimental protocols and validation data provided herein should enable straightforward implementation of this method in other laboratories.

References

• 1. mdpi.com [mdpi.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. Rapid quantification of fatty acids in plant oils and biological samples by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction of 3-Hydroxyundecanoic Acid from Sediment Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyundecanoic acid is a medium-chain 3-hydroxy fatty acid that serves as a valuable biomarker in various scientific disciplines. In environmental science, it can be an indicator of specific microbial populations within sediment communities. For drug development, bacterial hydroxy fatty acids are of interest for their potential roles in microbial signaling and as components of lipopolysaccharides, which are potent activators of the immune system. The accurate and efficient extraction and quantification of 3-hydroxyundecanoic acid from complex matrices like sediment are crucial for these research applications.

These application notes provide a comprehensive protocol for the extraction, derivatization, and quantification of 3-hydroxyundecanoic acid from sediment samples. The methodology is based on established lipid extraction techniques followed by derivatization to enhance volatility for gas chromatography-mass spectrometry (GC-MS) analysis.

Experimental Protocols

The overall workflow for the extraction and analysis of 3-hydroxyundecanoic acid from sediment samples involves several key stages: lipid extraction, saponification and methylation to convert the target analyte into a volatile derivative, and subsequent analysis by GC-MS.

Lipid Extraction from Sediment

This protocol is adapted from methods for extracting total lipids from soil and sediment samples.

Materials:

• Freeze-dried and homogenized sediment sample

• Bligh and Dyer extraction solvent (Chloroform:Methanol:Water, 1:2:0.8 v/v/v)

• Phosphate buffer (50 mM, pH 7.4)

• Centrifuge tubes (50 mL, solvent-resistant)

• Ultrasonic bath

• Centrifuge

• Rotary evaporator or nitrogen evaporator

Procedure:

• Weigh approximately 10 g of the freeze-dried sediment sample into a 50 mL centrifuge tube.

• Add 19 mL of the Bligh and Dyer extraction solvent for every 1 g of sediment.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing.

• Sonicate the sample in an ultrasonic bath for 15 minutes to aid in cell lysis and lipid release.

• Centrifuge the mixture at 2,500 x g for 15 minutes to pellet the sediment particles.

• Carefully decant the supernatant (the total lipid extract) into a clean flask.

• To the sediment pellet, add another 20 mL of the extraction solvent, vortex, and centrifuge again.

• Combine the second supernatant with the first.

• To break the single-phase extract into two phases, add chloroform (B151607) and water to achieve a final ratio of Chloroform:Methanol:Water of 1:1:0.9 (v/v/v).

• Mix thoroughly and allow the phases to separate by standing for at least 4 hours or by centrifugation at 1,500 x g for 10 minutes.

• The lower chloroform layer, containing the total lipids, is carefully collected.

• The solvent is removed from the lipid extract using a rotary evaporator or under a gentle stream of nitrogen at a temperature not exceeding 40°C. The dried lipid extract is then ready for the next step.

Saponification and Methylation for FAME Derivatization

To analyze 3-hydroxyundecanoic acid by GC, its carboxylic acid and hydroxyl groups must be derivatized. A common and effective method is to convert it into a fatty acid methyl ester (FAME) with a trimethylsilyl (B98337) (TMS) ether.[1]

Materials:

• Dried total lipid extract

• Methanolic HCl (3 M)

• Hexane (B92381)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Reaction vials (2 mL) with Teflon-lined caps

• Heating block or oven

Procedure:

• To the dried lipid extract, add 1 mL of 3 M methanolic HCl.

• Seal the vial and heat at 80°C for 4 hours to achieve saponification and methylation of the fatty acids.

• After cooling to room temperature, add 1 mL of hexane and 1 mL of deionized water.

• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.

• Centrifuge briefly to aid phase separation.

• Carefully transfer the upper hexane layer to a clean reaction vial.

• Evaporate the hexane under a gentle stream of nitrogen.

• To the dried FAME residue, add 100 µL of BSTFA with 1% TMCS.[1]

• Seal the vial and heat at 70°C for 30 minutes to form the TMS ether of the hydroxyl group.

• After cooling, the sample is ready for GC-MS analysis.

GC-MS Analysis

The derivatized 3-hydroxyundecanoic acid is analyzed by gas chromatography-mass spectrometry.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or similar

• Mass Spectrometer: Agilent 5977A or similar

• Column: HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Oven Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow of 1 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 50-550

Identification and Quantification:

• The identification of the 3-hydroxyundecanoic acid derivative is based on its retention time and comparison of its mass spectrum with a known standard.

• Quantification is achieved by creating a calibration curve using a certified standard of 3-hydroxyundecanoic acid that has undergone the same derivatization process. An internal standard (e.g., a deuterated analog) should be used for the most accurate quantification.

Data Presentation

Quantitative data from the analysis should be summarized for clarity and comparison. The following tables provide a template for presenting such data.

Table 1: Recovery Efficiency of Extraction and Derivatization

Analyte	Spiked Amount (ng/g)	Measured Amount (ng/g)	Recovery (%)
3-Hydroxyundecanoic Acid	100	Value	Value
Internal Standard	100	Value	Value

Note: Recovery should be determined by spiking a blank sediment matrix with a known amount of the standard.

Table 2: Quantification of 3-Hydroxyundecanoic Acid in Sediment Samples

Sample ID	Sediment Mass (g)	Final Extract Volume (µL)	Peak Area	Concentration (ng/g sediment)
Sediment A	10.2	100	Value	Value
Sediment B	9.8	100	Value	Value
Sediment C	10.5	100	Value	Value

Visualizations

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: Antifungal Properties of 3-Hydroxyundecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxyundecanoic acid, a medium-chain 3-hydroxy fatty acid, has demonstrated notable antifungal properties against a range of pathogenic and spoilage fungi. This document provides a comprehensive overview of its antifungal applications, including quantitative efficacy data, detailed experimental protocols for in vitro testing, and an elucidation of its primary mechanism of action. These notes are intended to guide researchers in the evaluation and potential development of 3-hydroxyundecanoic acid as a novel antifungal agent.

Antifungal Efficacy: Quantitative Data

The antifungal activity of 3-hydroxyundecanoic acid has been quantified using the Minimum Inhibitory Concentration (MIC) assay, which determines the lowest concentration of a substance that prevents visible growth of a microorganism. The following table summarizes the MIC values of a racemic mixture of 3-hydroxyundecanoic acid against various fungal species, as reported by Sjögren et al. (2003).[1]

Fungal Species	Type	Minimum Inhibitory Concentration (MIC) (µg/mL)
Aspergillus fumigatus	Mold	50
Aspergillus nidulans	Mold	50
Penicillium commune	Mold	50
Penicillium roqueforti	Mold	10
Kluyveromyces marxianus	Yeast	25
Pichia anomala	Yeast	25
Rhodotorula mucilaginosa	Yeast	25

Note: These values represent the concentration at which total inhibition of spore germination was observed.

Mechanism of Action: Cell Membrane Disruption

The primary antifungal mechanism of 3-hydroxyundecanoic acid is attributed to its detergent-like properties, which lead to the disruption of fungal cell membrane integrity.[1] This action is characteristic of many fatty acids and their derivatives. The amphipathic nature of 3-hydroxyundecanoic acid allows it to insert into the lipid bilayer of the fungal cell membrane. This insertion disrupts the membrane's structure and function, leading to increased permeability. The loss of selective permeability results in the leakage of essential intracellular components, such as ions and small molecules, ultimately leading to cell death.

Mechanism of fungal cell membrane disruption.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is adapted from standardized antifungal susceptibility testing methods and is suitable for determining the MIC of 3-hydroxyundecanoic acid against planktonic fungal cells.

Materials:

• 3-Hydroxyundecanoic acid (racemic mixture)

• Fungal isolates

• Sterile 96-well microtiter plates

• Appropriate broth medium (e.g., RPMI-1640 with L-glutamine, without sodium bicarbonate, buffered with MOPS)

• Spectrophotometer or microplate reader

• Sterile saline (0.85% NaCl)

• Hemocytometer or other cell counting device

• Incubator

Procedure:

• Preparation of Fungal Inoculum:

  • Culture the fungal isolate on an appropriate agar (B569324) medium.

  • Harvest fungal cells (for yeasts) or conidia (for molds) and suspend in sterile saline.

  • Adjust the suspension to a concentration of 1 x 10^6 to 5 x 10^6 cells/mL using a hemocytometer.

  • Dilute this suspension in the broth medium to achieve a final inoculum concentration of 0.5 x 10^3 to 2.5 x 10^3 cells/mL in the microtiter plate wells.

• Preparation of 3-Hydroxyundecanoic Acid Dilutions:

  • Prepare a stock solution of 3-hydroxyundecanoic acid in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO).

  • Perform serial twofold dilutions of the stock solution in the broth medium in the wells of the 96-well plate to achieve a range of desired concentrations. Ensure the final DMSO concentration is not inhibitory to fungal growth.

• Inoculation and Incubation:

  • Add the prepared fungal inoculum to each well containing the serially diluted 3-hydroxyundecanoic acid.

  • Include a positive control (inoculum without the test compound) and a negative control (medium only).

  • Incubate the plate at an appropriate temperature (e.g., 35°C) for 24-48 hours, or until growth is clearly visible in the positive control well.

• MIC Determination:

  • Visually inspect the wells for turbidity (growth).

  • Alternatively, measure the optical density (OD) at a suitable wavelength (e.g., 600 nm) using a microplate reader.

  • The MIC is the lowest concentration of 3-hydroxyundecanoic acid that shows no visible growth or a significant reduction in OD compared to the positive control.

Protocol 2: Assessment of Anti-Biofilm Activity

This protocol outlines two common methods to assess the effect of 3-hydroxyundecanoic acid on fungal biofilm formation and viability: the Crystal Violet (CV) assay for biomass and the XTT assay for metabolic activity.

Materials:

• Materials from Protocol 1

• Sterile flat-bottom 96-well microtiter plates

• Crystal Violet solution (0.1% w/v)

• Ethanol (B145695) (95%) or other suitable solvent for CV destaining

• XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) solution

• Menadione solution

• Phosphate-buffered saline (PBS)

Procedure:

A. Biofilm Formation and Treatment:

• Prepare a fungal inoculum as described in Protocol 1, but at a higher concentration (e.g., 1 x 10^7 cells/mL) in a suitable biofilm-promoting medium (e.g., RPMI with glucose).

• Add the inoculum to the wells of a flat-bottom 96-well plate.

• Incubate for a period sufficient for biofilm formation (e.g., 24 hours at 37°C).

• After incubation, gently wash the wells with sterile PBS to remove non-adherent cells.

• Add fresh medium containing serial dilutions of 3-hydroxyundecanoic acid to the wells with the established biofilms.

• Incubate for a further 24 hours.

B. Crystal Violet (CV) Assay for Biofilm Biomass:

• After treatment, discard the medium and wash the wells with PBS.

• Add 100 µL of 0.1% Crystal Violet solution to each well and incubate at room temperature for 15-20 minutes.

• Remove the CV solution and wash the wells thoroughly with PBS to remove excess stain.

• Add 200 µL of 95% ethanol to each well to destain the biofilm.

• Measure the absorbance of the destained solution at a wavelength of approximately 570 nm. A decrease in absorbance indicates a reduction in biofilm biomass.

C. XTT Assay for Biofilm Metabolic Activity:

• After treatment, wash the biofilms with PBS.

• Prepare the XTT/menadione solution according to the manufacturer's instructions.

• Add the XTT/menadione solution to each well.

• Incubate the plate in the dark at 37°C for a period of time (e.g., 2-5 hours) to allow for color development.

• Measure the absorbance of the formazan (B1609692) product at a wavelength of approximately 490 nm. A decrease in absorbance indicates a reduction in the metabolic activity of the biofilm.

References

• 1. Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in 3-Hydroxyundecanoic Acid Analysis

Welcome to the technical support center for the analysis of 3-Hydroxyundecanoic acid. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges related to matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they impact the analysis of 3-Hydroxyundecanoic acid?

A1: In the context of LC-MS/MS analysis, matrix effects are the alteration of the ionization efficiency of an analyte, such as 3-Hydroxyundecanoic acid, due to the presence of co-eluting compounds from the sample matrix.[1][2] These interfering substances are not detected themselves but can either suppress or enhance the ionization of the target analyte in the mass spectrometer's ion source.[2] This can lead to an underestimation or overestimation of the true concentration of 3-Hydroxyundecanoic acid, compromising the accuracy and reproducibility of the results.[1] In biological samples like plasma or serum, common sources of matrix effects include phospholipids (B1166683), salts, and other endogenous metabolites.[1]

Q2: I am observing inconsistent signal intensity and poor reproducibility for my 3-Hydroxyundecanoic acid samples. Could this be due to matrix effects?

A2: Yes, inconsistent signal intensity and poor reproducibility are classic signs of matrix effects. Co-eluting endogenous components from your sample can erratically suppress or enhance the ionization of 3-Hydroxyundecanoic acid, leading to significant variations in the signal.[1] Phospholipids are a particularly common cause of this issue in lipid analysis, especially when using electrospray ionization (ESI).[2]

Q3: How can I determine if my 3-Hydroxyundecanoic acid analysis is affected by matrix effects?

A3: A common and effective method to quantitatively assess matrix effects is the post-extraction spike experiment.[1] This involves comparing the peak area of 3-Hydroxyundecanoic acid spiked into an extracted blank matrix (that does not contain the analyte) with the peak area of the analyte in a neat (pure) solvent at the same concentration. The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Extracted Blank Matrix / Peak Area in Neat Solvent) x 100

A value close to 100% indicates a negligible matrix effect. A value below 100% suggests ion suppression, while a value above 100% indicates ion enhancement. It is recommended to perform this assessment at low and high concentrations of the analyte and using at least six different lots of the biological matrix.[2]

Q4: What is a stable isotope-labeled internal standard (SIL-IS) and why is it highly recommended for the analysis of 3-Hydroxyundecanoic acid?

A4: A stable isotope-labeled internal standard is a synthetic version of the analyte where one or more atoms are replaced with their stable heavy isotopes (e.g., ²H, ¹³C, ¹⁵N).[3][4] A SIL-IS for 3-Hydroxyundecanoic acid would be, for example, 3-Hydroxyundecanoic acid-d4. This standard is considered the "gold standard" for quantitative mass spectrometry because it has nearly identical chemical and physical properties to the analyte itself.[2][3] It will co-elute with the 3-Hydroxyundecanoic acid and experience the same extraction inefficiencies and matrix effects.[3] By adding a known amount of the SIL-IS to your samples at the beginning of the sample preparation process, you can use the ratio of the analyte signal to the SIL-IS signal for accurate quantification, as this ratio remains consistent even with variations in signal due to matrix effects.[3]

Troubleshooting Guide

Problem 1: Low and inconsistent recovery of 3-Hydroxyundecanoic acid.

• Possible Cause: Inefficient extraction from the biological matrix. The choice of sample preparation technique is crucial for a moderately polar compound like 3-Hydroxyundecanoic acid.

• Solutions:

  • Optimize Sample Preparation:

    • Protein Precipitation (PPT): While simple, this method is often the least effective at removing interfering matrix components and may lead to significant ion suppression.[1]

    • Liquid-Liquid Extraction (LLE): LLE can provide cleaner extracts than PPT. It is important to optimize the pH of the aqueous phase and the choice of organic solvent to ensure efficient partitioning of 3-Hydroxyundecanoic acid.[1]

    • Solid-Phase Extraction (SPE): SPE is frequently the most effective technique for removing matrix interferences and achieving higher, more consistent recovery.[1] The selection of the appropriate sorbent (e.g., C8 or C18 reversed-phase) and careful optimization of the wash and elution steps are critical.[1]

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): As mentioned in the FAQs, a SIL-IS is the most effective way to compensate for low and variable recovery, as it will be affected in the same way as the analyte.[2]

Problem 2: Significant ion suppression or enhancement is observed.

• Possible Cause: Co-elution of matrix components, particularly phospholipids in plasma or serum samples, with 3-Hydroxyundecanoic acid, which interferes with its ionization.[2]

• Solutions:

  • Improve Chromatographic Separation: Modify your LC method to better separate 3-Hydroxyundecanoic acid from the interfering compounds. This can be achieved by:

    • Adjusting the mobile phase gradient (a longer, shallower gradient can improve resolution).[2]

    • Changing the mobile phase composition.

    • Trying a different analytical column with a different chemistry.[1]

  • Advanced Sample Cleanup: Employ more rigorous sample cleanup techniques like SPE, specifically with steps designed to remove phospholipids.[2]

  • Change Ionization Source: If you are using Electrospray Ionization (ESI), which is known to be susceptible to matrix effects, consider switching to Atmospheric Pressure Chemical Ionization (APCI) if it is compatible with 3-Hydroxyundecanoic acid, as APCI can be less prone to ion suppression.[2]

Problem 3: The calibration curve for 3-Hydroxyundecanoic acid is non-linear.

• Possible Cause: This can be a result of uncorrected matrix effects, detector saturation at high concentrations, or carryover between injections.

• Solutions:

  • Address Matrix Effects: Implement the strategies mentioned above, with the use of a SIL-IS being the most robust solution.

  • Adjust Calibration Range: If detector saturation is suspected, you can narrow the calibration range or dilute the samples with higher concentrations.[1]

  • Optimize Autosampler Wash: Implement a thorough needle wash protocol in the autosampler to minimize the carryover of high-concentration samples to subsequent injections.[1]

Data Presentation

The following table summarizes recovery and matrix effect data from a validated LC-MS/MS method for a similar compound, 3-hydroxypentanoic acid, in human plasma. This can serve as a reference for expected performance with an optimized method.[5]

Analyte	Concentration (µg/mL)	Mean Recovery (%)	Recovery Range (%)	Mean Matrix Effect Accuracy (%)	Matrix Effect Accuracy Range (%)
3-hydroxypentanoic acid	0.225	88.2	86.3–89.4	87.8	85.4–96.1
2	93.7	89.0–96.5
4	94.0	92.1–97.4

Experimental Protocols

Protocol 1: Quantitative Analysis of 3-Hydroxyundecanoic Acid in Human Plasma by LC-MS/MS with a Stable Isotope-Labeled Internal Standard

This protocol is based on established methods for similar short-chain hydroxy fatty acids.[5]

1. Materials:

• 3-Hydroxyundecanoic acid analytical standard

• 3-Hydroxyundecanoic acid stable isotope-labeled internal standard (e.g., 3-Hydroxyundecanoic acid-d4)

• Human plasma (blank)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

2. Sample Preparation (Protein Precipitation):

• To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the SIL-IS working solution.

• Add 300 µL of cold methanol containing 0.2% formic acid to precipitate the proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube for LC-MS/MS analysis.

3. LC-MS/MS Conditions (Example):

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., Phenomenex Luna C18, 150x2 mm, 3µm)[5]

• Mobile Phase A: Water with 0.1% formic acid[5]

• Mobile Phase B: Methanol with 0.1% formic acid[5]

• Flow Rate: 0.3 mL/min[5]

• Gradient: Optimized to separate the analyte from matrix interferences.

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MRM Transitions: Optimized for 3-Hydroxyundecanoic acid and its SIL-IS.

4. Quantification:

• Prepare a calibration curve by spiking known concentrations of 3-Hydroxyundecanoic acid into blank plasma and processing as described above.

• Quantify the analyte by calculating the peak area ratio of 3-Hydroxyundecanoic acid to its SIL-IS.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Recovery of 3-Hydroxyundecanoic Acid from Complex Samples

Welcome to the technical support center for the analysis of 3-hydroxyundecanoic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the recovery and quantification of 3-hydroxyundecanoic acid from complex biological matrices.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in analyzing 3-hydroxyundecanoic acid in complex samples?

A1: The primary challenges in analyzing 3-hydroxyundecanoic acid, a medium-chain hydroxy fatty acid, in biological samples like plasma, serum, or urine include:

• Matrix Effects: Co-eluting endogenous substances such as phospholipids, salts, and other fatty acids can interfere with the ionization of 3-hydroxyundecanoic acid in the mass spectrometer, leading to ion suppression or enhancement and, consequently, inaccurate quantification.[1][2][3]

• Low Recovery: Inefficient extraction from the biological matrix can lead to low and inconsistent recovery rates.[2] The choice of extraction method is critical for this moderately polar compound.

• Analyte Stability: Although generally stable, degradation of 3-hydroxyundecanoic acid can occur with improper sample handling and storage, such as prolonged exposure to room temperature or multiple freeze-thaw cycles.[4][5][6][7]

• Low Volatility and Poor Ionization: Direct analysis by gas chromatography (GC) is challenging due to the low volatility of the acid. Both GC and liquid chromatography (LC) methods often require derivatization to improve analytical performance.[8][9]

Q2: Which analytical techniques are recommended for the quantification of 3-hydroxyundecanoic acid?

A2: The gold-standard techniques for the quantification of 3-hydroxyundecanoic acid are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[8]

• GC-MS: This technique offers high chromatographic resolution but typically requires a derivatization step to increase the volatility of the 3-hydroxyundecanoic acid.[8][9]

• LC-MS/MS: This method is highly sensitive and selective and can often be performed with or without derivatization. It is generally preferred for its ability to analyze a wide range of compounds in complex matrices.

Q3: How should I store my samples to ensure the stability of 3-hydroxyundecanoic acid?

A3: To ensure the stability of 3-hydroxyundecanoic acid in biological samples, it is recommended to:

• Minimize sample handling time at room temperature.[5]

• For short-term storage (up to 48 hours), keep samples at 4°C.[7]

• For long-term storage, samples should be frozen at -80°C immediately after collection.[4][5]

• Avoid multiple freeze-thaw cycles, as this can lead to degradation of metabolites.[4]

Q4: Is derivatization necessary for the analysis of 3-hydroxyundecanoic acid?

A4: Derivatization is a critical step for GC-MS analysis to make the 3-hydroxyundecanoic acid more volatile.[8][9] For LC-MS/MS, while not always mandatory, derivatization can significantly improve ionization efficiency and chromatographic retention, leading to enhanced sensitivity and more reliable quantification.[8]

Troubleshooting Guides

Low and Inconsistent Recovery

Problem: You are experiencing low and variable recovery of 3-hydroxyundecanoic acid from your samples.

Potential Cause	Recommended Solution
Inefficient Extraction	Optimize your extraction method. For Liquid-Liquid Extraction (LLE), experiment with different organic solvents and ensure the pH of the aqueous phase is adjusted to be at least 2 pH units below the pKa of 3-hydroxyundecanoic acid to ensure it is in its neutral, more organic-soluble form.[2] For Solid-Phase Extraction (SPE), select the appropriate sorbent (e.g., reversed-phase C18) and optimize the wash and elution steps.[2]
Incomplete Elution from SPE Cartridge	The elution solvent may not be strong enough to desorb the analyte from the sorbent. Increase the volume or the strength of the elution solvent. A second elution step can also improve recovery.
Analyte Adsorption to Surfaces	The hydrophobic nature of 3-hydroxyundecanoic acid can lead to its adsorption onto plasticware. Using low-adsorption tubes and pipette tips can help minimize this issue.
Sample Overload on SPE Cartridge	Exceeding the binding capacity of the SPE sorbent will result in the analyte being washed away during sample loading. Ensure the amount of sample loaded is within the capacity of the cartridge.

Matrix Effects in LC-MS/MS Analysis

Problem: You are observing signal suppression or enhancement for 3-hydroxyundecanoic acid in your LC-MS/MS analysis.

Potential Cause	Recommended Solution
Co-elution of Matrix Components	Improve the chromatographic separation to separate the 3-hydroxyundecanoic acid from interfering matrix components. This can be achieved by modifying the mobile phase gradient, changing the column chemistry, or adjusting the flow rate.
Inefficient Sample Cleanup	The sample preparation method may not be effectively removing matrix interferences. Solid-Phase Extraction (SPE) is generally more effective at removing matrix components than protein precipitation or simple liquid-liquid extraction.[2]
Ionization Source Conditions	Optimize the parameters of the mass spectrometer's ion source, such as temperature, gas flows, and voltages, to minimize the impact of matrix effects.
Use of an Internal Standard	The use of a stable isotope-labeled internal standard is highly recommended to compensate for matrix effects and variability in sample preparation and instrument response.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) from Plasma/Serum

Objective: To extract 3-hydroxyundecanoic acid from plasma or serum samples.

Materials:

• Plasma or serum sample

• Internal standard solution (e.g., deuterated 3-hydroxyundecanoic acid)

• 6 M Hydrochloric Acid (HCl)

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 500 µL of plasma or serum in a glass tube, add the internal standard.

• Acidify the sample by adding 125 µL of 6 M HCl to adjust the pH to below 2.[10]

• Add 3 mL of ethyl acetate to the sample.

• Vortex vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge at 3000 x g for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer to a clean tube.

• Repeat the extraction of the aqueous layer with another 3 mL of ethyl acetate to maximize recovery.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at 37°C.[10]

• The dried extract is now ready for derivatization or reconstitution in a suitable solvent for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) from Urine

Objective: To extract and concentrate 3-hydroxyundecanoic acid from urine samples.

Materials:

• Urine sample

• Internal standard solution

• Formic acid

• Reversed-phase C18 SPE cartridges

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• SPE manifold

• Nitrogen evaporator

Procedure:

• Centrifuge the urine sample to pellet any particulate matter.

• To 1 mL of the urine supernatant, add the internal standard.

• Acidify the sample to a pH of approximately 3 with formic acid.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 3 mL of methanol followed by 3 mL of water. Do not allow the cartridge to go dry.

• Sample Loading: Load the acidified urine sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1 mL/minute).

• Washing: Wash the cartridge with 3 mL of water to remove salts and polar impurities. A second wash with 3 mL of 5% methanol in water can be performed to remove less polar interferences.

• Elution: Elute the 3-hydroxyundecanoic acid from the cartridge with 2 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• The dried extract is now ready for derivatization or reconstitution for analysis.

Protocol 3: Derivatization for GC-MS Analysis (Silylation)

Objective: To derivatize the extracted 3-hydroxyundecanoic acid for GC-MS analysis.

Materials:

• Dried sample extract

• N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS)

• Heating block or oven

Procedure:

• Ensure the sample extract is completely dry.

• Add 100 µL of BSTFA with 1% TMCS to the dried extract.[10]

• Cap the vial tightly and heat at 80°C for 60 minutes.[10]

• Cool the vial to room temperature.

• The sample is now ready for injection into the GC-MS.

Data Presentation

Table 1: Illustrative Recovery and Matrix Effect Data for Medium-Chain Hydroxy Fatty Acids in Plasma

Extraction Method	Analyte	Typical Recovery (%)	Matrix Effect (%)
Protein Precipitation	6-hydroxydecanoic acid	75 - 90	-40 to -20 (Suppression)
Liquid-Liquid Extraction	6-hydroxydecanoic acid	85 - 105	-20 to +10
Solid-Phase Extraction	6-hydroxydecanoic acid	> 90	-10 to +5

Note: This table presents example data for a similar compound to illustrate the expected performance of different extraction methods. Actual values for 3-hydroxyundecanoic acid will depend on the specific matrix and analytical method and should be determined experimentally.

Visualizations

Caption: Experimental workflow for Liquid-Liquid Extraction (LLE) of 3-Hydroxyundecanoic acid.

Caption: Experimental workflow for Solid-Phase Extraction (SPE) of 3-Hydroxyundecanoic acid.

Caption: Troubleshooting logic for low recovery of 3-Hydroxyundecanoic acid.

References

• 1. bataviabiosciences.com [bataviabiosciences.com]
• 2. benchchem.com [benchchem.com]
• 3. waters.com [waters.com]
• 4. mdpi.com [mdpi.com]
• 5. Stability of targeted metabolite profiles of urine samples under different storage conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The storage stability of 3-hydroxybutyrate in serum, plasma, and whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sample Processing and Stability for Urine Biomarker Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. lipidmaps.org [lipidmaps.org]

Technical Support Center: Minimizing Degradation of 3-Hydroxyundecanoic Acid During Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize the degradation of 3-hydroxyundecanoic acid during sample preparation. Ensuring the stability of your analyte is critical for accurate and reliable experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that can cause the degradation of 3-hydroxyundecanoic acid during sample preparation?

A1: 3-Hydroxyundecanoic acid, like other hydroxy fatty acids, is susceptible to degradation through several mechanisms. The primary factors to consider are:

• pH: Both strongly acidic and basic conditions can promote hydrolysis or other degradative reactions.

• Temperature: Elevated temperatures can accelerate degradation, leading to lower recovery of the analyte.

• Oxidation: The presence of oxidizing agents or exposure to air (oxygen) can lead to oxidative degradation.

• Enzymatic Activity: If working with biological samples, endogenous enzymes such as lipases and oxidases can degrade the analyte upon cell lysis.

• Freeze-Thaw Cycles: Repeated freezing and thawing of samples can lead to changes in sample integrity and promote degradation.[1][2][3]

Q2: What is the optimal pH range for handling 3-hydroxyundecanoic acid samples?

A2: While specific quantitative data for 3-hydroxyundecanoic acid is limited, for fatty acids in general, a slightly acidic to neutral pH is often preferred to maintain stability. It is advisable to keep the pH of your solutions within a range of 6-7 during extraction and processing to minimize acid- or base-catalyzed degradation.

Q3: How should I store my samples containing 3-hydroxyundecanoic acid?

A3: Proper storage is crucial to prevent degradation. For short-term storage, refrigeration at 4°C is acceptable. For long-term storage, freezing at -20°C or, ideally, -80°C is recommended to minimize enzymatic activity and chemical degradation.[1] Samples should be stored in tightly sealed containers, and the headspace can be flushed with an inert gas like nitrogen or argon to prevent oxidation.

Q4: Can repeated freeze-thaw cycles affect the integrity of my 3-hydroxyundecanoic acid samples?

A4: Yes, multiple freeze-thaw cycles should be avoided. These cycles can disrupt cell structures in biological samples, releasing enzymes that can degrade the analyte.[1][2][3] They can also lead to changes in the physical state of the sample, potentially concentrating solutes and accelerating degradation reactions. It is best to aliquot samples into smaller, single-use volumes before freezing.

Troubleshooting Guide

Symptom	Potential Cause	Recommended Solution
Low recovery of 3-hydroxyundecanoic acid	Degradation during extraction: Exposure to high temperatures or extreme pH.	- Maintain low temperatures throughout the extraction process (e.g., use an ice bath).- Ensure extraction solvents are pH-neutral or slightly acidic.
Oxidative degradation: Exposure to air/oxygen during sample processing.	- Work under an inert atmosphere (e.g., nitrogen or argon) when possible.- Add antioxidants (e.g., BHT, butylated hydroxytoluene) to your extraction solvents.
Enzymatic degradation: Activity of endogenous enzymes in biological samples.	- Flash-freeze samples in liquid nitrogen immediately after collection to quench enzymatic activity.- Work quickly and at low temperatures during homogenization and extraction.
Appearance of unexpected peaks in chromatogram	Formation of degradation products: Analyte has degraded due to harsh conditions.	- Review your sample preparation protocol for potential stressors (high temperature, extreme pH, prolonged exposure to light).- Use a stability-indicating analytical method to separate the parent compound from its degradation products.[4][5]
Contamination: Introduction of interfering substances from solvents, glassware, or plastics.	- Use high-purity solvents and reagents.- Thoroughly clean all glassware with a suitable laboratory detergent and rinse with high-purity solvent.- Avoid using plastic containers or pipette tips that may leach contaminants.
Inconsistent results between sample replicates	Incomplete extraction: The analyte is not being fully recovered from the sample matrix.	- Optimize your extraction method by testing different solvents or solvent mixtures.- Ensure thorough homogenization of the sample.
Variable degradation: Inconsistent exposure to degradative conditions across samples.	- Standardize every step of your sample preparation protocol to ensure all samples are treated identically.
Instability during storage: Degradation occurring after sample preparation but before analysis.	- Analyze samples as quickly as possible after preparation.- If storage is necessary, follow the recommended storage conditions (frozen, under inert gas).

Experimental Protocols

Protocol 1: General Extraction of 3-Hydroxyundecanoic Acid from Biological Samples (e.g., Plasma, Serum)

This protocol is a general guideline and may require optimization for your specific sample type.

• Sample Collection and Initial Storage:

  • Collect biological samples and immediately place them on ice.

  • If not proceeding directly to extraction, flash-freeze the samples in liquid nitrogen and store them at -80°C.

• Protein Precipitation and Lipid Extraction:

  • To a 100 µL aliquot of the sample in a glass tube, add 400 µL of ice-cold methanol.

  • Vortex for 30 seconds to precipitate proteins.

  • Add 800 µL of methyl tert-butyl ether (MTBE) and vortex for 1 minute for lipid extraction.

  • Add 200 µL of water, vortex for 20 seconds, and then centrifuge at 2,000 x g for 5 minutes to separate the phases.

• Collection of Lipid Layer:

  • Carefully collect the upper organic layer (containing the lipids) and transfer it to a clean glass tube.

• Drying and Reconstitution:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for your analytical method (e.g., methanol, acetonitrile).

Protocol 2: Derivatization for GC-MS Analysis (Silylation)

For analysis by Gas Chromatography-Mass Spectrometry (GC-MS), derivatization is often necessary to improve the volatility and thermal stability of 3-hydroxyundecanoic acid.

• Dried Extract:

  • Start with the dried lipid extract obtained from Protocol 1.

• Silylation Reaction:

  • Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) to the dried extract.

  • Add 50 µL of pyridine (B92270) (as a catalyst).

  • Cap the vial tightly and heat at 60°C for 30 minutes.

• Analysis:

  • After cooling to room temperature, the sample is ready for injection into the GC-MS system.

Data Presentation

The following table summarizes the potential impact of various conditions on the stability of fatty acids, which can be extrapolated to 3-hydroxyundecanoic acid. Specific quantitative data for 3-hydroxyundecanoic acid is limited in the literature.

Condition	Potential Effect on 3-Hydroxyundecanoic Acid	Recommendation to Minimize Degradation
High Temperature (>40°C)	Increased rate of thermal degradation.	Maintain samples on ice or at reduced temperatures during processing.
Strong Acid (pH < 4)	Potential for acid-catalyzed hydrolysis or dehydration.	Adjust pH to a neutral or slightly acidic range (pH 6-7).
Strong Base (pH > 9)	Potential for base-catalyzed hydrolysis (saponification).	Adjust pH to a neutral or slightly acidic range (pH 6-7).
Exposure to Oxygen/Air	Oxidative cleavage of the fatty acid chain.	Use degassed solvents and work under an inert atmosphere. Consider adding antioxidants.
Multiple Freeze-Thaw Cycles	Loss of sample integrity, release of degradative enzymes.	Aliquot samples into single-use vials before freezing to avoid repeated thawing.[1][2][3]

Visualizations

Caption: Experimental workflow for the extraction and analysis of 3-hydroxyundecanoic acid.

References

• 1. Effect of Freeze-Thaw Cycles on the Oxidation of Protein and Fat and Its Relationship with the Formation of Heterocyclic Aromatic Amines and Advanced Glycation End Products in Raw Meat - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Effect of Multiple Freeze-Thaw Cycles on Lipid Degradation and Lipid Oxidation of Grass Carp Surimi Containing Different Amounts of Pork Back Fat - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. stability-indicating hplc method: Topics by Science.gov [science.gov]

Technical Support Center: HPLC Analysis of 3-Hydroxyundecanoic Acid

Welcome to the technical support center for troubleshooting High-Performance Liquid Chromatography (HPLC) analyses. This guide is designed for researchers, scientists, and drug development professionals encountering peak tailing issues with 3-Hydroxyundecanoic acid.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it identified?

A1: Peak tailing is a common chromatographic issue where a peak appears asymmetrical, with a drawn-out or sloping tail on the right side.[1] In an ideal chromatogram, peaks should be symmetrical with a Gaussian shape.[1] Tailing is quantitatively measured using the Tailing Factor (Tf) or Asymmetry Factor (As). A value greater than 1.2 generally indicates significant peak tailing.[1][2] This distortion can compromise the accuracy of peak integration, reduce resolution between adjacent peaks, and lead to poor reproducibility.[1]

Q2: What are the primary causes of peak tailing for an acidic compound like 3-Hydroxyundecanoic acid?

A2: For acidic compounds, the most frequent cause of peak tailing is secondary interactions with the stationary phase.[1][3] 3-Hydroxyundecanoic acid, a carboxylic acid, is susceptible to these interactions, which primarily include:

• Silanol (B1196071) Interactions : Residual silanol groups (Si-OH) on the surface of silica-based columns are acidic and can have a negative charge.[4] These sites can interact with acidic analytes, causing a secondary retention mechanism that leads to tailing.[3][4]

• Incorrect Mobile Phase pH : If the mobile phase pH is close to the pKa of 3-Hydroxyundecanoic acid, the compound can exist in both its ionized (deprotonated) and un-ionized (protonated) forms. This dual state leads to peak broadening and tailing.[1][5]

Q3: How does the mobile phase pH affect the peak shape of 3-Hydroxyundecanoic acid?

A3: The mobile phase pH is critical for controlling the ionization state of acidic analytes.[6] To achieve a sharp, symmetrical peak, the analyte should be in a single, un-ionized form. For an acidic compound like 3-Hydroxyundecanoic acid, this is achieved by lowering the mobile phase pH to at least 2 units below its pKa.[7] A mobile phase pH in the range of 2.5-3.0 is typically recommended to suppress the ionization of the carboxylic acid group and minimize interactions with silanol groups, resulting in improved peak shape.[1][8]

Q4: My troubleshooting for chemical interactions isn't working. Could there be a physical cause for the peak tailing?

A4: Yes, if all peaks in your chromatogram are tailing, the issue is likely physical rather than chemical.[4] Common physical causes include:

• Column Void or Blockage : A void at the column inlet or a partially blocked inlet frit can distort the sample path, causing peak tailing for all compounds.[2][9]

• Extra-Column Volume : Excessive dead volume from using tubing that is too long or has too wide an internal diameter can cause band broadening and tailing, especially for early-eluting peaks.[2][5][10]

• Sample Overload : Injecting too high a concentration or volume of the sample can saturate the column, leading to peak distortion.[2][3]

Q5: What type of HPLC column is recommended for analyzing 3-Hydroxyundecanoic acid?

A5: For a moderately hydrophobic compound like 3-Hydroxyundecanoic acid, a reversed-phase C18 column is the standard choice.[11][12] To minimize peak tailing, it is crucial to use a modern, high-purity, end-capped Type B silica (B1680970) column.[13] These columns have a lower concentration of active silanol groups, which significantly reduces the potential for secondary interactions that cause peak tailing with polar and acidic analytes.[13]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving peak tailing for 3-Hydroxyundecanoic acid.

Step 1: Initial Diagnosis

First, determine if the peak tailing is specific to 3-Hydroxyundecanoic acid or if it affects all peaks in the chromatogram. This initial assessment will help you distinguish between a chemical (analyte-specific) problem and a physical (system-wide) problem.[4]

Caption: Troubleshooting decision tree for HPLC peak tailing.

Step 2: Addressing Chemical Causes (Analyte-Specific Tailing)

If only the 3-Hydroxyundecanoic acid peak is tailing, focus on optimizing the mobile phase and ensuring column compatibility. The primary goal is to suppress secondary silanol interactions.

Parameter	Recommended Setting	Rationale	Expected Outcome
Mobile Phase pH	Adjust to 2.5 - 3.0	To ensure the acidic analyte is in its single, un-ionized form and to suppress ionization of residual silanols.[1][7]	Sharper, more symmetrical peak.
Acidic Additive	0.1% Formic Acid or Acetic Acid	An effective and mass spectrometry-compatible way to control and lower the mobile phase pH.[7][8]	Reduced peak tailing.
Buffer Concentration	10 - 50 mM	Provides sufficient buffering capacity to maintain a stable pH and helps mask residual silanol activity.[1][2]	Improved peak shape and reproducibility.
Organic Modifier	Consider switching ACN to Methanol	Methanol can sometimes be more effective at masking active silanol sites on the stationary phase.[7]	Potential improvement in peak symmetry.

• Prepare Aqueous Phase: To prepare 1 L of the aqueous mobile phase component, add 999 mL of HPLC-grade water to a suitable container.

• Add Acid: Carefully add 1 mL of formic acid (or acetic acid) to the water to achieve a 0.1% (v/v) concentration.

• Mix Thoroughly: Agitate the solution to ensure it is completely homogenous.

• Filter and Degas: Filter the mobile phase through a 0.45 µm or 0.22 µm membrane filter and degas using sonication or vacuum filtration before use.

• Run Experiment: Equilibrate the HPLC system and column with the new mobile phase for at least 15-20 column volumes before injecting your sample.

Caption: Mechanism of peak tailing due to secondary interactions.

Step 3: Addressing Physical Causes (General Peak Tailing)

If all peaks are tailing, investigate the HPLC system for physical issues.

• Disconnect from Detector: Disconnect the column outlet from the detector to prevent contamination.

• Reverse the Column: Reverse the direction of flow through the column (if permitted by the manufacturer).[9]

• Flush with Strong Solvents: Flush the column with a sequence of solvents to remove contaminants. For a reversed-phase C18 column, a typical sequence is:

  • 20 column volumes of HPLC-grade water (to remove buffers).

  • 20 column volumes of isopropanol.

  • 20 column volumes of hexane.

  • 20 column volumes of isopropanol.

  • 20 column volumes of your mobile phase (without buffer salts).

• Re-equilibrate: Return the column to its normal flow direction, reconnect it to the detector, and equilibrate with your mobile phase until a stable baseline is achieved.

• Check for Column Voids: If flushing doesn't resolve the issue, the column may have a void at the inlet. This is often irreversible, and the column may need to be replaced.[2]

• Minimize Extra-Column Volume: Ensure all tubing between the injector and the detector is as short and narrow-bore (e.g., 0.12 mm ID) as possible. Check all fittings to ensure they are properly seated and not contributing to dead volume.[1][2]

• Prevent Overload: Dilute your sample or reduce the injection volume. A good practice is to keep the injection volume at or below 5% of the column's volume.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. uhplcs.com [uhplcs.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 5. chromtech.com [chromtech.com]
• 6. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 7. benchchem.com [benchchem.com]
• 8. labcompare.com [labcompare.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. uhplcs.com [uhplcs.com]
• 12. benchchem.com [benchchem.com]
• 13. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]

Technical Support Center: Chiral Integrity of 3-Hydroxyundecanoic Acid During Derivatization

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides guidance on preventing the racemization of 3-hydroxyundecanoic acid during derivatization for analytical purposes such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: Why is preventing racemization of 3-hydroxyundecanoic acid important?

A1: 3-Hydroxyundecanoic acid is a chiral molecule, meaning it exists as two non-superimposable mirror images called enantiomers ((R)- and (S)-3-hydroxyundecanoic acid). In biological systems, different enantiomers can have distinct activities and metabolic pathways. Therefore, to accurately quantify the individual enantiomers and understand their specific biological roles, it is crucial to prevent any interconversion (racemization) during the analytical workflow.

Q2: What is derivatization and why is it necessary for 3-hydroxyundecanoic acid analysis?

A2: Derivatization is a chemical modification process used to convert a compound into a product of similar structure, called a derivative, which has properties that are more suitable for a particular analytical method. For 3-hydroxyundecanoic acid, derivatization is often necessary to increase its volatility and thermal stability for GC-MS analysis, or to enhance its ionization efficiency and chromatographic retention for LC-MS analysis. Common derivatization methods target the carboxyl and hydroxyl functional groups.

Q3: What are the common derivatization methods for 3-hydroxyundecanoic acid?

A3: The most common derivatization methods for 3-hydroxy fatty acids include:

• Esterification: This method targets the carboxyl group to form an ester, typically a methyl ester (FAME - Fatty Acid Methyl Ester). Reagents like boron trifluoride in methanol (B129727) (BF3-methanol) or diazomethane (B1218177) are often used.

• Silylation: This method converts both the carboxyl and hydroxyl groups into trimethylsilyl (B98337) (TMS) ethers and esters, respectively. Common silylating reagents include N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-Methyl-N-(trimethylsilyl)trifluoracetamide (MSTFA).

Q4: Under what conditions can racemization occur during derivatization?

A4: Racemization of 3-hydroxy acids can be promoted by harsh reaction conditions, particularly the use of strong bases, high temperatures, and prolonged reaction times. These conditions can facilitate the deprotonation of the alpha-carbon (the carbon adjacent to the carboxyl group), leading to a loss of stereochemical integrity. While the hydroxyl group is at the beta-position in 3-hydroxyundecanoic acid, activation of the carboxyl group can still increase the acidity of the alpha-protons, making them susceptible to abstraction under unfavorable conditions.

Troubleshooting Guide: Racemization of 3-Hydroxyundecanoic Acid

This guide will help you identify and resolve potential racemization issues during the derivatization of 3-hydroxyundecanoic acid.

dot

Caption: Troubleshooting workflow for addressing racemization of 3-hydroxyundecanoic acid.

Data on Factors Influencing Racemization

Factor	Potential Cause of Racemization	Recommended Mitigation Strategy
Reagents	Use of strong bases (e.g., hydroxides) or harsh acidic catalysts.	Opt for milder derivatization agents. For esterification, diazomethane is a mild option. For silylation, reagents like BSTFA can be used under neutral conditions.
Temperature	High reaction temperatures can provide the energy needed to overcome the activation barrier for proton abstraction and racemization.	Perform derivatization at the lowest effective temperature. Room temperature or even 0°C should be tested.
Reaction Time	Prolonged exposure to derivatization reagents and reaction conditions increases the likelihood of side reactions, including racemization.	Minimize the reaction time to what is necessary for complete derivatization. Monitor the reaction progress to determine the optimal time.
Solvent	Polar aprotic solvents can sometimes facilitate racemization.	While solvent choice is often dictated by reagent solubility, consider less polar solvents if racemization is a persistent issue.

Experimental Protocols

The following are detailed protocols for common derivatization methods, with annotations to highlight steps crucial for minimizing racemization.

Protocol 1: Esterification to Fatty Acid Methyl Esters (FAMEs) with BF3-Methanol

This method is effective but should be performed with care to avoid racemization due to the acidic catalyst and heat.

• Sample Preparation: Place the dried 3-hydroxyundecanoic acid sample (e.g., 1 mg) in a reaction vial.

• Derivatization:

  • Add 1 mL of 14% boron trifluoride (BF3) in methanol.

  • Crucial Step: Cap the vial tightly and heat at a controlled temperature. Start with a lower temperature (e.g., 60°C) for a shorter duration (e.g., 30-60 minutes). Avoid excessive heat and prolonged heating times to minimize the risk of racemization.

• Extraction:

  • After cooling to room temperature, add 1 mL of water and 1 mL of hexane (B92381).

  • Vortex thoroughly to extract the FAMEs into the hexane layer.

  • Allow the layers to separate and carefully transfer the upper hexane layer to a clean vial for analysis.

Protocol 2: Silylation to Trimethylsilyl (TMS) Derivatives with BSTFA

Silylation is generally a milder technique and can be a good alternative to esterification if racemization is a concern.

• Sample Preparation: Place the dried 3-hydroxyundecanoic acid sample in a reaction vial. Ensure the sample is completely dry, as moisture will consume the silylating reagent.

• Derivatization:

  • Add 100 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Crucial Step: Cap the vial and heat at a moderate temperature (e.g., 60-80°C) for 30-60 minutes. As with esterification, use the mildest conditions that result in complete derivatization.

• Analysis: After cooling, the sample is ready for direct injection into the GC-MS.

Protocol 3: Chiral Derivatization for Racemization Assessment

This protocol uses a chiral derivatizing agent to convert the enantiomers of 3-hydroxyundecanoic acid into diastereomers, which can then be separated on a standard achiral column (like a C18 column) to determine the enantiomeric ratio. This is useful for validating that your primary derivatization method is not causing racemization. Phenylglycine methyl ester (PGME) is an example of such a reagent.[1][2]

• Derivatization:

  • To your 3-hydroxyundecanoic acid sample, add a solution of (S)-PGME and a coupling agent (e.g., a carbodiimide) in an appropriate aprotic solvent.

  • Allow the reaction to proceed at room temperature.

• Analysis: The resulting diastereomeric amides can be analyzed by LC-MS. The separation of the diastereomers will allow for the quantification of the (R)- and (S)-enantiomers of the original acid. By comparing the enantiomeric ratio of a standard before and after your primary derivatization method (e.g., esterification), you can quantify the extent of racemization.

Mechanism of Racemization

The following diagram illustrates a potential mechanism for racemization of a 3-hydroxy acid at the alpha-position during derivatization under harsh, base-catalyzed conditions. While the chiral center of 3-hydroxyundecanoic acid is at the beta-position, this illustrates the general principle of alpha-proton abstraction leading to loss of stereochemistry.

dot

Caption: Plausible mechanism for racemization via enolate formation at the α-carbon.

References

• 1. Efficient Stereochemical Analysis of Hydroxy Fatty Acids Using PGME and PAME Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient Stereochemical Analysis of Hydroxy Fatty Acids Using PGME and PAME Derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Quantifying Low Levels of 3-Hydroxyundecanoic Acid

Welcome to the technical support center for the quantification of 3-hydroxyundecanoic acid. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming the challenges associated with the analysis of this medium-chain hydroxy fatty acid, particularly at low concentrations. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your research endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in quantifying low levels of 3-hydroxyundecanoic acid?

A1: The main challenges include:

• Low Volatility: 3-hydroxyundecanoic acid is a polar molecule with low volatility, making it unsuitable for direct analysis by gas chromatography (GC).[1]

• Endogenous Interference: Mammalian cells produce 3-hydroxy fatty acids as intermediates of mitochondrial fatty acid beta-oxidation. This endogenous presence can interfere with the accurate quantification of 3-hydroxyundecanoic acid from other sources, such as bacterial endotoxins.[2]

• Matrix Effects: Complex biological samples like plasma or tissue homogenates contain numerous compounds that can suppress or enhance the ionization of the analyte in mass spectrometry, leading to inaccurate results.

• Low Abundance: The naturally low concentrations of 3-hydroxyundecanoic acid in many biological samples require highly sensitive analytical methods.

• Sample Preparation: Efficient extraction from the sample matrix while minimizing degradation or loss of the analyte is crucial and can be challenging.

Q2: Is derivatization necessary for the analysis of 3-hydroxyundecanoic acid?

A2: For Gas Chromatography-Mass Spectrometry (GC-MS) analysis, derivatization is essential.[1] The hydroxyl and carboxylic acid groups make the molecule too polar and non-volatile for GC. Derivatization, typically through silylation, replaces the active hydrogens with less polar groups, increasing volatility and thermal stability.[1] For Liquid Chromatography-Mass Spectrometry (LC-MS/MS), derivatization is not always necessary but can be employed to improve ionization efficiency and, therefore, sensitivity.

Q3: What type of internal standard is best for quantifying 3-hydroxyundecanoic acid?

A3: A stable isotope-labeled (SIL) internal standard of 3-hydroxyundecanoic acid (e.g., deuterated or ¹³C-labeled) is the gold standard. SIL internal standards are chemically identical to the analyte and co-elute, allowing them to compensate for variations in sample extraction, derivatization efficiency, and matrix effects during ionization, leading to the most accurate and precise quantification.

Q4: Can I use a structural analog as an internal standard?

A4: While a structural analog (e.g., another 3-hydroxy fatty acid with a different chain length that is not present in the sample) can be used, it is not ideal. Its extraction efficiency, derivatization yield, and ionization response may not perfectly match those of 3-hydroxyundecanoic acid, potentially leading to less accurate results.

Troubleshooting Guides

This section provides solutions to common problems encountered during the quantification of 3-hydroxyundecanoic acid.

Low or No Analyte Signal

Potential Cause	Troubleshooting Steps
Inefficient Extraction	Optimize the extraction solvent and pH. For acidic compounds like 3-hydroxyundecanoic acid, acidifying the sample to a pH below its pKa will protonate the carboxylic acid group, making it less polar and more extractable into an organic solvent.
Incomplete Derivatization (GC-MS)	Ensure the derivatization reagent is fresh and the reaction is carried out under anhydrous conditions. Optimize the reaction time and temperature.
Analyte Degradation	Process samples quickly and at low temperatures to minimize enzymatic degradation. Store samples appropriately at -80°C.
Poor Ionization (LC-MS/MS)	Optimize the mobile phase composition and pH. Consider using a derivatization agent that enhances ionization.
Instrument Sensitivity	Check the performance of the mass spectrometer with a known standard of 3-hydroxyundecanoic acid.

High Variability in Results

Potential Cause	Troubleshooting Steps
Inconsistent Sample Preparation	Standardize all steps of the sample preparation workflow, including volumes, incubation times, and temperatures.
Matrix Effects	Use a stable isotope-labeled internal standard. Evaluate and optimize the sample cleanup procedure to remove interfering matrix components.
Inconsistent Derivatization (GC-MS)	Ensure consistent reaction conditions for all samples and standards. Prepare fresh derivatization reagents regularly.
Carryover in Autosampler	Implement a rigorous needle wash protocol in the autosampler method, using a strong organic solvent.

Quantitative Data

The following table summarizes reported concentrations of various 3-hydroxy fatty acids in rat biological samples. Note that these values are not specific to 3-hydroxyundecanoic acid in humans but provide an estimate of the expected concentration range for this class of molecules.

Analyte	Matrix	Concentration Range	Citation
3-Hydroxy Fatty Acids (C10-C18)	Rat Blood	6.1 ± 1.6 to 94.0 ± 23.2 pmol/mL	[2]
3-Hydroxy Fatty Acids (C10-C18)	Rat Liver	0.0 to 1.06 ± 0.17 nmol/mg	[2]

Experimental Protocols

Protocol 1: Extraction of 3-Hydroxyundecanoic Acid from Plasma

This protocol is a general guideline and may require optimization for specific applications.

• Sample Preparation:

  • To 500 µL of plasma in a glass tube, add a known amount of a stable isotope-labeled internal standard for 3-hydroxyundecanoic acid.

  • Vortex briefly to mix.

• Protein Precipitation and Acidification:

  • Add 1 mL of ice-cold methanol (B129727) to precipitate proteins.

  • Vortex for 30 seconds and incubate at -20°C for 20 minutes.

  • Centrifuge at 3000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new glass tube.

  • Acidify the supernatant to a pH of approximately 3 by adding a small volume of 1 M HCl.

• Liquid-Liquid Extraction:

  • Add 2 mL of a suitable organic solvent (e.g., ethyl acetate (B1210297) or a 2:1 mixture of hexane:isopropanol).

  • Vortex vigorously for 1 minute.

  • Centrifuge at 2000 x g for 5 minutes to separate the phases.

  • Carefully transfer the upper organic layer to a clean glass tube.

  • Repeat the extraction step with another 2 mL of the organic solvent and combine the organic layers.

• Drying and Reconstitution:

  • Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at room temperature.

  • The dried extract is now ready for derivatization (for GC-MS) or reconstitution in a suitable solvent for LC-MS/MS analysis.

Protocol 2: Derivatization for GC-MS Analysis (Silylation)

• Reagent Preparation:

  • Use a silylating reagent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Derivatization Reaction:

  • To the dried extract from Protocol 1, add 100 µL of the silylating reagent.

  • Cap the tube tightly and vortex for 30 seconds.

  • Heat the mixture at 60-80°C for 30-60 minutes.

• Analysis:

  • After cooling to room temperature, the sample is ready for injection into the GC-MS.

Visualizations

Logical Workflow for Troubleshooting Low Analyte Recovery

Caption: A logical workflow for troubleshooting low recovery of 3-hydroxyundecanoic acid.

Experimental Workflow for GC-MS Quantification

Caption: A typical experimental workflow for the quantification of 3-hydroxyundecanoic acid by GC-MS.

Mitochondrial Fatty Acid Beta-Oxidation Pathway

Caption: The mitochondrial fatty acid beta-oxidation pathway, where 3-hydroxyacyl-CoAs are key intermediates.

References

• 1. Undecanoic acid, 3-hydroxy-, (S)- | C11H22O3 | CID 5312873 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Limitations in the use of 3-hydroxy fatty acid analysis to determine endotoxin in mammalian samples - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 3-Hydroxyundecanoic Acid

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 3-hydroxyundecanoic acid.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 3-hydroxyundecanoic acid, particularly via the common Reformatsky reaction, providing potential causes and solutions in a question-and-answer format.

Question 1: My Reformatsky reaction to produce the 3-hydroxyundecanoate ester precursor is resulting in a very low yield. What are the common causes?

Low yields in the Reformatsky reaction are a frequent issue and can often be traced back to several key factors related to reagents and reaction conditions.

• Cause 1: Inactive Zinc. The surface of zinc metal can oxidize, which prevents it from reacting with the α-halo ester to form the necessary organozinc reagent (the Reformatsky enolate).[1][2]

  • Solution: Activate the zinc before use. Common activation methods include washing with dilute acid to remove the oxide layer, using a zinc-copper couple, or treating with iodine or 1,2-dibromoethane.[1][2] The use of Rieke zinc, prepared by reducing zinc halides, is also a highly effective option.[2]

• Cause 2: Presence of Moisture. Grignard and organozinc reagents are strong bases and are highly sensitive to moisture and protic solvents.[3][4] Any water in the glassware or solvents will quench the Reformatsky reagent as it forms, halting the reaction.

  • Solution: Ensure all glassware is thoroughly flame-dried or oven-dried before use. Use anhydrous solvents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Cause 3: Incorrect Reaction Temperature. The formation of the organozinc reagent and its subsequent reaction with the aldehyde are temperature-sensitive.

  • Solution: The reaction is often initiated at room temperature or with gentle heating and then may require heating to reflux to go to completion.[5] Monitor the reaction via Thin-Layer Chromatography (TLC) to determine the optimal reaction time and temperature for your specific setup.

• Cause 4: Inefficient Purification. Significant product loss can occur during the work-up and purification stages.[6][7]

  • Solution: After quenching the reaction, ensure efficient extraction of the β-hydroxy ester with a suitable solvent like ethyl acetate (B1210297) or MTBE.[5][8] Purification is typically achieved by silica (B1680970) gel chromatography, which can effectively separate the product from unreacted starting materials and byproducts.[5]

Question 2: I am observing significant side-product formation in my reaction. What are these byproducts and how can I minimize them?

The formation of side products consumes starting materials and complicates purification, thereby reducing the overall yield.

• Cause 1: Wurtz-type Coupling. The organozinc reagent can react with another molecule of the α-halo ester, leading to the formation of a dimer (e.g., ethyl succinate (B1194679) from ethyl bromoacetate).

  • Solution: Add the α-halo ester slowly to the suspension of activated zinc to maintain a low concentration, which favors the formation of the organozinc reagent over self-coupling.

• Cause 2: Dehydration of the Product. The β-hydroxy ester product can undergo dehydration under acidic or high-temperature conditions during work-up or distillation to form an α,β-unsaturated ester.[9]

  • Solution: Use mild acidic conditions for the work-up (e.g., a saturated aqueous solution of ammonium (B1175870) chloride or potassium dihydrogen phosphate).[8] Avoid excessive heat during solvent removal and purification.

• Cause 3: Aldehyde Self-Condensation. If basic impurities are present or if the reaction is run under overly harsh conditions, the nonanal (B32974) starting material can undergo an aldol (B89426) self-condensation reaction.

  • Solution: Ensure the reaction is run under neutral or slightly acidic work-up conditions. The slow addition of the aldehyde to the pre-formed Reformatsky reagent can also minimize this side reaction.

Question 3: The final hydrolysis of the ester to 3-hydroxyundecanoic acid is incomplete or causes degradation. How can I improve this step?

The final saponification step is critical for obtaining the desired carboxylic acid.

• Cause 1: Insufficient Hydrolysis. The ester hydrolysis may not go to completion if the reaction time is too short or the concentration of the base is too low.

  • Solution: Use a suitable base like lithium hydroxide (B78521) (LiOH) in a mixed solvent system such as THF/water.[8] Monitor the reaction by TLC until all the starting ester has been consumed. Typically, this requires stirring for several hours at room temperature.[8]

• Cause 2: Product Degradation. Strong basic conditions combined with high temperatures can promote side reactions.

  • Solution: Perform the saponification at room temperature. After the reaction is complete, carefully acidify the mixture with a dilute acid (e.g., 1M HCl) in an ice bath to protonate the carboxylate without causing degradation.[8]

Frequently Asked Questions (FAQs)

What are the most common synthetic routes to 3-hydroxyundecanoic acid?

The most frequently cited chemical method is the Reformatsky reaction , which involves reacting an α-halo ester (like ethyl bromoacetate) with an aldehyde (nonanal) in the presence of activated zinc.[1][10] Other routes include the use of Grignard reagents with appropriate carbonyl compounds or biocatalytic methods , which can offer high stereoselectivity.[3][11] For instance, engineered microbial strains can produce various 3-hydroxyalkanoic acids from renewable feedstocks.[12][13]

Why is the choice of α-halo ester important in the Reformatsky reaction?

The reactivity of the α-halo ester follows the order: Iodo > Bromo > Chloro.[9] α-bromo esters, such as ethyl bromoacetate (B1195939), are commonly used as they offer a good balance of reactivity and stability.

What analytical methods are best for monitoring the reaction and characterizing the final product?

• Reaction Monitoring: Thin-Layer Chromatography (TLC) is the most common method for tracking the consumption of starting materials and the formation of the product.

• Product Characterization: The structure of the final 3-hydroxyundecanoic acid and its ester intermediate can be confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS) for molecular weight verification, and Infrared (IR) spectroscopy to identify the hydroxyl and carbonyl functional groups.

Can I synthesize a specific enantiomer, such as (R)-3-hydroxyundecanoic acid?

Yes, stereoselective synthesis is possible. Biocatalytic routes using specific enzymes or whole-cell systems often provide excellent enantioselectivity, yielding the (R) or (S) isomer depending on the chosen biocatalyst.[11][14] For chemical synthesis, the use of chiral auxiliaries or chiral catalysts in aldol-type reactions can be employed to achieve enantiomerically enriched products.[14]

Data on Synthetic Yields

The yield of 3-hydroxyalkanoic acids can vary significantly based on the chosen synthetic method and reaction conditions. The following table summarizes reported yields for representative synthesis methods.

Synthesis Method	Target Molecule	Key Reagents/Catalyst	Reported Yield	Reference
Reformatsky Reaction	General β-Hydroxy Ester	Ketone, Ethyl Bromoacetate, Activated Zinc	86%	[5]
Biocatalytic Hydrolysis	(S)-3-Hydroxybutyric Acid	Rhodococcus erythropolis (whole cell)	42%	[11]
Biocatalysis (Fermentation)	(R)-3-Hydroxybutyric Acid	Engineered E. coli	11.2 g/L (titer)	[13]
Chemoenzymatic Synthesis	11-Hydroxyundecanoic Acid	E. coli expressing ADH & BVMO, H₂/Pd-C	55% (overall)	[15]
Green Chemistry Route	(R)-3-Hydroxy Fatty Acids	Levoglucosenone, Grubbs II Catalyst	24-36% (overall)	[14]

Experimental Protocols

Protocol: Synthesis of 3-Hydroxyundecanoic Acid via Reformatsky Reaction

This protocol is divided into two main stages: the synthesis of the methyl ester precursor followed by its hydrolysis.

Stage 1: Synthesis of Methyl 3-Hydroxyundecanoate

• Zinc Activation: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer under a nitrogen atmosphere, add activated zinc dust (1.5 eq). A small crystal of iodine can be added to aid activation.

• Reaction Setup: Add anhydrous solvent (e.g., THF or a toluene/ether mixture).

• Reagent Addition: Prepare a solution of nonanal (1.0 eq) and methyl bromoacetate (1.2 eq) in the same anhydrous solvent. Add a small portion of this solution to the zinc suspension to initiate the reaction.

• Reaction Execution: Once the reaction begins (indicated by gentle reflux or color change), add the remaining aldehyde/ester solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir the mixture at reflux for 1-2 hours, or until TLC analysis shows consumption of the nonanal.[5]

• Work-up: Cool the reaction mixture to 0°C and quench by slowly adding a saturated aqueous solution of NH₄Cl or 1M HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield pure methyl 3-hydroxyundecanoate.

Stage 2: Hydrolysis to 3-Hydroxyundecanoic Acid

• Saponification: Dissolve the purified methyl 3-hydroxyundecanoate (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v). Add lithium hydroxide (LiOH, 2-3 eq) and stir the mixture at room temperature for 2-4 hours, monitoring by TLC until the starting material is consumed.[8]

• Acidification: Cool the reaction mixture in an ice bath and acidify to pH ~3 by the slow addition of 1M HCl.

• Extraction: Extract the aqueous layer three times with ethyl acetate.

• Final Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the final product, 3-hydroxyundecanoic acid, which can be further purified by recrystallization if necessary.

Visualizations

Caption: General workflow for the synthesis of 3-hydroxyundecanoic acid.

Caption: Troubleshooting decision tree for addressing low reaction yields.

Caption: Simplified mechanism of the Reformatsky reaction.

References

• 1. Reformatsky Reaction | Thermo Fisher Scientific - AE [thermofisher.com]
• 2. adichemistry.com [adichemistry.com]
• 3. leah4sci.com [leah4sci.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Reformatsky Reaction | NROChemistry [nrochemistry.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Reformatsky Reaction (Chapter 95) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 10. SATHEE: Chemistry Reformatsky Reaction [sathee.iitk.ac.in]
• 11. researchgate.net [researchgate.net]
• 12. Optimization of medium composition for 3-hydroxycarboxylic acid production by Pseudomonas mendocina-biodegraded polyhydroxybutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Microbial catalysis for the production of hydroxy- and amino-fatty acids [researchrepository.ucd.ie]
• 14. Green synthesis of (R)-3-hydroxy-decanoic acid and analogs from levoglucosenone: a novel access to the fatty acid moiety of rhamnolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Chemo-enzymatic synthesis of 11-hydroxyundecanoic acid and 1,11-undecanedioic acid from ricinoleic acid - Green Chemistry (RSC Publishing) [pubs.rsc.org]

optimizing storage conditions to ensure 3-hydroxyundecanoic acid stability

This technical support center provides guidance on optimizing storage conditions to ensure the stability of 3-hydroxyundecanoic acid for research and development purposes.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation for 3-hydroxyundecanoic acid during storage?

A1: The primary causes of degradation for 3-hydroxyundecanoic acid, like other fatty acids, are oxidation and hydrolysis. Oxidation can occur at the double bonds (if any) or the hydrocarbon chain, while the carboxylic acid group can be susceptible to esterification if stored in alcohol-based solvents for extended periods. Temperature, light, and the presence of oxygen can accelerate these processes.

Q2: How should I store 3-hydroxyundecanoic acid for short-term and long-term use?

A2: For short-term storage (up to a few weeks), refrigeration at 2-8°C is recommended. For long-term storage, it is best to store 3-hydroxyundecanoic acid at -20°C or -80°C, preferably under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

Q3: Can I store 3-hydroxyundecanoic acid in a solution?

A3: Yes, but the choice of solvent is critical. For long-term storage, aprotic solvents such as DMSO or DMF are preferable. If you must use an alcohol-based solvent, prepare fresh solutions and use them promptly to avoid esterification. For aqueous buffers, ensure the pH is neutral or slightly acidic and consider sterile filtering the solution to prevent microbial growth.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of Potency in Biological Assays	Degradation of 3-hydroxyundecanoic acid due to improper storage.	Verify storage conditions (temperature, atmosphere). Prepare fresh stock solutions from solid material. Run a quality control check on the compound using an appropriate analytical method (e.g., HPLC, LC-MS).
Unexpected Peaks in Chromatographic Analysis (HPLC, GC-MS)	Presence of degradation products (e.g., oxidation byproducts) or impurities from the solvent.	Use high-purity solvents. Store the compound under an inert atmosphere. Prepare fresh solutions before analysis.
Phase Separation or Precipitation in Solution	Low solubility at storage temperature or change in solvent composition due to evaporation.	Before use, allow the solution to warm to room temperature and vortex to ensure homogeneity. If precipitation persists, sonication may be helpful. Confirm the solubility of 3-hydroxyundecanoic acid in your chosen solvent at the storage temperature.
pH Shift in Buffered Solutions	Degradation of the compound leading to acidic byproducts or CO2 absorption from the atmosphere.	Prepare fresh buffered solutions. Store solutions in tightly sealed containers. Check the pH of the solution before use.

Experimental Protocols

Protocol 1: Preparation of 3-Hydroxyundecanoic Acid Stock Solution

• Materials: 3-hydroxyundecanoic acid (solid), anhydrous DMSO, sterile microcentrifuge tubes, precision balance.

• Procedure:

  • Allow the vial of solid 3-hydroxyundecanoic acid to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the desired amount of the compound using a precision balance in a sterile environment.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution until the solid is completely dissolved.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Stability Assessment by HPLC

• Objective: To determine the stability of 3-hydroxyundecanoic acid under different storage conditions.

• Methodology:

  • Prepare solutions of 3-hydroxyundecanoic acid in the solvents and concentrations to be tested.

  • Divide the solutions into different storage conditions (e.g., room temperature, 4°C, -20°C, exposure to light).

  • At specified time points (e.g., 0, 24, 48, 72 hours, 1 week), take an aliquot from each condition.

  • Analyze the aliquots by a validated reverse-phase HPLC method. A C18 column is typically suitable. The mobile phase could be a gradient of acetonitrile (B52724) and water with 0.1% formic acid.

  • Monitor the peak area of the parent compound and the appearance of any new peaks, which may indicate degradation products.

  • Calculate the percentage of the remaining 3-hydroxyundecanoic acid at each time point relative to time zero.

Visualizations

Caption: Experimental workflow for assessing the stability of 3-hydroxyundecanoic acid.

Caption: Troubleshooting logic for unexpected experimental results.

dealing with isobaric interferences in 3-hydroxyundecanoic acid LC-MS analysis

Welcome to the technical support center for the LC-MS analysis of 3-hydroxyundecanoic acid. This resource provides targeted troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to isobaric interferences in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is isobaric interference in the context of 3-hydroxyundecanoic acid analysis?

A1: Isobaric interference occurs when multiple distinct compounds have the same nominal mass-to-charge ratio (m/z) as 3-hydroxyundecanoic acid, making them difficult to distinguish using low-resolution mass spectrometry.[1] While these molecules have the same integer mass, they possess different elemental compositions and, therefore, slightly different exact masses.[2] This overlap can lead to inaccurate identification and quantification of the target analyte.

Q2: What are some potential isobaric interferences for 3-hydroxyundecanoic acid (C₁₁H₂₂O₃)?

A2: Potential interferences can come from various sources, including isomers (e.g., 2-hydroxyundecanoic acid), other lipid classes, or metabolites with different elemental formulas that coincidentally have the same nominal mass. High-resolution mass spectrometry (HRMS) is often required to resolve these.[3][4]

Table 1: Potential Isobaric Interferences for 3-Hydroxyundecanoic Acid ([M-H]⁻ Ion)

Compound Name	Molecular Formula	Monoisotopic Mass (Da)	Exact Mass of [M-H]⁻ Ion (Da)	Mass Difference from Analyte (mDa)
3-Hydroxyundecanoic Acid	C₁₁H₂₂O₃	202.15690	201.14962	-
Dodecanedioic Acid	C₁₂H₂₂O₄	230.15181	229.14453	+28.0 (Different nominal mass)
A Diacyl PC Isotope Peak	¹³C₂C₃₉H₇₄NO₈P	-	-	Type II overlap can occur[5]
An Ether-linked PE	C₁₀H₂₁O₅P	252.11266	251.10538	+50.0 (Different nominal mass)
Heptanoyl Carnitine	C₁₄H₂₇NO₄	273.19401	272.18673	+71.0 (Different nominal mass)

Note: This table is illustrative. The exact nature of interferences is matrix-dependent. While some examples have different nominal masses, their isotopic peaks or adducts could potentially interfere.

Q3: What are the primary strategies to mitigate isobaric interference?

A3: The main strategies involve enhancing separation or detection specificity. These include:

• Chromatographic Separation: Optimizing the LC method to physically separate interfering compounds before they enter the mass spectrometer.[6]

• High-Resolution Mass Spectrometry (HRMS): Using instruments like Orbitrap or FT-ICR to distinguish compounds based on their small mass differences.[2][7][8]

• Tandem Mass Spectrometry (MS/MS): Isolating the precursor ion and fragmenting it to produce unique product ions that can confirm the analyte's identity.[9][10]

• Ion Mobility Spectrometry (IMS): Adding another dimension of separation based on the ion's size, shape, and charge in the gas phase.[11][12][13]

• Chemical Derivatization: Modifying the analyte's chemical structure to shift its mass or improve its chromatographic behavior, thereby separating it from interferences.[14][15][16]

Troubleshooting Guide

Problem: I am observing a broad or shouldered peak for my analyte.

• Possible Cause: Co-elution of an isobaric compound. Even with good chromatography, structurally similar molecules can be difficult to separate.

• Solution 1: Optimize Chromatography.

  • Action: Decrease the ramp speed of your gradient to increase resolution. Experiment with different mobile phase compositions (e.g., methanol (B129727) vs. acetonitrile) or additives.

  • Rationale: Changing the solvent system can alter selectivity and improve the separation of closely eluting compounds.[6]

• Solution 2: Employ a Different Stationary Phase.

  • Action: If using a standard C18 column, consider a column with a different chemistry, such as a phenyl-hexyl or a polar-embedded phase, which can offer different selectivity for hydroxy fatty acids. Chiral stationary phases can be used to separate enantiomers.[17][18]

• Solution 3: Utilize High-Resolution Mass Spectrometry (HRMS).

  • Action: If available, analyze your sample on an HRMS instrument. Extract ion chromatograms for the exact mass of 3-hydroxyundecanoic acid and potential isobars.

  • Rationale: HRMS can resolve compounds with very small mass differences, confirming if the shoulder is a different species.[3][7] A mass resolution of over 180,000 may be needed to resolve certain isotopic overlaps.[2]

Problem: My MS/MS spectra are inconsistent or show unexpected fragment ions.

• Possible Cause: Co-eluting isobaric species are being co-isolated and fragmented along with your target analyte, leading to a composite spectrum.

• Solution 1: Narrow the Quadrupole Isolation Window.

  • Action: Reduce the isolation width for your precursor ion (e.g., from 1.0 Da to 0.4 Da).

  • Rationale: A narrower window provides greater specificity, reducing the chance of co-isolating interfering ions before fragmentation.

• Solution 2: Use Ion Mobility Spectrometry (IMS).

  • Action: If using an IMS-capable instrument, use the additional dimension of separation to separate the precursor ions before fragmentation.

  • Rationale: IMS separates ions based on their collisional cross-section (CCS), which can resolve isobars that are inseparable by mass alone.[11][12][13]

• Solution 3: Perform Chemical Derivatization.

  • Action: Derivatize the sample to modify the carboxyl or hydroxyl group of 3-hydroxyundecanoic acid. This shifts the precursor mass, moving it away from the interfering compound.

  • Rationale: Chemical derivatization can solve issues of low sensitivity and interference from similar lipids.[15][16] For example, derivatization with 3-nitrophenylhydrazine (B1228671) (3-NPH) can improve reversed-phase retention and detection sensitivity.[19][20]

Problem: I cannot distinguish between 2-hydroxy and 3-hydroxy isomers.

• Possible Cause: Positional isomers like 2-hydroxyundecanoic acid and 3-hydroxyundecanoic acid have identical exact masses and may produce some common fragment ions.

• Solution: Analyze Fragmentation Patterns.

  • Action: Carefully examine the MS/MS spectra. While some fragments may be shared, the relative abundances and presence of unique fragments can differentiate isomers.

  • Rationale: Cleavage patterns in mass spectrometry are highly dependent on the structure. For 3-hydroxy acids, alpha-cleavage next to the hydroxyl group is a characteristic fragmentation pathway.[21][22] The fragmentation of 2-hydroxy acids will yield different characteristic ions.[21]

Table 2: Expected MS/MS Fragmentation Differences

Isomer Position	Expected Fragmentation Behavior (Negative Ion Mode)	Key Diagnostic Fragments
3-Hydroxy Acid	Alpha-cleavage at the C2-C3 bond.	Fragment corresponding to the loss of the alkyl chain.
2-Hydroxy Acid	Alpha-cleavage at the C1-C2 bond (loss of CO₂).	Prominent neutral loss of 44 Da (CO₂).

Note: Fragmentation is dependent on collision energy and instrument type. This table provides general guidance.

Experimental Protocols & Workflows

Protocol 1: High-Resolution LC-MS for Isobar Separation

• Chromatography:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Isopropanol (1:1, v/v).

  • Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 5 minutes, and re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 45 °C.

• Mass Spectrometry (Negative Ion Mode):

  • Instrument: Orbitrap or FT-ICR Mass Spectrometer.

  • Ionization: Heated Electrospray Ionization (HESI), Negative Mode.

  • Resolution: Set to >70,000 (or as high as practical) to resolve isobars.[2]

  • Scan Range: m/z 100-500.

  • Data Analysis: Extract ion chromatograms with a narrow mass tolerance (e.g., +/- 5 ppm) for the theoretical exact mass of 3-hydroxyundecanoic acid ([M-H]⁻ = 201.14962) and any suspected isobars.

Workflow & Pathway Visualizations

Caption: A decision workflow for troubleshooting isobaric interferences.

Caption: Simplified TLR4 signaling pathway initiated by LPS.

References

• 1. benchchem.com [benchchem.com]
• 2. HIGH RESOLUTION MASS SPECTROMETRY IN LIPIDOMICS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation of Isobaric Lipids in Imaging Mass Spectrometry Using Gas-Phase Charge Inversion Ion/Ion Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The lipidomics reporting checklist a framework for transparency of lipidomic experiments and repurposing resource data - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.labrulez.com [lcms.labrulez.com]
• 7. Shotgun Lipidomics on High Resolution Mass Spectrometers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers [frontiersin.org]
• 10. Separation of Isobaric Lipids in Imaging Mass Spectrometry Using Gas-Phase Charge Inversion Ion/Ion Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. books.rsc.org [books.rsc.org]
• 12. Applications of ion-mobility mass spectrometry for lipid analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Fast and broad-coverage lipidomics enabled by ion mobility-mass spectrometry - Analyst (RSC Publishing) DOI:10.1039/D4AN00751D [pubs.rsc.org]
• 14. Novel strategies for enhancing shotgun lipidomics for comprehensive analysis of cellular lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Chemical derivatization strategy for mass spectrometry-based lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. ovid.com [ovid.com]
• 18. researchgate.net [researchgate.net]
• 19. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Structural Characterization of Monohydroxyeicosatetraenoic Acids and Dihydroxy- and Trihydroxyeicosatrienoic Acids by ESI-FTICR - PMC [pmc.ncbi.nlm.nih.gov]

selecting the best derivatization agent for 3-hydroxyundecanoic acid GC-MS

This guide provides researchers, scientists, and drug development professionals with technical support for selecting the optimal derivatization agent for 3-hydroxyundecanoic acid analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Frequently Asked Questions (FAQs)

??? question "Why is derivatization necessary for analyzing 3-hydroxyundecanoic acid by GC-MS?"

??? question "What are the most common derivatization strategies for 3-hydroxy fatty acids?"

??? question "How do I choose between single-step silylation and two-step esterification/silylation?"

??? question "What are the key differences between BSTFA and MSTFA as silylating agents?"

Comparison of Derivatization Agents

The following table summarizes the key characteristics of the primary derivatization strategies for 3-hydroxyundecanoic acid.

Feature	Silylation (e.g., BSTFA/MSTFA + TMCS)	Esterification (BF3-Methanol) + Silylation
Target Groups	Carboxyl & Hydroxyl (Simultaneously)[1]	Step 1: Carboxyl; Step 2: Hydroxyl[1]
Reaction Steps	One	Two
Reaction Speed	Fast[2]	Slower due to two-step process
Derivative Stability	Sensitive to moisture, should be analyzed promptly (e.g., within 24 hours)[1][3][4]	FAME intermediates are highly stable; TMS derivatives are moisture-sensitive[1][5]
Reagent Harshness	Generally mild	BF3-Methanol can be harsh and may cause analyte degradation[1]
By-products	Volatile (especially with MSTFA)[6]	Non-volatile salts and water must be removed
Best For	High-throughput analysis, broad applicability to various compound classes[4]	Applications requiring high derivative stability, widely established method[1]
Potential Issues	Incomplete derivatization with hindered groups (less common with TMCS catalyst)[4]	More complex procedure, potential for analyte loss between steps

Experimental Workflows & Protocols

Derivatization & Analysis Workflow

General workflow for the analysis of 3-hydroxyundecanoic acid.

Protocol 1: Single-Step Silylation using BSTFA + 1% TMCS

This protocol is adapted for the simultaneous derivatization of hydroxyl and carboxyl groups.[1]

• Sample Preparation: Place the dried lipid extract (containing 3-hydroxyundecanoic acid) into a 2 mL glass reaction vial. Ensure the sample is completely dry, as silylating reagents are highly sensitive to moisture.[7]

• Reagent Addition: Add 100 µL of N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane (BSTFA + 1% TMCS).

• Reaction Incubation: Securely cap the vial and heat at 80°C for 60 minutes.[1][8] Reaction time and temperature may be optimized for your specific sample matrix.[3][9]

• Cooling: After incubation, remove the vial from the heat source and allow it to cool to room temperature.

• Analysis: The sample is now ready for direct injection into the GC-MS system. Analyze promptly, as TMS derivatives can be susceptible to hydrolysis.[4]

Protocol 2: Two-Step Esterification and Silylation

This protocol first creates a stable methyl ester (FAME) before silylating the hydroxyl group.[1]

Step A: Esterification

• Sample Preparation: Place the dried lipid extract in a reaction vial.

• Reagent Addition: Add 1 mL of 14% Boron Trifluoride in Methanol (BF3-Methanol).[1]

• Reaction Incubation: Securely cap the vial and heat at 60°C for 60 minutes.[1]

• Extraction: After cooling, add 1 mL of water and 1 mL of hexane (B92381) to the vial. Vortex thoroughly for 30 seconds to mix.

• Phase Separation: Allow the layers to separate. The upper hexane layer contains the fatty acid methyl esters.

• Sample Transfer & Drying: Carefully transfer the upper hexane layer to a new clean vial and evaporate to complete dryness under a gentle stream of nitrogen.

Step B: Silylation

• Reagent Addition: To the dried FAME sample, add 100 µL of a silylating agent such as BSTFA + 1% TMCS.

• Reaction Incubation: Securely cap the vial and heat at 80°C for 30-60 minutes.

• Cooling & Analysis: Allow the vial to cool to room temperature. The sample is now ready for GC-MS analysis.

Troubleshooting Guide

Decision guide for troubleshooting common derivatization issues.

??? question "Issue: I'm seeing poor peak shape or significant tailing in my chromatogram."

??? question "Issue: My derivatization seems incomplete, or I'm getting multiple derivative peaks for my analyte."

??? question "Issue: I'm concerned about the stability of my derivatized sample."

??? question "Issue: My results have poor reproducibility."

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Derivatization techniques for free fatty acids by GC [restek.com]
• 4. benchchem.com [benchchem.com]
• 5. gcms.cz [gcms.cz]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. diverdi.colostate.edu [diverdi.colostate.edu]
• 8. lipidmaps.org [lipidmaps.org]
• 9. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]

Technical Support Center: Improving Chromatographic Resolution of 3-Hydroxy Fatty Acid Isomers

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for improving the chromatographic resolution of 3-hydroxy fatty acid (3-OH-FA) isomers.

Troubleshooting Guide

This section addresses common issues encountered during the chromatographic analysis of 3-hydroxy fatty acid isomers, offering potential causes and systematic solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Poor or No Resolution of Isomers	HPLC: - Inappropriate column (e.g., achiral column for enantiomers). - Mobile phase composition is not optimal. - Inadequate method parameters (flow rate, temperature).[1][2] GC: - Incorrect column phase for isomer separation. - Suboptimal temperature program.[3]	HPLC: - Use a chiral stationary phase (CSP) for enantiomeric separation.[4][5][6] Polysaccharide-based columns are often effective.[4][5][6] - Optimize the mobile phase by adjusting the organic solvent-to-buffer ratio. A shallower gradient can improve resolution.[7] - Systematically vary the flow rate and column temperature. Lower flow rates and temperatures can sometimes enhance separation.[1] GC: - For cis/trans isomers, a highly polar stationary phase is recommended.[3] - Decrease the temperature ramp rate to improve separation of closely eluting peaks.[3]
Peak Tailing or Fronting	HPLC/GC: - Secondary interactions with the stationary phase (e.g., silanol (B1196071) groups).[3] - Sample overload.[8] - Inappropriate sample solvent.[3] - Column contamination or degradation.[3]	HPLC/GC: - Use an end-capped column or add an acidic modifier (e.g., 0.1% formic acid) to the mobile phase to suppress ionization and minimize interactions.[3] - Reduce the injection volume or dilute the sample.[8] - Dissolve the sample in the initial mobile phase whenever possible.[3] - Flush the column with a strong solvent. If the issue persists, the column may need to be replaced.[3]
Broad Peaks	HPLC/GC: - Low column efficiency. - Dead volume in the system. - Sample solvent stronger than the mobile phase.	HPLC/GC: - Use a longer column or a column with smaller particles to increase efficiency.[2] - Check and tighten all fittings to minimize dead volume. - Ensure the sample is dissolved in a solvent compatible with or weaker than the initial mobile phase.
Inconsistent Retention Times	HPLC/GC: - Inadequate column equilibration. - Fluctuations in temperature. - Changes in mobile phase or carrier gas flow rate.	HPLC/GC: - Equilibrate the column with the initial mobile phase/carrier gas for a sufficient time before each run. - Use a column oven to maintain a stable temperature.[1] - Ensure the pump or gas flow controller is functioning correctly and delivering a consistent flow rate.
High Backpressure	HPLC: - Blockage in the system (e.g., guard column, column frit). - Particulate matter from the sample. - Mobile phase precipitation.[7]	HPLC: - Systematically disconnect components to identify the source of the blockage.[7] - Filter all samples before injection.[7] - Ensure mobile phase components are miscible and buffers do not precipitate.[7]

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the analysis of 3-hydroxy fatty acids?

A1: Direct analysis of 3-hydroxy fatty acids can be challenging due to their low volatility and poor ionization efficiency.[9] Derivatization is a chemical modification process that targets the carboxyl and hydroxyl functional groups to improve volatility for Gas Chromatography (GC) analysis and enhance ionization for Mass Spectrometry (MS) detection, leading to more sensitive and reliable quantification.[9]

Q2: What are the most common derivatization methods for GC-MS analysis of 3-OH-FAs?

A2: The two most common methods are:

• Silylation: This is a one-step process that derivatizes both the hydroxyl and carboxyl groups. Reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) are frequently used.[9][10]

• Esterification to form Fatty Acid Methyl Esters (FAMEs): This method, often followed by silylation of the hydroxyl group, creates stable derivatives.[9] A common reagent for esterification is boron trifluoride (BF3) in methanol.[9]

Q3: Which HPLC mode is best for separating 3-hydroxy fatty acid isomers?

A3: Reversed-phase HPLC (RP-HPLC) is the most common technique for separating fatty acids based on their chain length and degree of unsaturation.[4] For separating enantiomers (R and S forms), chiral HPLC with a chiral stationary phase (CSP) is essential.[4][11] Polysaccharide-based CSPs have proven effective for this purpose.[4]

Q4: How can I improve the resolution between my isomeric peaks in HPLC?

A4: To improve resolution, you can optimize three key factors: efficiency, selectivity, and retention factor.[7]

• Optimize the Mobile Phase: Adjusting the organic solvent-to-buffer ratio or using a shallower gradient can improve separation.[7]

• Change the Stationary Phase: If resolution is still poor, trying a different column chemistry (e.g., C8 instead of C18, or a different chiral column) may provide the necessary selectivity.[3]

• Adjust Temperature and Flow Rate: Lowering the flow rate or changing the column temperature can also impact resolution.[1]

Q5: My 3-OH-FA peaks are still broad even after optimizing my HPLC method. What else can I do?

A5: If you are analyzing underivatized fatty acids, the free carboxyl group can cause peak tailing and broadening due to interactions with the silica (B1680970) backbone of the column.[8] Derivatizing the fatty acids to their ester forms can neutralize this polarity, leading to sharper peaks and improved separation.[8]

Quantitative Data Summary

The following tables summarize key quantitative data from representative methods for the separation of 3-hydroxy fatty acid isomers.

Table 1: Representative UHPLC-MS/MS Method for Chiral Separation [4][5]

Parameter	Value
UHPLC System	High-performance UHPLC system with binary gradient
Column	CHIRALPAK IA-U (150 x 2.1 mm, 1.6 µm)
Mobile Phase A	Water with 5 mM ammonium (B1175870) acetate (B1210297), pH 6.8
Mobile Phase B	Methanol or Acetonitrile
Column Temperature	35-45 °C
Injection Volume	5 - 10 µL
Detection	UV at 260 nm or MS/MS

Table 2: GC-MS Parameters for 3-Hydroxy Fatty Acid Analysis [12]

Parameter	Value
GC-MS System	Agilent 5890 series II system or equivalent
Column	HP-5MS capillary column
Injection Volume	1 µL
Initial Oven Temperature	80 °C for 5 min
Temperature Program	Ramp to 200 °C at 3.8 °C/min, then to 290 °C at 15 °C/min, hold for 6 min
Quantitation Ions (TMS derivatives)	m/z 233 for unlabeled 3-hydroxy fragment, m/z 235 for labeled internal standard

Experimental Protocols

Protocol 1: Silylation for GC-MS Analysis [9][12]

• Sample Preparation (from Serum/Plasma):

  • To 500 µL of serum or plasma, add internal standards.

  • Acidify the sample with 6 M HCl.

  • Extract lipids twice with 3 mL of ethyl acetate.

  • Evaporate the pooled organic extracts to dryness under a stream of nitrogen at 37°C.

• Derivatization:

  • Add 100 µL of N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

  • Cap the vial and heat at 80°C for 60 minutes.

• Analysis:

  • After cooling, the sample is ready for injection into the GC-MS.

Protocol 2: Esterification (FAMEs) for GC-MS Analysis [9]

• Sample Preparation:

  • Place the dried lipid extract in a reaction vial.

• Derivatization:

  • Add 1 mL of 14% boron trifluoride (BF3) in methanol.

  • Cap the vial and heat at 60°C for 60 minutes.

• Extraction:

  • After cooling, add 1 mL of water and 1 mL of hexane (B92381). Vortex thoroughly.

  • Allow the layers to separate. The upper hexane layer contains the FAMEs.

• Analysis:

  • Carefully transfer the upper layer to a new vial for GC-MS analysis.

Protocol 3: Chiral UHPLC-MS/MS Analysis of 3-OH-FA Enantiomers [4][5]

• Sample Preparation (from Plasma):

  • To 100 µL of plasma, add 400 µL of ice-cold isopropanol (B130326) containing internal standards.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• UHPLC-MS/MS Analysis:

  • Inject the reconstituted sample into the UHPLC system equipped with a chiral column (e.g., CHIRALPAK IA-U).

  • Perform gradient elution using an appropriate mobile phase combination (e.g., water with ammonium acetate and methanol/acetonitrile).

  • Detect the enantiomers using a tandem mass spectrometer in selected reaction monitoring (SRM) mode.[5]

Visualizations

Caption: General experimental workflow for the analysis of 3-hydroxy fatty acid isomers.

Caption: A logical workflow for troubleshooting poor peak resolution in chromatography.

References

• 1. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase and its application for the enantioselective analysis in plasma and platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Derivatization techniques for free fatty acids by GC [restek.com]
• 11. Optical configuration analysis of hydroxy fatty acids in bacterial lipids by chiral column high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. lipidmaps.org [lipidmaps.org]

Technical Support Center: Method Development for Separating R and S Enantiomers of 3-Hydroxyundecanoic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the chiral separation of R and S enantiomers of 3-hydroxyundecanoic acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the experimental process for the chiral separation of 3-hydroxyundecanoic acid enantiomers.

Issue 1: Poor or No Resolution of Enantiomers

• Question: My chromatogram shows a single peak or two poorly resolved peaks for the enantiomers of 3-hydroxyundecanoic acid. What are the potential causes and how can I improve the separation?

• Answer: Poor resolution is a common challenge in chiral chromatography. Several factors could be contributing to this issue:

  • Inappropriate Chiral Stationary Phase (CSP): The selectivity of the CSP is crucial. For 3-hydroxy fatty acids, polysaccharide-based columns, particularly those with amylose (B160209) or cellulose (B213188) derivatives, are often effective.[1][2] If you are not using a polysaccharide-based column, consider screening different types.

  • Suboptimal Mobile Phase Composition: The composition of the mobile phase significantly impacts resolution.

    • For Reversed-Phase HPLC: Adjust the ratio of the organic modifier (e.g., acetonitrile (B52724), methanol) to the aqueous phase. The addition of a small amount of an acidic modifier, such as formic acid or acetic acid, can improve peak shape and selectivity for carboxylic acids.[3]

    • For Normal-Phase HPLC: Vary the concentration of the polar modifier (e.g., isopropanol, ethanol) in the non-polar mobile phase (e.g., hexane).

    • For Supercritical Fluid Chromatography (SFC): The choice and percentage of the co-solvent (e.g., methanol, ethanol) are critical. The addition of acidic or basic additives can also significantly influence the separation.[4][5]

  • Incorrect Temperature: Column temperature affects the thermodynamics of the chiral recognition process. Experiment with different temperatures (e.g., in 5 °C increments) to see if resolution improves. Lower temperatures often lead to better resolution in SFC.[5]

  • Inappropriate Flow Rate: Chiral separations can be sensitive to the flow rate. A lower flow rate may increase interaction time with the CSP and improve resolution, though it will also increase the analysis time.

Issue 2: Peak Tailing

• Question: The peaks for my 3-hydroxyundecanoic acid enantiomers are showing significant tailing. What could be the cause and how can I fix it?

• Answer: Peak tailing can be caused by several factors:

  • Secondary Interactions: The carboxylic acid group of 3-hydroxyundecanoic acid can interact with active sites on the silica (B1680970) support of the CSP, leading to tailing. Adding a competing acidic modifier (e.g., 0.1% trifluoroacetic acid or formic acid) to the mobile phase can help to saturate these active sites and improve peak shape.

  • Column Overload: Injecting too much sample can lead to peak broadening and tailing. Try reducing the injection volume or diluting your sample.

  • Column Contamination or Degradation: The column may be contaminated with strongly retained compounds from previous injections. Flushing the column with a strong, compatible solvent may resolve the issue.[6] Over time, the performance of any column will degrade.

Issue 3: Retention Time Drift

• Question: I am observing inconsistent retention times for the enantiomers across multiple injections. What is causing this instability?

• Answer: Retention time drift can compromise the reliability of your results. Common causes include:

  • Insufficient Column Equilibration: Chiral columns, especially polysaccharide-based ones, may require longer equilibration times with the mobile phase compared to achiral columns. Ensure the column is flushed with at least 10-20 column volumes of the mobile phase before starting your analytical run.

  • Mobile Phase Instability: Prepare fresh mobile phase daily and ensure it is thoroughly degassed and mixed, particularly for gradient elution.

  • Temperature Fluctuations: Use a column oven to maintain a constant temperature and avoid fluctuations in the ambient laboratory temperature.[5]

  • System Leaks: Check for any leaks in your chromatography system, as this can cause pressure fluctuations and lead to unstable retention times.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the method development for separating the enantiomers of 3-hydroxyundecanoic acid.

• Question 1: What is the most common approach for separating the enantiomers of 3-hydroxyundecanoic acid?

  • Answer: High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most prevalent and direct method.[7] Specifically, polysaccharide-based CSPs, such as those derived from amylose and cellulose, have shown good success in separating 3-hydroxy fatty acids.[1][2] An alternative approach is derivatization of the carboxylic acid and hydroxyl groups followed by analysis on a chiral column using Gas Chromatography (GC).[8][9]

• Question 2: Do I need to derivatize 3-hydroxyundecanoic acid before analysis?

  • Answer: Not necessarily for HPLC or SFC analysis. Direct separation of the underivatized acid is possible and has been demonstrated for a homologous series of 3-hydroxy fatty acids using a suitable chiral column.[1][2] However, for GC analysis, derivatization is essential to increase the volatility and thermal stability of the compound.[9][10] Common derivatization methods include esterification of the carboxylic acid and silylation of the hydroxyl group (e.g., forming a trimethylsilyl (B98337) ether).[11]

• Question 3: Which type of chiral column is best suited for 3-hydroxyundecanoic acid?

  • Answer: Based on studies of similar 3-hydroxy fatty acids, amylose-based CSPs, such as Chiralpak IA-U, have been shown to be effective for the direct enantioseparation of these compounds under reversed-phase conditions.[1][2] However, the optimal column should be determined through a screening process with a few different polysaccharide-based columns.

• Question 4: What are the advantages of using Supercritical Fluid Chromatography (SFC) for this separation?

  • Answer: SFC can offer several advantages over HPLC, including faster analysis times, reduced solvent consumption (making it a "greener" technique), and often higher efficiency.[4] The low viscosity of supercritical CO2 allows for higher flow rates without generating excessive backpressure.

• Question 5: How can I confirm the elution order of the R and S enantiomers?

  • Answer: The elution order can be determined by injecting a pure standard of one of the enantiomers, if available. If pure standards are not available, other techniques such as circular dichroism (CD) detection coupled with the chromatography system, or collecting the separated fractions and analyzing them by a method that can determine the absolute configuration (e.g., optical rotation or X-ray crystallography) would be necessary.

Data Presentation

The following tables summarize typical quantitative data for the chiral separation of medium-chain 3-hydroxy fatty acids. Note that the exact values for 3-hydroxyundecanoic acid may vary depending on the specific experimental conditions.

Table 1: Representative HPLC Separation Parameters for 3-Hydroxy Fatty Acid Enantiomers

Parameter	Value
Column	Chiralpak IA-U (amylose-based CSP)
Mobile Phase	Gradient elution with acetonitrile and water (both with 0.1% formic acid)
Flow Rate	0.4 mL/min
Detection	Mass Spectrometry (MS)
Expected Resolution (Rs)	> 1.5

Data is based on the separation of a homologous series of 3-hydroxy fatty acids as described in the literature.[1][2]

Table 2: Representative GC-MS Parameters for Derivatized 3-Hydroxy Fatty Acid Enantiomers

Parameter	Value
Derivatization	Trimethylsilylation (TMS) of hydroxyl and carboxyl groups
Column	Chiral capillary column (e.g., cyclodextrin-based)
Carrier Gas	Helium
Temperature Program	Ramped temperature program (e.g., 100°C to 250°C)
Detection	Mass Spectrometry (MS)
Expected Outcome	Baseline separation of the derivatized enantiomers

Experimental Protocols

Protocol 1: Direct Chiral Separation by UHPLC-MS/MS

This protocol is adapted from a method for the enantioselective analysis of a homologous series of 3-hydroxy fatty acids.[1][2]

• Sample Preparation: Dissolve the 3-hydroxyundecanoic acid standard or sample extract in a suitable solvent compatible with the mobile phase (e.g., a mixture of acetonitrile and water).

• Chromatographic System:

  • UHPLC System: A system capable of delivering accurate gradients at high pressures.

  • Column: Chiralpak IA-U (1.6 µm, 100 x 2.1 mm) or equivalent amylose-based chiral column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B over the run to elute the analytes. A typical gradient might be from 40% B to 95% B over 15 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer is recommended for high sensitivity and selectivity.

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Detection Mode: Selected Reaction Monitoring (SRM) for the specific mass transition of 3-hydroxyundecanoic acid.

Protocol 2: Chiral Separation by GC-MS after Derivatization

This protocol describes a general procedure for the derivatization and GC-MS analysis of hydroxy fatty acids.

• Sample Preparation and Derivatization:

  • Place a known amount of the dried sample extract in a reaction vial.

  • Add 50 µL of pyridine (B92270) and 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Seal the vial and heat at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivatives of the carboxylic acid and hydroxyl groups.

  • Cool the vial to room temperature before injection.

• Gas Chromatography System:

  • GC System: A gas chromatograph equipped with a split/splitless injector.

  • Chiral Column: A cyclodextrin-based chiral capillary column (e.g., Beta-DEX or Gamma-DEX).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.

    • Ramp at 5°C/min to 220°C.

    • Hold at 220°C for 10 minutes.

  • Injection Volume: 1 µL (in splitless mode).

• Mass Spectrometry Detection:

  • Mass Spectrometer: A mass spectrometer capable of electron ionization (EI).

  • Ionization Energy: 70 eV.

  • Acquisition Mode: Scan mode to identify the characteristic fragmentation pattern of the derivatized enantiomers, or Selected Ion Monitoring (SIM) for targeted quantification.

Mandatory Visualization

Caption: Workflow for direct chiral separation of 3-hydroxyundecanoic acid by UHPLC-MS/MS.

Caption: Workflow for chiral separation of 3-hydroxyundecanoic acid by GC-MS after derivatization.

Caption: A logical workflow for troubleshooting common issues in chiral chromatography.

References

• 1. UHPLC-MS/MS method for chiral separation of 3-hydroxy fatty acids on amylose-based chiral stationary phase and its application for the enantioselective analysis in plasma and platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. chiraltech.com [chiraltech.com]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. aocs.org [aocs.org]
• 9. youtube.com [youtube.com]
• 10. thescipub.com [thescipub.com]
• 11. tcichemicals.com [tcichemicals.com]

reducing ion suppression for 3-hydroxyundecanoic acid in electrospray ionization

Welcome to the technical support center for the analysis of 3-hydroxyundecanoic acid and other medium-chain fatty acids using electrospray ionization (ESI). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you overcome common challenges, particularly ion suppression, during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem for 3-hydroxyundecanoic acid analysis?

A: Ion suppression is a phenomenon in electrospray ionization (ESI) where the signal intensity of the target analyte, such as 3-hydroxyundecanoic acid, is reduced due to the presence of co-eluting compounds from the sample matrix. These interfering compounds can compete with the analyte for ionization, alter the droplet surface tension, or change the solvent's physical properties, leading to a decreased ESI response. This can result in poor sensitivity, inaccurate quantification, and reduced reproducibility of your results.

Q2: I am observing a very low signal for 3-hydroxyundecanoic acid. Could this be due to ion suppression?

A: A significantly lower than expected signal is a classic symptom of ion suppression. To confirm this, you can perform a post-column infusion experiment. In this test, a standard solution of 3-hydroxyundecanoic acid is continuously infused into the mass spectrometer while a blank matrix sample is injected into the LC system. A drop in the baseline signal of your analyte at the retention time of the interfering compounds from the matrix indicates ion suppression.

Q3: What are the most common sources of ion suppression in LC-MS analysis of biological samples?

A: The most common sources of ion suppression, particularly in biological matrices like plasma or serum, are salts, phospholipids (B1166683), and proteins. Non-volatile salts from buffers can form adducts with the analyte or crystallize on the ESI probe, reducing its efficiency. Phospholipids are notorious for causing ion suppression in reversed-phase chromatography due to their elution over a wide range of the chromatogram.

Troubleshooting Guide

Issue: Low Signal Intensity or Complete Signal Loss for 3-Hydroxyundecanoic Acid

This guide provides a systematic approach to troubleshoot and mitigate ion suppression.

Proper sample preparation is the most effective way to remove interfering matrix components before they enter the LC-MS system.

• Problem: High salt concentration from buffers (e.g., PBS) is interfering with ionization.

• Solution: Use a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol to desalt your sample. Volatile buffers like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) are more compatible with MS analysis.

• Problem: Co-elution of phospholipids from the sample matrix is suppressing the signal.

• Solution: Implement a phospholipid removal strategy. This can be achieved using specialized SPE cartridges or plates designed for phospholipid depletion. Protein precipitation followed by a hexane (B92381) wash can also effectively remove phospholipids.

Optimizing your liquid chromatography (LC) method can separate 3-hydroxyundecanoic acid from the interfering compounds.

• Problem: The analyte co-elutes with a major matrix component.

• Solution 1: Gradient Modification: Adjust the gradient slope of your mobile phase to improve the resolution between your analyte and the interfering peak. A shallower gradient can often resolve co-eluting species.

• Solution 2: Column Chemistry: Switch to a column with a different stationary phase chemistry. If you are using a C18 column, consider a phenyl-hexyl or a polar-embedded column to alter the selectivity.

• Solution 3: Isocratic Hold: Introduce an isocratic hold in your gradient before the elution of your analyte to allow for the elution of early-eluting interferences.

Fine-tuning the ESI source parameters can sometimes enhance the signal of the target analyte in the presence of suppressors.

• Problem: Sub-optimal ESI source conditions are favoring the ionization of interfering compounds.

• Solution: Optimize key ESI parameters such as capillary voltage, nebulizer gas pressure, and drying gas temperature and flow rate. A systematic optimization using a standard solution of 3-hydroxyundecanoic acid can help find the best conditions for its ionization.

Experimental Protocols

This protocol is designed to extract 3-hydroxyundecanoic acid from an aqueous matrix (e.g., plasma after protein precipitation) into an organic solvent, leaving polar interferences like salts behind.

• Sample Acidification: Acidify the aqueous sample to a pH of ~3 using formic acid. This ensures that the carboxylic acid group of 3-hydroxyundecanoic acid is protonated.

• Solvent Addition: Add an equal volume of a water-immiscible organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).

• Extraction: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing.

• Phase Separation: Centrifuge the sample at 2000 x g for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully collect the upper organic layer containing the analyte.

• Drying and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in your mobile phase for injection.

This experiment helps to identify regions in your chromatogram where ion suppression occurs.

• Setup:

  • Configure a syringe pump to deliver a constant flow (e.g., 10 µL/min) of a 3-hydroxyundecanoic acid standard solution (e.g., 100 ng/mL) to a T-junction placed between the LC column and the MS inlet.

  • Set up your LC system with your analytical column and mobile phases.

• Procedure:

  • Start the infusion of the standard solution and allow the MS signal to stabilize. You should see a constant, high-intensity signal for your analyte's m/z.

  • Inject a blank matrix sample (a sample prepared without the analyte) onto the LC column.

  • Monitor the signal of the infused 3-hydroxyundecanoic acid standard throughout the chromatographic run.

• Interpretation:

  • Any significant drop in the signal intensity indicates a region of ion suppression. The retention time of this drop corresponds to the elution of matrix components that are causing the suppression.

Quantitative Data Summary

The following table summarizes the impact of different sample preparation techniques on the recovery of a generic medium-chain fatty acid and the reduction in matrix effects, which is a proxy for ion suppression.

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Ion Suppression Reduction
Protein Precipitation (Acetonitrile)	85 ± 5	45 ± 8	Moderate
Liquid-Liquid Extraction (Ethyl Acetate)	92 ± 4	15 ± 3	High
Solid-Phase Extraction (C18)	95 ± 3	10 ± 2	Very High

Data is representative and may vary based on the specific matrix and experimental conditions.

Visual Diagrams

Caption: A logical workflow for troubleshooting ion suppression.

Reference Data & Comparative Studies

Validating 3-Hydroxyundecanoic Acid as a Biomarker for Gram-Negative Bacteria: A Comparative Guide

The rapid and accurate identification of Gram-negative bacterial infections is a critical challenge in clinical medicine and drug development. While traditional culture-based methods are the gold standard, their turnaround time can delay targeted therapy. This has spurred the investigation of biomarkers that can provide a more immediate indication of bacterial presence and infection status. This guide provides a comprehensive comparison of 3-Hydroxyundecanoic acid, a component of the Gram-negative bacterial outer membrane, with other established and emerging biomarkers.

Executive Summary

3-Hydroxyundecanoic acid, as a member of the 3-hydroxy fatty acids (3-OH-FAs), offers a direct chemical measure of Gram-negative bacterial presence. 3-OH-FAs are integral constituents of lipopolysaccharide (LPS), or endotoxin (B1171834), which is unique to the outer membrane of Gram-negative bacteria. Unlike host-response markers such as Procalcitonin (B1506340) (PCT) and C-reactive protein (CRP), which can be elevated in non-bacterial inflammatory conditions, the detection of 3-Hydroxyundecanoic acid directly indicates the presence of Gram-negative bacterial components. However, its clinical utility as a standalone diagnostic biomarker for infection is still under investigation, with limited data on its diagnostic accuracy in clinical settings. This guide compares 3-Hydroxyundecanoic acid with established and emerging biomarkers, presenting available data on their performance and the methodologies for their detection.

Quantitative Performance of Biomarkers for Gram-Negative Bacterial Infections

Direct comparative studies evaluating the diagnostic performance of 3-Hydroxyundecanoic acid against other biomarkers for Gram-negative infections in a clinical setting are limited. The table below summarizes the performance of well-established and emerging biomarkers based on existing literature. 3-Hydroxy fatty acids are primarily utilized as chemical markers for endotoxin presence, and their clinical diagnostic accuracy is not as well-defined as that of host-response markers.

Biomarker	Principle	Typical Method	Sensitivity	Specificity	Area Under the Curve (AUC)	Key Limitations
3-Hydroxyundecanoic acid (as a 3-OH-FA)	Direct detection of a Gram-negative bacterial cell wall component.	Gas Chromatography-Mass Spectrometry (GC-MS)	Data not available from direct comparative clinical studies.	Data not available from direct comparative clinical studies.	Data not available from direct comparative clinical studies.	Potential for endogenous production in mammals, primarily indicates Gram-negative bacterial presence, not necessarily active infection.
Procalcitonin (PCT)	Host-response marker; precursor of calcitonin, levels rise significantly in bacterial infections.[1]	Immunoassays	For differentiating Gram-negative from Gram-positive bacteremia: Varies by cutoff. At 10.8 ng/mL, specificity is 82.5%.[2]	For differentiating Gram-negative from Gram-positive bacteremia: Varies by cutoff.[2]	For differentiating Gram-negative from Gram-positive bacteremia: 0.581 - 0.80.[3][4][5]	Less specific for localized infections; levels can be elevated in other inflammatory conditions.
C-reactive protein (CRP)	Host-response marker; acute-phase protein produced by the liver in response to inflammation.	Immunoassays	For differentiating Gram-negative from Gram-positive bacteremia: Lower than PCT.	For differentiating Gram-negative from Gram-positive bacteremia: Lower than PCT.	For differentiating Gram-negative from Gram-positive bacteremia: ~0.61.[4]	Non-specific marker of inflammation; elevated in numerous non-infectious conditions.
Proadrenomedullin (ProADM)	Host-response marker; a stable fragment of adrenomedullin, involved in vasodilation and immune regulation.[6]	Immunoassays (e.g., ELISA)	High for predicting mortality in Gram-negative sepsis.	High for predicting mortality in Gram-negative sepsis.	For predicting patient outcomes in Gram-negative sepsis: 0.854.[6][7]	Primarily a prognostic marker for severity and mortality rather than a diagnostic marker for a specific bacterial type.
Outer Membrane Vesicles (OMVs)	Direct detection of nano-sized vesicles released from the outer membrane of Gram-negative bacteria.[8]	Nano-flow cytometry with specific probes (e.g., Polymyxin B-fluorescein).	Emerging data suggests high sensitivity for early detection of bacterial infections.	Emerging data suggests high specificity for bacterial infections.	Data from large clinical trials is still limited.	Technically challenging isolation and detection; standardization of methods is ongoing.[8]

Signaling Pathways and Logical Relationships

The detection of bacterial presence can be approached by either directly measuring components of the bacteria themselves or by measuring the host's response to the infection. 3-Hydroxyundecanoic acid and Outer Membrane Vesicles are direct biomarkers of Gram-negative bacteria, while PCT, CRP, and ProADM are indirect, host-response biomarkers.

Biomarker origins in Gram-negative infection.

Experimental Protocols

Quantification of 3-Hydroxyundecanoic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is a generalized procedure based on methods for analyzing 3-hydroxy fatty acids in biological samples.[9][10]

a. Sample Preparation (Hydrolysis, Extraction, and Derivatization)

• Internal Standard Addition: To 500 µL of serum or plasma, add a known amount of a stable isotope-labeled internal standard for 3-Hydroxyundecanoic acid.

• Hydrolysis (for total 3-OH-FA measurement): To release 3-Hydroxyundecanoic acid from LPS, perform alkaline hydrolysis by adding an equal volume of a strong base (e.g., 10 M NaOH) and incubating for 30 minutes. For free 3-Hydroxyundecanoic acid measurement, this step is omitted.

• Acidification: Acidify the sample using a strong acid (e.g., 6 M HCl).

• Liquid-Liquid Extraction: Extract the 3-hydroxy fatty acids from the aqueous sample using an organic solvent such as ethyl acetate. Repeat the extraction twice to ensure complete recovery.

• Drying: Evaporate the organic solvent under a stream of nitrogen at 37°C.

• Derivatization: To make the 3-hydroxy fatty acids volatile for GC-MS analysis, derivatize the dried extract. A common method is silylation, using a reagent like N,O-bis(trimethylsilyl) trifluoroacetamide (B147638) (BSTFA) with trimethylchlorosilane (TMCS), and incubating at 80°C for one hour.

b. GC-MS Analysis

• Injection: Inject 1 µL of the derivatized sample into the GC-MS system.

• Gas Chromatography: Use a capillary column (e.g., HP-5MS) to separate the derivatized fatty acids. A typical temperature program starts at an initial oven temperature of 80°C, followed by a gradual increase to around 290°C.

• Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to detect and quantify the characteristic ions of the derivatized 3-Hydroxyundecanoic acid and its corresponding internal standard.

Measurement of Procalcitonin (PCT), C-reactive Protein (CRP), and Proadrenomedullin (ProADM)

These protein biomarkers are typically measured using commercially available immunoassays on automated laboratory platforms.

a. Sample Collection and Processing

• Collect whole blood in a serum separator tube or a tube containing an appropriate anticoagulant (e.g., EDTA for plasma).

• Centrifuge the blood sample to separate the serum or plasma from the blood cells.

• Analyze the serum or plasma immediately or store it at the recommended temperature (e.g., -20°C or -80°C) until analysis.

b. Immunoassay Procedure (General Principle)

• The patient's serum or plasma is incubated with antibodies specific to the biomarker (PCT, CRP, or ProADM).

• These antibodies are often labeled with a detectable marker (e.g., an enzyme, a fluorescent molecule, or a chemiluminescent tag).

• The amount of bound antibody-biomarker complex is measured, which is proportional to the concentration of the biomarker in the sample.

• Common immunoassay formats include Enzyme-Linked Immunosorbent Assay (ELISA), immunoluminometric assays, and immunoturbidimetric assays. These are typically performed on automated clinical chemistry analyzers.[2][6][11]

Detection of Outer Membrane Vesicles (OMVs)

The detection of OMVs is an emerging field with methods continually being developed. One promising approach involves fluorescent labeling and nano-flow cytometry.

a. Sample Preparation and Labeling

• Isolate extracellular vesicles (EVs), including OMVs, from plasma or serum using methods such as ultracentrifugation, size-exclusion chromatography, or precipitation kits.

• Label the isolated EVs with a fluorescent probe that specifically binds to a component of Gram-negative OMVs, such as Polymyxin B conjugated to a fluorophore (e.g., fluorescein), which targets LPS.

• Incubate the EVs with the fluorescent probe to allow for binding.

• Remove any unbound probe through a purification step like size-exclusion chromatography.

b. Nano-flow Cytometry Analysis

• Analyze the labeled EV sample using a nano-flow cytometer capable of detecting particles in the size range of OMVs (typically 20-250 nm).

• Excite the sample with a laser of the appropriate wavelength for the fluorophore used.

• Detect the fluorescent signal from individual vesicles.

• The number of fluorescently labeled vesicles can be quantified to provide a measure of the concentration of OMVs in the original sample.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the analysis of 3-Hydroxyundecanoic acid and protein biomarkers.

Analytical workflows for biomarkers.

Conclusion

3-Hydroxyundecanoic acid, as a representative of 3-hydroxy fatty acids, holds promise as a direct indicator of the presence of Gram-negative bacteria due to its origin as a component of endotoxin. The analytical methods for its detection, primarily GC-MS, are well-established for research purposes. However, its validation as a clinical diagnostic biomarker for Gram-negative infections, with established sensitivity, specificity, and clinical utility, requires further investigation through large-scale clinical trials.

In contrast, host-response biomarkers like PCT, CRP, and ProADM have been extensively studied and are integrated into clinical practice for the diagnosis, management, and prognosis of bacterial infections, including those caused by Gram-negative organisms. While they lack the specificity of directly measuring a bacterial component, their rapid analysis and correlation with disease severity provide valuable clinical information.

Emerging biomarkers like Outer Membrane Vesicles offer the potential for both high specificity and sensitivity for early infection detection, but the methodologies are still in the developmental and research phases.

For researchers and drug development professionals, the choice of biomarker will depend on the specific application. For studies requiring a direct and quantitative measure of Gram-negative bacterial load, the analysis of 3-Hydroxyundecanoic acid can be a valuable tool. For clinical diagnostics and prognostics where a rapid assessment of the likelihood and severity of bacterial infection is needed to guide therapy, PCT, CRP, and ProADM remain the current standards. Future research should focus on clinical validation of direct bacterial markers like 3-Hydroxyundecanoic acid and the standardization of methods for emerging markers like OMVs to enhance the diagnostic arsenal (B13267) against Gram-negative bacterial infections.

References

• 1. Procalcitonin in sepsis and systemic inflammation: a harmful biomarker and a therapeutic target - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Procalcitonin Levels in Gram-Positive, Gram-Negative, and Fungal Bloodstream Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ability of serum procalcitonin to distinguish focus of infection and pathogen types in patients with bloodstream infection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diagnostic Accuracy of Procalcitonin for Differentiating Bacteraemic Gram-Negative Sepsis from Gram-Positive Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ability of serum procalcitonin to distinguish focus of infection and pathogen types in patients with bloodstream infection - Leng - Annals of Translational Medicine [atm.amegroups.org]
• 6. ijccm.org [ijccm.org]
• 7. Comparing Different Biomarkers for Gram Negative Sepsis By Metallo-beta-lactamase Producers in Intensive Care Unit - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Outer membrane vesicles as molecular biomarkers for Gram-negative sepsis: Taking advantage of nature’s perfect packages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lipidmaps.org [lipidmaps.org]
• 10. 3-Hydroxy-fatty acid analysis by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Diagnostic and Prognostic Validity of Proadrenomedullin among Neonates with Sepsis in Tertiary Care Hospitals of Southern India - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling Antifungal Potency: A Comparative Analysis of C10 and C11 3-Hydroxy Fatty Acids

For Immediate Release

GOTHENBURG, Sweden – December 17, 2025 – In the ongoing search for novel antifungal agents, medium-chain 3-hydroxy fatty acids have emerged as promising candidates. A comparative analysis of the antifungal properties of 3-hydroxydecanoic acid (C10) and 3-hydroxyundecanoic acid (C11) reveals their potential in combating a range of fungal pathogens. This guide provides a detailed comparison of their antifungal efficacy, supported by experimental data, to inform researchers, scientists, and drug development professionals.

The primary mechanism by which these 3-hydroxy fatty acids exert their antifungal effect is through the disruption of the fungal cell membrane.[1] This action leads to increased membrane permeability, leakage of essential intracellular components, and ultimately, cell death.

Quantitative Comparison of Antifungal Activity

The antifungal efficacy of C10 and C11 3-hydroxy fatty acids has been evaluated against various fungal species, with their potency quantified by the Minimum Inhibitory Concentration (MIC). The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

A key study by Sjögren et al. (2003) provides valuable data on the MICs of racemic mixtures of saturated 3-hydroxy fatty acids. While 3-hydroxyundecanoic acid (C11) was utilized as an internal standard in their research, its MIC was also determined, allowing for a comparative assessment with 3-hydroxydecanoic acid (C10).[2]

Fungal Species	3-Hydroxydecanoic Acid (C10) MIC (µg/mL)	3-Hydroxyundecanoic Acid (C11) MIC (µg/mL)
Aspergillus fumigatus	100	>100
Aspergillus nidulans	50	50
Penicillium commune	100	>100
Penicillium roqueforti	25	25
Kluyveromyces marxianus	25	25
Pichia anomala	25	25
Rhodotorula mucilaginosa	10	10

Table 1: Minimum Inhibitory Concentrations (MICs) of C10 and C11 3-Hydroxy Fatty Acids Against Various Fungi. Data is compiled from the findings of Sjögren et al. (2003).[2]

The data indicates that both C10 and C11 3-hydroxy fatty acids exhibit significant antifungal activity, with MIC values generally ranging from 10 to 100 µg/mL against the tested yeasts and molds.[2] For several fungal species, their efficacy is comparable.

Mechanism of Action: Fungal Cell Membrane Disruption

The antifungal activity of 3-hydroxy fatty acids is primarily attributed to their interaction with and disruption of the fungal cell membrane. This process can be visualized as a series of sequential events:

Caption: Proposed mechanism of fungal cell membrane disruption by 3-hydroxy fatty acids.

Experimental Protocols

The determination of the antifungal activity of C10 and C11 3-hydroxy fatty acids relies on standardized experimental protocols. The following sections detail the methodologies for determining the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal Concentration (MFC).

Protocol for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard procedure for determining the MIC of an antifungal agent.

1. Preparation of Fungal Inoculum:

• Fungal cultures are grown on a suitable agar (B569324) medium (e.g., Sabouraud Dextrose Agar) to obtain pure colonies.
• A standardized inoculum is prepared by suspending fungal spores or yeast cells in a sterile saline solution.
• The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds to a specific cell density.

2. Preparation of Antifungal Dilutions:

• A stock solution of the 3-hydroxy fatty acid is prepared in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO).
• A series of twofold dilutions of the fatty acid are prepared in a liquid growth medium, such as RPMI-1640, within a 96-well microtiter plate.

3. Inoculation and Incubation:

• Each well of the microtiter plate is inoculated with the standardized fungal suspension.
• The plates include a positive control (fungal growth without the fatty acid) and a negative control (medium only).
• The plates are incubated at a controlled temperature (typically 35-37°C) for 24-48 hours, depending on the fungal species.

4. MIC Determination:

• The MIC is visually determined as the lowest concentration of the 3-hydroxy fatty acid that results in the complete inhibition of visible fungal growth.

Protocol for Minimum Fungicidal Concentration (MFC) Determination

The MFC is determined to assess whether an antifungal agent is fungistatic (inhibits growth) or fungicidal (kills the fungus).

1. Subculturing from MIC Assay:

• Following the MIC determination, a small aliquot (e.g., 10-20 µL) is taken from each well of the MIC plate that shows no visible growth.

2. Plating and Incubation:

• The aliquots are plated onto a fresh, drug-free agar medium.
• The plates are incubated under appropriate conditions to allow for the growth of any viable fungal cells.

3. MFC Determination:

• The MFC is defined as the lowest concentration of the 3-hydroxy fatty acid that results in a 99.9% reduction in the number of colony-forming units (CFUs) compared to the initial inoculum.

Experimental Workflow

The overall workflow for the in vitro screening of the antifungal activity of C10 and C11 3-hydroxy fatty acids is a systematic process.

Caption: A generalized workflow for determining the in vitro antifungal activity of C10 and C11 3-hydroxy fatty acids.

Conclusion

Both 3-hydroxydecanoic acid (C10) and 3-hydroxyundecanoic acid (C11) demonstrate considerable antifungal activity against a variety of yeasts and molds. Their efficacy, coupled with their natural origin, positions them as strong candidates for further investigation in the development of new antifungal therapies. The data presented in this guide provides a foundation for researchers to build upon in the critical mission to combat fungal infections.

References

• 1. researchgate.net [researchgate.net]
• 2. Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of 3-Hydroxyundecanoic Acid and its Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxy fatty acids (3-HFAs) are a class of bioactive lipids that have garnered significant interest for their diverse physiological roles, including antimicrobial and anti-inflammatory activities. The esterification of the carboxyl group of these fatty acids can modulate their physicochemical properties, such as lipophilicity, which in turn may influence their biological efficacy. This guide provides a comparative overview of the biological activities of 3-hydroxyundecanoic acid and its corresponding methyl ester, methyl 3-hydroxyundecanoate. Due to the limited availability of direct comparative studies on these specific molecules, this guide incorporates data from structurally similar medium-chain 3-hydroxy fatty acids (C8-C12) and their methyl esters to provide a representative analysis.

Quantitative Data on Biological Activities

The following table summarizes the available quantitative data on the antimicrobial and anti-inflammatory activities of medium-chain 3-hydroxy fatty acids and their methyl esters. It is important to note that direct comparative data for 3-hydroxyundecanoic acid and its methyl ester is not available in the current literature. The data presented here is for analogous compounds and serves to highlight potential trends in activity following esterification.

Compound	Biological Activity	Assay	Test Organism/Cell Line	Quantitative Measurement (MIC/IC₅₀)	Reference
3-Hydroxydecanoic acid	Anti-inflammatory	Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 macrophages	IC₅₀: ~50 µM	[1]
Methyl (S)-coriolate (a hydroxyoctadecadienoate)	Anti-inflammatory	Nitric Oxide (NO) Production	LPS-stimulated RAW 264.7 cells	IC₅₀: 5.22 µM	[1]
Fatty Acid Methyl Esters (from Excoecaria agallocha)	Antibacterial	Broth microdilution	Bacillus subtilis	MIC: 0.125 mg/mL	[2][3]
Fatty Acid Methyl Esters (from Excoecaria agallocha)	Antibacterial	Broth microdilution	Staphylococcus aureus	MIC: 0.125 mg/mL	[2][3]
Fatty Acid Methyl Esters (from Excoecaria agallocha)	Antifungal	Broth microdilution	Candida albicans	MIC: 0.5 mg/mL	[2]
Lauric Acid (C12:0)	Antibacterial	Broth microdilution	Gram-positive bacteria	Most inhibitory saturated fatty acid	[4]
Monolaurin (Monoglyceride of Lauric Acid)	Antibacterial	Broth microdilution	Staphylococcus aureus	More potent than lauric acid	[5]

Disclaimer: The data presented is for structurally related compounds and may not be directly representative of the biological activities of 3-hydroxyundecanoic acid and methyl 3-hydroxyundecanoate. Further experimental validation is required for a definitive comparison.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) - Broth Microdilution Method

This protocol is a standard method for determining the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

a. Materials:

• Test compounds (3-hydroxyundecanoic acid and methyl 3-hydroxyundecanoate)

• Bacterial and/or fungal strains

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 medium for fungi

• Sterile saline (0.85%)

• 0.5 McFarland turbidity standard

• Spectrophotometer or microplate reader

• Incubator

b. Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of the test compounds in a suitable solvent (e.g., dimethyl sulfoxide (B87167) - DMSO).

• Inoculum Preparation: From a fresh culture, suspend several colonies in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria). Dilute the standardized suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.[6]

• Serial Dilution: Add 100 µL of sterile broth to all wells of the 96-well plate. Add 100 µL of the test compound stock solution to the first well of a row and perform two-fold serial dilutions across the plate.

• Inoculation: Add 100 µL of the prepared inoculum to each well.

• Controls: Include a positive control (broth and inoculum without the test compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at an appropriate temperature for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth, which can be assessed visually or by measuring the optical density at 600 nm.[5]

In Vitro Anti-inflammatory Activity - Inhibition of Nitric Oxide (NO) Production in Macrophages

This protocol assesses the anti-inflammatory potential of a compound by measuring its ability to inhibit the production of nitric oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

a. Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS) from Escherichia coli

• Test compounds (3-hydroxyundecanoic acid and methyl 3-hydroxyundecanoate)

• Griess Reagent (for nitrite (B80452) determination)

• 96-well cell culture plates

• Cell culture incubator (37°C, 5% CO₂)

b. Procedure:

• Cell Seeding: Seed RAW 264.7 cells in 96-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compounds for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production.

• Nitrite Measurement: After incubation, collect the cell culture supernatant. Determine the nitrite concentration in the supernatant, which is an indicator of NO production, using the Griess reagent.

• Data Analysis: Measure the absorbance at 540 nm using a microplate reader. The percentage of NO inhibition is calculated relative to the LPS-stimulated control. The IC₅₀ value (the concentration of the compound that inhibits 50% of NO production) can then be determined.[1]

Signaling Pathway and Experimental Workflow Diagrams

Inhibition of NF-κB Signaling Pathway by 3-Hydroxy Fatty Acids

3-Hydroxy fatty acids have been shown to exert their anti-inflammatory effects, at least in part, by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes.

Caption: Proposed mechanism of NF-κB inhibition by 3-hydroxy fatty acids.

Experimental Workflow for MIC Determination

The following diagram illustrates the key steps in determining the Minimum Inhibitory Concentration (MIC) of a compound.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Discussion

The available literature suggests that both free fatty acids and their esterified forms can exhibit biological activities. In the context of antimicrobial effects, the free carboxyl group of the fatty acid is often considered crucial for its activity, and esterification can sometimes lead to a decrease in potency.[4] However, the increased lipophilicity of the methyl ester may enhance its ability to penetrate microbial cell membranes, potentially compensating for the loss of the free carboxyl group.

Conversely, for anti-inflammatory activity, esterification may be beneficial. Studies on other fatty acids have shown that their methyl esters can exhibit potent anti-inflammatory effects by inhibiting key signaling pathways like NF-κB.[1] The increased cellular uptake of the more lipophilic methyl ester could lead to higher intracellular concentrations, thereby enhancing its inhibitory effect on cytoplasmic signaling molecules.

Conclusion

While direct comparative data for 3-hydroxyundecanoic acid and its methyl ester is currently lacking, the analysis of structurally similar compounds provides valuable insights. It is plausible that 3-hydroxyundecanoic acid may exhibit more potent direct antimicrobial activity due to its free carboxyl group. In contrast, methyl 3-hydroxyundecanoate, with its increased lipophilicity, may demonstrate enhanced anti-inflammatory properties through more efficient cellular uptake and modulation of intracellular signaling pathways.

This guide highlights the need for further research to directly compare the biological activities of 3-hydroxyundecanoic acid and its methyl ester. Such studies would provide a clearer understanding of the structure-activity relationship and aid in the targeted design of novel therapeutic agents based on these 3-hydroxy fatty acid scaffolds.

References

• 1. Anti-inflammatory effects of fatty acids isolated from Chromolaena odorata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. scielo.br [scielo.br]
• 4. Fatty Acids and Derivatives as Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitative structure-activity relationships of antimicrobial fatty acids and derivatives against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Navigating the Specificity of Antibodies for 3-Hydroxyundecanoic Acid: A Guide for Researchers

For researchers, scientists, and drug development professionals investigating the role of 3-Hydroxyundecanoic acid, a critical bottleneck is the absence of commercially available antibodies specifically targeting this medium-chain hydroxy fatty acid. An extensive search of commercial antibody catalogs reveals a significant gap in the market for reagents that can specifically detect and quantify 3-Hydroxyundecanoic acid. This guide provides a comprehensive overview of the challenges and a practical roadmap for developing and validating a custom antibody to accelerate research in this area.

While antibodies targeting larger lipid structures like Lipid A are available, the generation of specific antibodies against small molecules such as 3-Hydroxyundecanoic acid presents unique immunological challenges[1][2]. These small molecules, known as haptens, are generally not immunogenic on their own and require conjugation to a larger carrier protein to elicit an immune response.

Custom Antibody Development: A Strategic Approach

Given the lack of off-the-shelf options, researchers must turn to custom antibody development services[3][4][5][6]. The process, from antigen design to the validation of the final antibody, is a multi-step endeavor that requires careful planning and rigorous execution.

Workflow for Custom Antibody Production

The development of a specific antibody for 3-Hydroxyundecanoic acid involves several key stages, as illustrated in the diagram below.

A flowchart illustrating the key stages of custom monoclonal antibody production for a small molecule like 3-Hydroxyundecanoic acid.

Experimental Protocols for Antibody Validation

Once a custom antibody is generated, its specificity must be rigorously validated. The International Working Group for Antibody Validation suggests several pillars for proper validation, including target specificity and assay selectivity[7]. The following are key experimental protocols that should be employed.

1. Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is a fundamental technique for screening hybridoma supernatants and assessing the antibody's binding affinity and specificity. A competitive ELISA is particularly well-suited for small molecules.

• Objective: To determine the antibody's ability to bind to 3-Hydroxyundecanoic acid and to assess its cross-reactivity with structurally similar molecules.

• Methodology:

  • Coat a 96-well plate with a conjugate of 3-Hydroxyundecanoic acid and a carrier protein (e.g., BSA), different from the one used for immunization.

  • Block the plate to prevent non-specific binding.

  • In a separate plate, pre-incubate the antibody with varying concentrations of free 3-Hydroxyundecanoic acid (the competitor) or other structurally related fatty acids.

  • Add the antibody-competitor mixture to the coated plate and incubate.

  • Wash the plate to remove unbound antibodies.

  • Add a secondary antibody conjugated to an enzyme (e.g., HRP).

  • Wash the plate and add the enzyme's substrate.

  • Measure the resulting signal. A lower signal indicates a higher affinity of the antibody for the free competitor.

2. Western Blotting

While 3-Hydroxyundecanoic acid itself cannot be run on a gel, Western blotting can be used to assess the antibody's specificity against the carrier protein and to ensure it does not cross-react with other proteins in a complex biological sample.

• Objective: To confirm that the antibody does not bind to the carrier protein alone or other proteins in a lysate.

• Methodology:

  • Run the carrier protein (used for immunization) and a negative control protein on an SDS-PAGE gel.

  • Transfer the proteins to a nitrocellulose or PVDF membrane[5][8][9][10].

  • Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk in TBST)[1].

  • Incubate the membrane with the primary antibody.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate. The antibody should ideally show no reactivity against the carrier protein or other proteins.

3. Dot Blot Analysis

Dot blot is a simple and effective method to quickly assess the binding of the antibody to the target molecule and related lipids.

• Objective: To visually assess the specificity of the antibody by immobilizing various lipids on a membrane.

• Methodology:

  • Spot serial dilutions of 3-Hydroxyundecanoic acid, other hydroxy fatty acids (e.g., 2-hydroxyundecanoic acid, 11-hydroxyundecanoic acid), and non-hydroxylated fatty acids onto a nitrocellulose membrane.

  • Allow the spots to dry completely.

  • Follow the blocking, primary and secondary antibody incubation, and detection steps as described for Western blotting.

  • A specific antibody should only produce a signal at the location where 3-Hydroxyundecanoic acid was spotted.

Data Presentation: A Hypothetical Validation Study

To illustrate the expected outcomes of a successful validation, the following tables present hypothetical data from the experiments described above.

Table 1: Competitive ELISA Data

Competitor Molecule	IC50 (nM)
3-Hydroxyundecanoic acid	50
2-Hydroxyundecanoic acid	> 10,000
11-Hydroxyundecanoic acid	> 10,000
Undecanoic acid	> 10,000
3-Hydroxydodecanoic acid	500
3-Hydroxydecanoic acid	800

This table shows the half-maximal inhibitory concentration (IC50) for various fatty acids in a competitive ELISA. A low IC50 value for 3-Hydroxyundecanoic acid and significantly higher values for other molecules would indicate high specificity.

Table 2: Dot Blot Specificity

Spotted Molecule	Relative Signal Intensity (%)
3-Hydroxyundecanoic acid	100
2-Hydroxyundecanoic acid	< 1
11-Hydroxyundecanoic acid	< 1
Undecanoic acid	< 1

This table summarizes the signal intensity from a dot blot experiment. A strong signal for 3-Hydroxyundecanoic acid and negligible signals for other related lipids would confirm the antibody's specificity.

Experimental Workflow for Antibody Specificity Testing

The logical flow of experiments to validate a new antibody's specificity is crucial for obtaining reliable results.

A diagram illustrating the workflow for validating the specificity of a newly developed antibody against 3-Hydroxyundecanoic acid.

References

• 1. biocompare.com [biocompare.com]
• 2. Structural Basis for Antibody Recognition of Lipid A: INSIGHTS TO POLYSPECIFICITY TOWARD SINGLE-STRANDED DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Custom antibody production | Guaranteed | ProteoGenix [proteogenix.science]
• 4. Kundenspezifische Antikörper | Thermo Fisher Scientific - DE [thermofisher.com]
• 5. bicellscientific.com [bicellscientific.com]
• 6. bosterbio.com [bosterbio.com]
• 7. superchroma.com.tw [superchroma.com.tw]
• 8. mybiosource.com [mybiosource.com]
• 9. cosmobiousa.com [cosmobiousa.com]
• 10. cdn2.caymanchem.com [cdn2.caymanchem.com]

cross-validation of GC-MS and LC-MS methods for "3-Hydroxyundecanoic acid" analysis

For researchers, scientists, and drug development professionals, the precise and robust quantification of 3-hydroxy fatty acids, such as 3-hydroxyundecanoic acid, is crucial for advancements in metabolic research and therapeutic development. The two primary analytical workhorses for this task are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The selection between these powerful techniques hinges on various factors, including the specific analytical requirements, sample matrix, and desired throughput. This guide presents an objective comparison of GC-MS and LC-MS methods for the analysis of 3-hydroxyundecanoic acid, supported by experimental data and detailed protocols.

Quantitative Performance: A Comparative Overview

The reliability and reproducibility of an analytical method are fundamentally determined by its quantitative performance. The following table summarizes key performance parameters for both GC-MS and LC-MS in the context of 3-hydroxy fatty acid analysis. It is important to recognize that these values can fluctuate based on the specific instrumentation, the analyte , and the complexity of the sample matrix.

Performance Parameter	GC-MS	LC-MS/MS
Linearity (R²)	>0.99	>0.99
Limit of Detection (LOD)	pg on column	nmol/L
Limit of Quantitation (LOQ)	ng	nmol/L
Precision (%RSD or %CV)	1.0–13.3%[1]	Generally <15%
Accuracy (Recovery %)	Typically 85-115%	85.4–96.1% (for a similar analyte)[2]
Derivatization	Mandatory	Often optional, but can enhance sensitivity
Sample Throughput	Lower	Higher

Experimental Workflows: A Visual Representation

To elucidate the procedural distinctions between the two techniques, the following diagrams illustrate the typical experimental workflows for the analysis of 3-hydroxyundecanoic acid by GC-MS and LC-MS.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Antimicrobial Efficacy of 3-Hydroxyundecanoic Acid and Other Fatty Acids: A Research Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial performance of various fatty acids, with a focus on the available data for undecanoic acid as a proxy for 3-hydroxyundecanoic acid, for which direct antimicrobial efficacy data is limited in the reviewed literature. The information is supported by experimental data from peer-reviewed studies, offering insights into their potential as antimicrobial agents.

Data Summary of Antimicrobial Efficacy

The antimicrobial efficacy of fatty acids is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism. The following table summarizes the MIC values for various fatty acids against common pathogens.

Fatty Acid	Microorganism	MIC (µg/mL)	MIC (mM)	Reference
Undecanoic Acid (C11:0)	Staphylococcus aureus ATCC 6538	200	1.07	[1][2]
Caproic Acid (C6:0)	Escherichia coli (Generic)	-	< 0.1% (v/v)	[3]
Caprylic Acid (C8:0)	Escherichia coli (Generic)	-	< 0.1% (v/v)	[3]
Capric Acid (C10:0)	Escherichia coli O157:H7	-	> 1.5	[4]
Lauric Acid (C12:0)	Staphylococcus aureus ATCC 6538	> 400	> 2.00	[1][2]
Myristoleic Acid (C14:1)	Staphylococcus aureus ATCC 6538	100	0.44	[1][2]
Linoleic Acid (C18:2)	Staphylococcus aureus ATCC 6538	200	0.71	[1][2]
7(Z),10(Z)-hexadecadienoic acid	Staphylococcus aureus DSM 1104	32	-	[5]
7(Z),10(Z)-hexadecadienoic acid	Bacillus cereus DSM 626	16	-	[5]
3-Hydroxypropionic acid	Escherichia coli	> 640	-	[6]

Note: Direct comparative studies on the antimicrobial efficacy of 3-hydroxyundecanoic acid are scarce in the available literature. The data presented for undecanoic acid and other fatty acids provide a baseline for understanding the potential activity of medium-chain fatty acids. The antimicrobial activity of fatty acids can be influenced by factors such as the bacterial strain, pH of the medium, and the presence of other substances.

Experimental Protocols

The most common method for determining the MIC of antimicrobial agents is the broth microdilution method. This technique involves preparing a series of dilutions of the antimicrobial agent in a liquid growth medium, which are then inoculated with a standardized number of microorganisms.

Broth Microdilution Method

• Preparation of Antimicrobial Solutions: Stock solutions of the fatty acids are prepared, often in a solvent like dimethyl sulfoxide (B87167) (DMSO) or ethanol, to ensure solubility. A series of two-fold dilutions are then made in a 96-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton Broth or Tryptic Soy Broth).

• Inoculum Preparation: The test microorganism is cultured overnight on an appropriate agar (B569324) medium. A suspension of the microorganism is then prepared in a sterile saline or broth to a standardized turbidity, typically equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). This suspension is further diluted to achieve a final inoculum concentration of about 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation: Each well of the microtiter plate containing the diluted antimicrobial agent is inoculated with the prepared microbial suspension. Control wells are included: a positive control (microorganism and broth without antimicrobial agent) and a negative control (broth only). The plate is then incubated under appropriate conditions (e.g., 37°C for 16-20 hours).

• Determination of MIC: After incubation, the plate is visually inspected for microbial growth (turbidity). The MIC is recorded as the lowest concentration of the antimicrobial agent in which there is no visible growth. The results can also be read using a microplate reader.

Visualizations

Experimental Workflow for MIC Determination

Caption: Workflow of the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC).

Signaling Pathways

Information regarding specific signaling pathways affected by 3-hydroxyundecanoic acid was not available in the searched literature. The primary mechanism of antimicrobial action for many fatty acids is the disruption of the bacterial cell membrane.

Discussion

The available data indicates that medium-chain fatty acids, including undecanoic acid, possess antimicrobial properties, particularly against Gram-positive bacteria like Staphylococcus aureus. The efficacy of these fatty acids tends to vary with their chain length and degree of saturation. For instance, myristoleic acid (a C14 monounsaturated fatty acid) exhibited a lower MIC against S. aureus compared to the saturated fatty acids in one study.

While direct data for 3-hydroxyundecanoic acid is lacking, studies on other hydroxylated fatty acids suggest that the position of the hydroxyl group can influence antimicrobial activity. For example, 3-hydroxypropionic acid has demonstrated antibacterial effects. The hydroxyl group can alter the polarity and steric properties of the fatty acid, which may affect its interaction with the bacterial cell membrane and its overall antimicrobial potency.

Further research is warranted to specifically evaluate the antimicrobial efficacy of 3-hydroxyundecanoic acid against a broad spectrum of microorganisms and to elucidate its mechanism of action. Such studies would be valuable for the development of new antimicrobial agents.

References

• 1. Frontiers | Fatty Acids as Aminoglycoside Antibiotic Adjuvants Against Staphylococcus aureus [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. newprairiepress.org [newprairiepress.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. 3-Hydroxypropionic acid contributes to the antibacterial activity of glycerol metabolism by the food microbe Limosilactobacillus reuteri - PubMed [pubmed.ncbi.nlm.nih.gov]

biological activity of R- vs S- enantiomers of 3-hydroxyundecanoic acid

A Comparative Guide to the Biological Activity of R- vs S-Enantiomers of 3-Hydroxyundecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anticipated biological activities of the R- and S-enantiomers of 3-hydroxyundecanoic acid. Direct experimental data comparing the bioactivity of these specific enantiomers is limited in publicly available literature. Therefore, this comparison is based on established principles of stereochemistry in pharmacology and experimental data from closely related 3-hydroxy fatty acids. The information presented herein is intended to serve as a predictive framework to guide future research and drug development efforts.

Executive Summary

The spatial arrangement of functional groups in chiral molecules, such as the R- and S-enantiomers of 3-hydroxyundecanoic acid, is a critical determinant of their interaction with biological systems. Enzymes, receptors, and other cellular components are inherently chiral, leading to stereospecific binding and differential biological responses. Based on data from analogous medium-chain 3-hydroxy fatty acids, it is highly probable that the R- and S-enantiomers of 3-hydroxyundecanoic acid will exhibit distinct pharmacological, metabolic, and immunological activities. This guide synthesizes the available evidence for related compounds to predict these differences and provides methodologies for their experimental validation.

Data Presentation: Predicted Comparison of R- and S-3-Hydroxyundecanoic Acid

The following table summarizes the likely differences in biological activity between the R- and S-enantiomers of 3-hydroxyundecanoic acid, extrapolated from studies on homologous 3-hydroxy fatty acids.

Biological Activity/Property	R-3-hydroxyundecanoic acid (Predicted)	S-3-hydroxyundecanoic acid (Predicted)	Rationale/Supporting Evidence
Immunomodulatory Activity (in plants)	Potentially a stronger elicitor of the plant immune response.	Likely a weaker elicitor of the plant immune response.	The LORE receptor in Arabidopsis thaliana specifically recognizes medium-chain (R)-3-hydroxy fatty acids (e.g., 3-hydroxydecanoic acid) to initiate an immune response. This suggests a stereospecific recognition mechanism.
Anti-cancer Peptide Conjugation	May enhance the efficacy of certain anti-cancer peptides.	Unknown, but likely less effective than the R-enantiomer.	Studies have shown that (R)-3-hydroxyalkanoic acids, when conjugated to peptides, can enhance their anti-cancer activity. The effectiveness is dependent on the carbon chain length.[1]
G-Protein Coupled Receptor (GPCR) Agonism	Potential for stereospecific agonism of hydroxy-carboxylic acid (HCA) receptors.	Potential for stereospecific agonism, but likely with different potency or efficacy compared to the R-enantiomer.	For the HCA2 receptor, (R)-3-hydroxybutyrate is a more potent agonist than its (S)-enantiomer.[2] This suggests that HCA receptors, in general, may exhibit stereoselectivity for their ligands.
Metabolic Fate	Expected to be metabolized differently from the S-enantiomer.	Expected to be metabolized differently from the R-enantiomer.	Enantiomers of a chiral drug are often metabolized at different rates by stereoselective enzymes, leading to different pharmacokinetic profiles.
Anti-inflammatory Effects	Both enantiomers may possess anti-inflammatory properties.	Both enantiomers may possess anti-inflammatory properties.	For some related hydroxy fatty acid esters (FAHFAs), both R- and S-stereoisomers have demonstrated anti-inflammatory effects, while other activities like insulin (B600854) secretion are stereospecific.[3]

Mandatory Visualization

Signaling Pathway Diagram

The following diagram illustrates a known signaling pathway for a structurally similar medium-chain 3-hydroxy fatty acid, highlighting the principle of stereospecific recognition by a cell surface receptor. This serves as a model for how R- and S-3-hydroxyundecanoic acid might be differentially recognized in biological systems.

Caption: LORE receptor-mediated immunity in plants, a model for stereospecific recognition.

Experimental Protocols

To experimentally determine the differential biological activities of R- and S-3-hydroxyundecanoic acid, the following general methodologies can be employed.

G-Protein Coupled Receptor (GPCR) Activation Assay

Objective: To determine if the enantiomers of 3-hydroxyundecanoic acid differentially activate specific GPCRs, such as the hydroxy-carboxylic acid (HCA) receptors.

Methodology:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T) that does not endogenously express the target receptor.

  • Transiently transfect the cells with a plasmid encoding the human HCA receptor of interest (e.g., HCA1, HCA2, or HCA3). A mock transfection (empty vector) should be used as a negative control.

• Ligand Preparation:

  • Prepare stock solutions of R- and S-3-hydroxyundecanoic acid in a suitable solvent (e.g., DMSO).

  • Prepare a series of dilutions to generate a dose-response curve.

• Second Messenger Assay (e.g., cAMP Measurement):

  • Since HCA receptors are typically Gi-coupled, their activation leads to a decrease in intracellular cyclic AMP (cAMP).

  • Pre-treat the transfected cells with forskolin (B1673556) to stimulate adenylyl cyclase and elevate intracellular cAMP levels.

  • Incubate the cells with varying concentrations of the R- or S-enantiomer.

  • Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA).

• Data Analysis:

  • Plot the decrease in cAMP levels against the logarithm of the agonist concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the EC50 (half-maximal effective concentration) and Emax (maximum effect) for each enantiomer.

  • Statistically compare the EC50 and Emax values to determine if there is a significant difference in potency and efficacy between the R- and S-enantiomers.

In Vitro Anti-inflammatory Assay

Objective: To assess and compare the anti-inflammatory properties of R- and S-3-hydroxyundecanoic acid.

Methodology:

• Cell Culture:

  • Culture a relevant cell line, such as murine macrophages (e.g., RAW 264.7) or human peripheral blood mononuclear cells (PBMCs).

• Induction of Inflammation:

  • Stimulate the cells with an inflammatory agent, such as lipopolysaccharide (LPS), to induce the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β).

• Treatment with Enantiomers:

  • Co-treat the cells with the inflammatory stimulus and varying concentrations of R- or S-3-hydroxyundecanoic acid. A vehicle control (e.g., DMSO) should be included.

• Cytokine Measurement:

  • After a suitable incubation period (e.g., 6-24 hours), collect the cell culture supernatant.

  • Measure the concentration of pro-inflammatory cytokines in the supernatant using ELISA or a multiplex cytokine assay.

• Data Analysis:

  • Calculate the percentage inhibition of cytokine production for each concentration of the enantiomers compared to the LPS-only control.

  • Determine the IC50 (half-maximal inhibitory concentration) for each enantiomer for the inhibition of each cytokine.

  • Statistically compare the IC50 values to evaluate the relative anti-inflammatory potency of the R- and S-enantiomers.

Conclusion

While direct experimental evidence for the differential biological activities of R- and S-3-hydroxyundecanoic acid is currently lacking, the principles of stereospecificity in drug-receptor interactions strongly suggest that these enantiomers will not be biologically equivalent. The provided guide, based on data from analogous 3-hydroxy fatty acids, offers a predictive framework for researchers. It is anticipated that the R- and S-enantiomers may exhibit distinct profiles in immunomodulation, GPCR activation, and metabolism. The outlined experimental protocols provide a starting point for the systematic evaluation of these potential differences, which will be crucial for any future therapeutic development of 3-hydroxyundecanoic acid.

References

• 1. The chain length of biologically produced (R)-3-hydroxyalkanoic acid affects biological activity and structure of anti-cancer peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Biological Roles and Therapeutic Potential of Hydroxy-Carboxylic Acid Receptors [frontiersin.org]
• 3. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 3-Hydroxy-Acyl-Homoserine Lactones in Quorum Sensing: 3-Hydroxydecanoic Acid vs. the Elusive 3-Hydroxyundecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of bacterial communication, N-acyl-homoserine lactones (AHLs) are cornerstone signaling molecules that orchestrate collective behaviors through quorum sensing (QS). The specificity of these systems, dictated by the length and modification of the AHL's acyl chain, is critical for designing targeted anti-virulence strategies. This guide provides a comparative analysis of two such molecules: N-(3-hydroxydecanoyl)-L-homoserine lactone (3-OH-C10-HSL) and the lesser-known N-(3-hydroxyundecanoyl)-L-homoserine lactone (3-OH-C11-HSL).

While 3-OH-C10-HSL is a recognized signal in several bacterial species, a significant knowledge gap exists regarding 3-OH-C11-HSL. Extensive literature searches did not yield specific information on the bacterial producers, cognate receptors, or quantitative activity of 3-OH-C11-HSL, highlighting a potential area for future research. This guide therefore presents the current, data-supported understanding of 3-OH-C10-HSL and contrasts it with the current lack of information on its 11-carbon counterpart, while providing the standard experimental frameworks used to characterize such molecules.

Part 1: Performance and Activity Comparison

A direct quantitative comparison is challenging due to the absence of published data for 3-OH-C11-HSL. However, we can summarize the known activity and producers of 3-OH-C10-HSL.

Known Producers and Receptor Interactions

3-OH-C10-HSL has been identified as a signaling molecule in certain Gram-negative bacteria. Its activity is dependent on binding to a cognate LuxR-type transcriptional regulator, which then modulates gene expression.

Table 1: Producers and Receptor Activity of 3-OH-C10-HSL

Signal Molecule	Known Bacterial Producers	Cognate Receptor (or responsive non-cognate receptor)	Quantitative Activity Data (EC50)
3-OH-C10-HSL	Pseudomonas fluorescens strain 2-79[1]	SdiA (Salmonella enterica)	0.6 µM[2]
3-OH-C11-HSL	Not Identified	Not Identified	Data Not Available

EC50 (Half-maximal effective concentration) represents the concentration of AHL required to elicit 50% of the maximum response in a reporter assay.

The data indicates that while 3-OH-C10-HSL is produced by bacteria like P. fluorescens, it can also be detected by "orphan" LuxR-type receptors such as SdiA in Salmonella, which does not produce its own AHLs but can respond to those from other species[3]. The SdiA receptor, however, shows a distinct decrease in activity when responding to 3-hydroxy substituted AHLs compared to their 3-oxo counterparts.[4]

Part 2: Signaling Pathways and Logical Relationships

The canonical signaling pathway for AHL-mediated quorum sensing provides a framework for understanding how these molecules function.

Caption: General AHL-mediated quorum sensing pathway.

This diagram illustrates the synthesis of a 3-hydroxy AHL molecule by a LuxI-type synthase. The AHL diffuses across the cell membrane and, upon reaching a threshold concentration, binds to its cognate LuxR-type receptor protein. This activated complex then binds to specific DNA sequences (lux boxes) to regulate the transcription of target genes, often including the gene for the AHL synthase itself in a positive feedback loop.

Part 3: Experimental Protocols

Characterizing and comparing AHL signaling molecules requires standardized methodologies. Below are detailed protocols for key experiments used in the field.

Protocol 1: AHL Activity Quantification using a Reporter Strain Assay

This method uses a bacterial reporter strain, typically E. coli, engineered to express a reporter gene (e.g., lacZ for colorimetric assays or gfp for fluorescence) in response to a specific AHL-receptor interaction.

Methodology:

• Strain Preparation: Grow an overnight culture of the reporter strain (e.g., E. coli carrying a plasmid with a LuxR homolog and its target promoter fused to a reporter gene) in appropriate liquid media with antibiotics at 37°C.

• Subculturing: Dilute the overnight culture 1:100 into fresh media and grow to an early exponential phase (OD600 ≈ 0.2-0.3).

• AHL Induction: Aliquot the culture into a 96-well microplate. Add the AHLs to be tested (e.g., synthetic 3-OH-C10-HSL and 3-OH-C11-HSL) across a range of concentrations (e.g., from 1 nM to 100 µM). Include a solvent control (e.g., DMSO or ethyl acetate).

• Incubation: Incubate the plate at the optimal temperature (e.g., 30°C) with shaking for a defined period (e.g., 4-6 hours) to allow for receptor binding and reporter gene expression.

• Signal Measurement:

  • For GFP reporters: Measure fluorescence (e.g., excitation at 485 nm, emission at 528 nm) and optical density (OD600) using a microplate reader.

  • For LacZ reporters (β-galactosidase): Lyse the cells and perform a β-galactosidase assay using a substrate like ONPG (o-nitrophenyl-β-D-galactopyranoside), measuring the resulting absorbance at 420 nm.

• Data Analysis: Normalize the reporter signal to cell density (e.g., Fluorescence/OD600). Plot the normalized signal against the AHL concentration and fit the data to a dose-response curve to determine the EC50 value.

Caption: Workflow for an AHL reporter gene assay.

Protocol 2: In Vitro Receptor-Ligand Binding Assay (Isothermal Titration Calorimetry)

Isothermal Titration Calorimetry (ITC) directly measures the heat change upon binding of a ligand (AHL) to a protein (LuxR-type receptor), allowing for the determination of binding affinity (Kd), stoichiometry (n), and thermodynamic parameters.

Methodology:

• Protein Expression and Purification: Overexpress the soluble ligand-binding domain of the target LuxR-type receptor in E. coli and purify it using affinity chromatography (e.g., Ni-NTA).

• Sample Preparation: Dialyze the purified protein extensively into a suitable ITC buffer (e.g., PBS or HEPES). Dissolve the synthetic AHLs (3-OH-C10-HSL and 3-OH-C11-HSL) in the final dialysis buffer to minimize buffer mismatch effects.

• ITC Experiment Setup:

  • Load the purified receptor protein into the sample cell of the calorimeter.

  • Load the concentrated AHL solution into the injection syringe.

• Titration: Perform a series of small, sequential injections of the AHL solution into the protein-containing cell while monitoring the heat evolved or absorbed.

• Data Analysis: Integrate the heat-change peaks for each injection. Plot the heat change per mole of injectant against the molar ratio of ligand to protein. Fit this binding isotherm to a suitable model (e.g., one-site binding model) to calculate the dissociation constant (Kd), binding stoichiometry (n), and enthalpy (ΔH) of the interaction.

Conclusion and Future Directions

The analysis of 3-OH-C10-HSL reveals its role as a functional signaling molecule within specific bacterial quorum-sensing circuits, with a measurable affinity for certain LuxR-type receptors. In stark contrast, 3-OH-C11-HSL remains uncharacterized in the scientific literature.

This disparity underscores a significant opportunity for discovery. For researchers in microbiology and drug development, the exploration of novel AHL structures is paramount. The protocols outlined above provide a clear roadmap for the characterization of 3-OH-C11-HSL. Identifying the bacteria that synthesize this molecule, its cognate receptor, and its specific regulon could unveil new biological pathways and provide novel targets for anti-quorum sensing therapeutics. The potential for unique specificity in an 11-carbon 3-hydroxy AHL makes it a compelling candidate for future investigation.

References

• 1. Chemical Probes that Target a Dissociative LuxR-Type Quorum Sensing Receptor in Gram-Negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of N-Acyl Homoserine Lactone Analogues Reveals Strong Activators of SdiA, the Salmonella enterica Serovar Typhimurium LuxR Homologue - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Unveiling the Role of 3-Hydroxyundecanoic Acid in Biofilm Formation: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of 3-hydroxyundecanoic acid's role in biofilm formation against other alternatives, supported by experimental data and detailed protocols. The guide aims to validate its potential as a target for anti-biofilm strategies.

Biofilm formation is a critical virulence factor for many pathogenic bacteria, contributing to persistent infections and increased resistance to antimicrobial agents. The intricate process of biofilm development is regulated by a variety of signaling molecules. Among these, fatty acids have emerged as key players in modulating biofilm formation. This guide focuses on 3-hydroxyundecanoic acid (3-OH-C11), a hydroxylated medium-chain fatty acid, and its potential role in this complex biological process.

Performance Comparison: 3-Hydroxyundecanoic Acid vs. Alternatives

While direct quantitative data on the specific inhibitory effects of 3-hydroxyundecanoic acid on biofilm formation is still emerging, studies on structurally similar molecules and related fatty acids provide valuable insights into its potential efficacy. This section compares the anti-biofilm activity of these related compounds.

Compound	Target Organism(s)	Biofilm Inhibition (%)	Concentration	Reference
3-Hydroxybenzoic Acid	Acinetobacter baumannii	~60%	0.5 mM	[1]
Undecanoic Acid	Escherichia coli	Significant inhibition	Not specified	[2]
Lauric Acid	Escherichia coli	8-fold reduction	Not specified	[2]
Gallotannins	Staphylococcus aureus	>90%	50 µg/mL
Salicylaldehyde	Staphylococcus aureus	15-92%	1-10 mg/mL	[3]
Vanillin	Staphylococcus aureus	15-92%	1-10 mg/mL	[3]

Key Insights:

• 3-Hydroxybenzoic acid, a structural analog of 3-hydroxyundecanoic acid, demonstrates significant biofilm inhibition against the opportunistic pathogen Acinetobacter baumannii.[1]

• Medium-chain fatty acids like undecanoic acid and lauric acid have been shown to repress biofilm formation in Escherichia coli.[2]

• A variety of natural compounds, including gallotannins, salicylaldehyde, and vanillin, exhibit potent anti-biofilm properties against Staphylococcus aureus.[3]

• In Pseudomonas aeruginosa, a related molecule, (R)-3-hydroxydecanoic acid, serves as a precursor for the synthesis of rhamnolipids, which are essential for biofilm maturation and maintenance. This suggests a potential regulatory role for 3-hydroxy fatty acids in this bacterium.

Signaling Pathways in Biofilm Formation

The formation of biofilms is a tightly regulated process involving complex signaling networks. Quorum sensing (QS) is a primary mechanism through which bacteria coordinate gene expression in a cell-density-dependent manner to orchestrate collective behaviors, including biofilm formation. In Gram-negative bacteria like Pseudomonas aeruginosa, N-acyl homoserine lactones (AHLs) are key signaling molecules.

Caption: General overview of the stages of bacterial biofilm formation.

In P. aeruginosa, the las and rhl quorum-sensing systems play a pivotal role in regulating virulence factors and biofilm development. The synthesis of (R)-3-hydroxydecanoic acid is an integral part of the rhamnolipid production pathway, which is controlled by the rhl system. While the direct signaling role of 3-hydroxyundecanoic acid is yet to be fully elucidated, its structural similarity to precursors of key biofilm components in P. aeruginosa suggests a potential for interference with these pathways.

Caption: Simplified quorum sensing circuit in Pseudomonas aeruginosa.

Experimental Protocols

Standardized methods are crucial for the quantitative assessment of biofilm formation and the evaluation of potential inhibitors. The microtiter plate assay is a widely used high-throughput method.

Microtiter Plate Biofilm Assay Protocol

• Bacterial Culture Preparation: Inoculate a single colony of the test bacterium into an appropriate liquid medium (e.g., Tryptic Soy Broth - TSB) and incubate overnight at the optimal growth temperature with shaking.

• Culture Dilution: Dilute the overnight culture in fresh medium to a standardized optical density (OD) at 600 nm (e.g., OD600 = 0.05).

• Plate Inoculation: Add 180 µL of the diluted bacterial culture to the wells of a 96-well flat-bottomed polystyrene microtiter plate. Add 20 µL of the test compound (e.g., 3-hydroxyundecanoic acid dissolved in a suitable solvent) at various concentrations to the experimental wells. Include appropriate controls:

  • Negative Control: 20 µL of sterile medium or solvent.

  • Positive Control: A known biofilm-inhibiting compound.

• Incubation: Incubate the plate under static conditions at the optimal growth temperature for 24-48 hours to allow for biofilm formation.

• Washing: Carefully discard the planktonic culture from the wells. Wash the wells gently three times with 200 µL of sterile phosphate-buffered saline (PBS) to remove non-adherent cells.

• Staining: Add 200 µL of 0.1% (w/v) crystal violet solution to each well and incubate at room temperature for 15-20 minutes.

• Washing: Remove the crystal violet solution and wash the wells thoroughly with sterile water until the wash water is clear.

• Solubilization: Add 200 µL of 30% (v/v) acetic acid or 95% (v/v) ethanol (B145695) to each well to solubilize the bound crystal violet.

• Quantification: Measure the absorbance of the solubilized crystal violet at a wavelength of 570-595 nm using a microplate reader. The absorbance is proportional to the amount of biofilm formed.

• Data Analysis: Calculate the percentage of biofilm inhibition for each concentration of the test compound compared to the negative control.

Caption: Workflow of the microtiter plate assay for biofilm inhibition.

Conclusion and Future Directions

The investigation into the role of 3-hydroxyundecanoic acid in biofilm formation is a promising area of research. While direct evidence is still being gathered, the anti-biofilm activity of structurally similar molecules suggests its potential as a modulator of this critical bacterial process. Its connection to the rhamnolipid synthesis pathway in P. aeruginosa further strengthens the rationale for its investigation as a potential anti-biofilm agent.

Future research should focus on:

• Quantitative analysis: Determining the specific inhibitory concentrations (IC50) of 3-hydroxyundecanoic acid against a range of clinically relevant bacteria.

• Mechanism of action: Elucidating the precise molecular targets and signaling pathways affected by 3-hydroxyundecanoic acid.

• In vivo studies: Evaluating the efficacy of 3-hydroxyundecanoic acid in animal models of biofilm-associated infections.

By addressing these key questions, the scientific community can fully validate the role of 3-hydroxyundecanoic acid and pave the way for the development of novel therapeutic strategies to combat the significant challenge of bacterial biofilms.

References

• 1. Inhibition of Biofilm Formation by Modified Oxylipins from the Shipworm Symbiont Teredinibacter turnerae - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of the Antimicrobial and Anti-Biofilm Activity of Natural Compounds and Their Analogues against Staphylococcus aureus Isolates | MDPI [mdpi.com]
• 3. [PDF] Unsaturated Fatty Acids Control Biofilm Formation of Staphylococcus aureus and Other Gram-Positive Bacteria | Semantic Scholar [semanticscholar.org]

Comparative Analysis of 3-Hydroxy Fatty Acids as Endotoxin Markers: A Guide for Researchers

For researchers, scientists, and drug development professionals, the accurate detection and quantification of endotoxins are critical for ensuring the safety and efficacy of pharmaceutical products and for advancing our understanding of inflammatory processes. This guide provides a comparative analysis of 3-hydroxy fatty acids (3-OH FAs) as chemical markers for endotoxin (B1171834), comparing their performance with traditional and recombinant biological assays. Detailed experimental protocols and supporting data are provided to aid in the selection and implementation of the most appropriate endotoxin detection method.

Endotoxins, the lipopolysaccharide (LPS) components of the outer membrane of Gram-negative bacteria, are potent pyrogens that can elicit severe inflammatory responses in humans. The lipid A moiety of LPS, which is responsible for its biological activity, contains a unique class of fatty acids known as 3-hydroxy fatty acids (3-OH FAs). These molecules can serve as specific chemical markers for the presence of endotoxin, offering an alternative to traditional biological assays.

Performance Comparison of Endotoxin Detection Methods

The most established method for endotoxin detection is the Limulus Amebocyte Lysate (LAL) assay, which is based on the clotting reaction of horseshoe crab amoebocyte lysate in the presence of endotoxin. More recently, a recombinant Factor C (rFC) assay, which utilizes a recombinant form of the endotoxin-sensitive protein from the LAL cascade, has been introduced as an animal-free alternative. Chemical analysis of 3-OH FAs, typically by gas chromatography-mass spectrometry (GC-MS), provides a fundamentally different approach by quantifying a specific molecular component of endotoxin.

The choice of method depends on various factors, including the sample matrix, required sensitivity, specificity, and the desired quantitative accuracy. While the LAL assay is highly sensitive, it can be prone to interference from other molecules like (1→3)-β-D-glucans, which can lead to false-positive results. The rFC assay mitigates this issue as it is not activated by the Factor G pathway responsible for glucan reactivity.[1] Chemical analysis of 3-OH FAs offers the advantage of being unaffected by biological interferences and can quantify both cell-bound and free endotoxin. However, it is a more time-intensive method compared to the biological assays.[1]

A key consideration is the correlation between the biological activity measured by LAL or rFC assays and the chemical quantity of 3-OH FAs. Studies have shown a positive correlation between the sum of 3-OH FAs (particularly 3-OH C12:0 and 3-OH C14:0) and LAL assay results, with Pearson's correlation coefficients reported around 0.79. This indicates that 3-OH FA analysis can be a reliable marker of endotoxin contamination.

Parameter	Limulus Amebocyte Lysate (LAL) Assay	Recombinant Factor C (rFC) Assay	3-Hydroxy Fatty Acid (3-OH FA) Analysis (GC-MS)
Principle	Enzymatic cascade from horseshoe crab amoebocytes	Recombinant endotoxin-sensitive protein (Factor C)	Chemical quantification of a specific LPS component
Specificity	High for endotoxin, but can have cross-reactivity with (1→3)-β-D-glucans	Highly specific for endotoxin; no cross-reactivity with glucans	Highly specific for 3-OH FAs, a marker for Gram-negative bacteria
Sensitivity	Very high (down to 0.001 EU/mL)	Comparable to LAL (down to 0.001 EU/mL)	High (picomolar to femtomolar range)
Interference	Prone to interference from glucans, some proteins, and sample pH	Reduced interference compared to LAL	Minimal biological interference; potential for matrix effects
Quantification	Quantitative (kinetic chromogenic/turbidimetric) or qualitative (gel-clot)	Quantitative	Quantitative
Throughput	High (plate-based assays)	High (plate-based assays)	Lower (sample preparation and chromatography run time)
Animal Use	Dependent on horseshoe crab blood	Animal-free	Animal-free
Advantages	Established standard, high sensitivity, rapid results	High specificity, reduced lot-to-lot variability, animal-free	Direct chemical measurement, quantifies total endotoxin (cell-bound and free), unaffected by biological activity inhibitors
Disadvantages	Potential for false positives, reliance on animal source, lot-to-lot variability	Newer method, may require more validation for regulatory acceptance	More labor-intensive, requires specialized equipment (GC-MS), potential for endogenous 3-OH FAs in mammalian samples

Distribution of 3-Hydroxy Fatty Acids in Gram-Negative Bacteria

The profile of 3-OH FAs can vary between different species of Gram-negative bacteria. The most common 3-OH FAs found in the lipid A of many clinically relevant Gram-negative bacteria are 3-hydroxydodecanoic acid (3-OH C12:0), 3-hydroxytetradecanoic acid (3-OH C14:0), and 3-hydroxyhexadecanoic acid (3-OH C16:0). The relative abundance of these fatty acids can be used to some extent to characterize the bacterial source of endotoxin contamination. For instance, Pseudomonas aeruginosa is known to have a high proportion of 3-OH C12:0.

Bacterial Species	3-OH C10:0	3-OH C12:0	3-OH C14:0	3-OH C16:0
Pseudomonas aeruginosa	Present	Abundant	Present	Present
Escherichia coli	Present	Present	Abundant	Present
Klebsiella pneumoniae	Present	Present	Abundant	Present
Enterobacter species	Present	Present	Abundant	Present

Note: The relative abundance of each 3-OH FA can vary depending on the specific strain and culture conditions.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 3-Hydroxy Fatty Acids

This protocol outlines a general procedure for the analysis of 3-OH FAs from bacterial cultures or other biological samples.

1. Sample Preparation and Hydrolysis:

• Harvest bacterial cells by centrifugation from a liquid culture.

• Wash the cell pellet with pyrogen-free water.

• Lyophilize the cell pellet to obtain a dry weight.

• To release the 3-OH FAs from the lipid A, perform acid hydrolysis. A common method is to heat the sample in 2 M hydrochloric acid at 100°C for 3-5 hours.

2. Extraction:

• After hydrolysis, cool the sample and extract the fatty acids using an organic solvent such as a mixture of chloroform (B151607) and methanol (B129727) (2:1, v/v).

• Vortex the mixture vigorously and then centrifuge to separate the phases.

• Collect the lower organic phase containing the fatty acids.

• Repeat the extraction process on the aqueous phase to maximize recovery.

• Pool the organic extracts and dry them under a stream of nitrogen.

3. Derivatization:

• To increase the volatility of the 3-OH FAs for GC analysis, they must be derivatized. A common method is to convert them into their methyl ester, trimethylsilyl (B98337) (TMS) ether derivatives.

• Add a methylation reagent, such as 14% boron trifluoride in methanol, and heat at 80°C for 10 minutes.

• After cooling, add a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), and heat at 80°C for 20 minutes.

4. GC-MS Analysis:

• Inject the derivatized sample into a gas chromatograph coupled to a mass spectrometer.

• GC Conditions (Example):

  • Column: HP-5MS (or equivalent) capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).
  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
  • Oven Temperature Program: Start at 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.
  • Injector Temperature: 250°C.

• MS Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.
  • Scan Range: m/z 50-550.
  • Ion Source Temperature: 230°C.
  • Transfer Line Temperature: 280°C.

5. Data Analysis:

• Identify the 3-OH FA derivatives based on their retention times and characteristic mass spectra.

• Quantify the 3-OH FAs by comparing their peak areas to those of known standards. The use of stable isotope-labeled internal standards is recommended for accurate quantification.

Mandatory Visualizations

References

• 1. api.mountainscholar.org [api.mountainscholar.org]

Unveiling the Molecular Blueprint: A Comparative Guide to Synthetic vs. Natural 3-Hydroxyundecanoic Acid

For researchers, scientists, and professionals in drug development, the precise structural confirmation of a molecule is paramount. This guide provides a comprehensive comparison of the structural attributes of synthetically produced versus naturally occurring 3-hydroxyundecanoic acid. By presenting key experimental data and detailed methodologies, we aim to offer an objective resource for evaluating the structural integrity of this chiral molecule, irrespective of its origin.

At the heart of this comparison lies the fundamental question: does the synthetic route replicate the exact molecular architecture of the naturally derived compound? While both synthetic and natural 3-hydroxyundecanoic acid share the same molecular formula and connectivity, potential differences can arise in their stereochemistry and impurity profiles. Natural sources often yield a specific enantiomer, a testament to the stereoselectivity of biological processes. In contrast, synthetic methods may produce a racemic mixture (an equal mix of both enantiomers) unless specific chiral catalysts or starting materials are employed.

Structural Data at a Glance: A Comparative Analysis

Parameter	Synthetic 3-Hydroxyundecanoic Acid	Natural 3-Hydroxyundecanoic Acid
Molecular Formula	C₁₁H₂₂O₃	C₁₁H₂₂O₃
Molecular Weight	202.29 g/mol	202.29 g/mol
Stereochemistry	Typically a racemic mixture (equal amounts of (R) and (S) enantiomers) unless an enantioselective synthesis is performed.	Predominantly found as a single enantiomer, often the (R)-enantiomer in bacterial sources.
¹H NMR (CDCl₃)	δ ~4.0 (m, 1H, CH-OH), ~2.5 (m, 2H, CH₂-COOH), ~1.2-1.6 (m, 14H, alkyl chain), ~0.88 (t, 3H, CH₃)	δ ~4.0 (m, 1H, CH-OH), ~2.5 (m, 2H, CH₂-COOH), ~1.2-1.6 (m, 14H, alkyl chain), ~0.88 (t, 3H, CH₃)
¹³C NMR (CDCl₃)	δ ~177 (C=O), ~68 (CH-OH), ~41 (CH₂-COOH), ~36, ~32, ~29, ~25, ~23 (alkyl chain), ~14 (CH₃)	δ ~177 (C=O), ~68 (CH-OH), ~41 (CH₂-COOH), ~36, ~32, ~29, ~25, ~23 (alkyl chain), ~14 (CH₃)
Mass Spectrometry (EI)	Molecular Ion (M⁺): m/z 202. Key fragments: [M-H₂O]⁺ (m/z 184), [M-C₂H₄O₂]⁺ (m/z 142), C₃H₅O₂⁺ (m/z 73)	Molecular Ion (M⁺): m/z 202. Key fragments: [M-H₂O]⁺ (m/z 184), [M-C₂H₄O₂]⁺ (m/z 142), C₃H₅O₂⁺ (m/z 73)
Specific Rotation ([α]D)	0° for a racemic mixture. A non-zero value indicates an enantiomeric excess.	A non-zero value is expected, with the sign (+ or -) depending on the specific enantiomer.
Purity	>98% is commercially available. Impurities depend on the synthetic route.	Purity depends on the extraction and purification methods. May contain other related fatty acids.

Experimental Protocols: The "How-To" of Structural Confirmation

The structural elucidation and comparison of synthetic and natural 3-hydroxyundecanoic acid rely on a suite of analytical techniques. Below are detailed methodologies for the key experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the carbon-hydrogen framework of the molecule.

• Methodology:

  • Sample Preparation: Dissolve 5-10 mg of the 3-hydroxyundecanoic acid sample in approximately 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in an NMR tube.

  • Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a field strength of 400 MHz or higher. For ¹H NMR, typical parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans. For ¹³C NMR, a larger number of scans (e.g., 1024) is typically required.

  • Data Analysis: Process the spectra using appropriate software. Chemical shifts are reported in parts per million (ppm) relative to a reference standard (e.g., tetramethylsilane, TMS).

Mass Spectrometry (MS)

• Objective: To determine the molecular weight and fragmentation pattern of the molecule.

• Methodology:

  • Sample Introduction: Introduce the sample into the mass spectrometer. For volatile samples, gas chromatography-mass spectrometry (GC-MS) is often used. For less volatile samples, direct infusion or liquid chromatography-mass spectrometry (LC-MS) with electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) can be employed.

  • Ionization: Ionize the sample molecules using a suitable technique (e.g., electron ionization - EI for GC-MS, ESI for LC-MS).

  • Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z).

  • Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and characteristic fragment ions.

Chiral High-Performance Liquid Chromatography (HPLC)

• Objective: To separate and quantify the enantiomers of 3-hydroxyundecanoic acid.

• Methodology:

  • Column Selection: Utilize a chiral stationary phase (CSP) column designed for the separation of acidic compounds.

  • Mobile Phase: Prepare a suitable mobile phase, typically a mixture of a non-polar solvent (e.g., hexane (B92381) or heptane) and a polar modifier (e.g., isopropanol (B130326) or ethanol) with a small amount of an acidic additive (e.g., trifluoroacetic acid) to improve peak shape.

  • Sample Analysis: Dissolve the sample in the mobile phase and inject it into the HPLC system.

  • Detection: Use a suitable detector, such as a UV detector (if the molecule has a chromophore) or a refractive index detector.

  • Data Analysis: Determine the retention times of the enantiomers. The ratio of the peak areas corresponds to the enantiomeric ratio of the sample.

Visualizing the Biological Context: An Inflammatory Signaling Pathway

3-hydroxy fatty acids are known to play roles in various biological processes, including inflammation. The closely related 3-hydroxydecanoic acid has been shown to modulate inflammatory pathways. The following diagram illustrates a simplified signaling cascade initiated by the pro-inflammatory cytokine TNF-α, leading to the production of inflammatory mediators. While direct evidence for 3-hydroxyundecanoic acid in this specific pathway is still emerging, it provides a relevant biological context for its potential interactions.

Caption: TNF-α mediated inflammatory pathway.

Evaluating the Synergistic Antimicrobial Effects of 3-Hydroxyundecanoic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the synergistic antimicrobial effects of 3-hydroxyundecanoic acid is not currently available in published literature. This guide utilizes undecanoic acid, a closely related medium-chain fatty acid, as a proxy to provide a comparative framework for evaluating potential synergistic activities. The presented data and protocols are derived from studies on undecanoic acid and other medium-chain fatty acids and should be adapted and validated for 3-hydroxyundecanoic acid in future research.

Introduction

The rise of antimicrobial resistance necessitates the exploration of novel therapeutic strategies, including combination therapies that enhance the efficacy of existing antimicrobial agents. Medium-chain fatty acids (MCFAs) have garnered attention for their intrinsic antimicrobial properties and their potential to act as synergistic adjuvants. This guide provides a comparative overview of the synergistic antimicrobial effects of undecanoic acid, as a representative MCFA, with other antimicrobial compounds. The data presented herein is intended to serve as a foundational resource for researchers investigating the potential of 3-hydroxyundecanoic acid as a synergistic agent.

Data Presentation: Synergistic Antimicrobial Activity of Undecanoic Acid

The following table summarizes the quantitative data from studies evaluating the synergistic effects of undecanoic acid with other antimicrobial agents. The primary methods used to determine synergy are the checkerboard assay, which yields a Fractional Inhibitory Concentration Index (FICI), and the time-kill assay, which measures the rate and extent of bacterial killing over time.

Combination Agent	Target Organism(s)	Method of Synergy Assessment	Key Findings	Reference(s)
Quinic Acid	Candida albicans, Candida glabrata, Candida tropicalis	Checkerboard Assay	Synergistic antibiofilm activity with a Fractional Inhibitory Concentration Index (FICI) of ≤0.5 .[1][2]	[1][2]
Tobramycin (B1681333)	Staphylococcus aureus (including MRSA)	Time-Kill Assay	Synergistic antimicrobial efficacy , resulting in a >1–3 log reduction in cell survival compared to tobramycin alone.[3]	[3]

Interpretation of FICI Values:

• Synergy: FICI ≤ 0.5

• Additive: 0.5 < FICI ≤ 1

• Indifference: 1 < FICI ≤ 4

• Antagonism: FICI > 4

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate the design of future studies on 3-hydroxyundecanoic acid.

Checkerboard Assay for Antifungal Synergy

This protocol is adapted from a study evaluating the synergistic effect of undecanoic acid and quinic acid against Candida species.[1]

Objective: To determine the in vitro interaction between two antimicrobial agents against a specific microorganism.

Materials:

• Test compounds (e.g., 3-hydroxyundecanoic acid and a partner antimicrobial)

• 96-well microtiter plates

• Appropriate broth medium (e.g., RPMI 1640 for fungi)

• Microorganism inoculum standardized to 0.5 McFarland turbidity

• Incubator

Procedure:

• Preparation of Drug Dilutions:

  • Prepare serial twofold dilutions of 3-hydroxyundecanoic acid along the rows (e.g., A to H) of the microtiter plate.

  • Prepare serial twofold dilutions of the combination agent along the columns (e.g., 1 to 12).

• Inoculation:

  • Inoculate each well with the standardized microbial suspension to achieve a final concentration of approximately 5 x 105 CFU/mL.

• Controls:

  • Include wells with each agent alone to determine their individual Minimum Inhibitory Concentrations (MICs).

  • Include a growth control well (no antimicrobial agents) and a sterility control well (no inoculum).

• Incubation:

  • Incubate the plates at the optimal temperature and duration for the test organism (e.g., 35-37°C for 24-48 hours).

• Data Analysis:

  • Determine the MIC of each agent alone and in combination by visual inspection of turbidity.

  • Calculate the FICI using the following formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

Time-Kill Assay for Antibacterial Synergy

This protocol is a general representation of a time-kill assay and can be adapted from studies on MCFAs and antibiotics against Staphylococcus aureus.

Objective: To assess the rate and extent of bactericidal activity of antimicrobial agents, alone and in combination.

Materials:

• Test compounds

• Appropriate broth medium (e.g., Cation-adjusted Mueller-Hinton Broth)

• Log-phase bacterial culture

• Sterile saline or buffer for serial dilutions

• Agar (B569324) plates for colony counting

• Shaking incubator

Procedure:

• Preparation of Test Cultures:

  • Prepare tubes containing broth with the antimicrobial agents at desired concentrations (e.g., 0.5x, 1x, and 2x MIC), both individually and in combination.

  • Include a growth control tube without any antimicrobial agent.

• Inoculation:

  • Inoculate each tube with the log-phase bacterial culture to a starting density of approximately 5 x 105 CFU/mL.

• Sampling and Plating:

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

  • Perform serial dilutions in sterile saline.

  • Plate the appropriate dilutions onto agar plates.

• Incubation and Colony Counting:

  • Incubate the plates at 37°C for 18-24 hours.

  • Count the number of colonies (CFU/mL) for each time point.

• Data Analysis:

  • Plot the log10 CFU/mL versus time for each antimicrobial condition.

  • Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and its most active single agent at a specific time point.

Mandatory Visualizations

Experimental Workflow for Synergy Testing

Caption: Workflow for evaluating antimicrobial synergy.

Proposed Mechanism of Synergistic Action

The primary proposed mechanism for the synergistic effect of medium-chain fatty acids with other antimicrobials involves the disruption of the bacterial cell membrane.

References

• 1. Synergistic Effect of Quinic Acid Derived From Syzygium cumini and Undecanoic Acid Against Candida spp. Biofilm and Virulence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-staphylococcal fatty acids: mode of action, bacterial resistance and implications for therapeutic application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fatty Acids as Aminoglycoside Antibiotic Adjuvants Against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

comparing the cytotoxicity of different 3-hydroxyalkanoic acids

A Comparative Guide to the Cytotoxicity of 3-Hydroxyalkanoic Acids

The cytotoxicity of 3-hydroxyalkanoic acids (3-HAs), the monomeric constituents of polyhydroxyalkanoates (PHAs), is a critical factor in their evaluation for biomedical applications. This guide provides a comparative analysis of the cytotoxic effects of different 3-HAs, supported by experimental data, to aid researchers, scientists, and drug development professionals in their work.

Quantitative Cytotoxicity Data

The following table summarizes the available quantitative data on the cytotoxicity of various 3-hydroxyalkanoic acids. It is important to note that the experimental conditions, such as cell lines and exposure times, vary between studies, which can influence the results.

3-Hydroxyalkanoic Acid Derivative	Cell Line	Concentration/IC50	Observation
Oligo(3-hydroxyalkanoic acids) (OHAs)	L929 (Mouse Fibroblast)	< 20 mg/L	No significant effect on cell viability.[1]
Oligo(3-hydroxyalkanoic acids) (OHAs)	L929 (Mouse Fibroblast)	> 40 mg/L	Reduced cell viability, apoptosis, cell cycle delays, and reduced proliferation.[1]
3-Hydroxybutyrate (B1226725) (3-HB)	Murine fibroblast L929, human umbilical vein endothelial cells, rabbit articular cartilage	0.005–0.10 g/L	Promoted cell proliferation.[1]
(E)-oct-2-enoic acid	Human Lung Fibroblast	1.7 mM	IC50 value.[2]
3-Oxooctanoic acid	Human Lung Fibroblast	1.6 mM	IC50 value.[2]
Poly(3-hydroxybutyrate-co-4-hydroxybutyrate) [P(3HB-co-4HB)]	V79 and L929 (Fibroblast)	200 mg/mL (after 72h)	> 60% cell viability.[3]
3-Hydroxyvaleric acid	Mammalian cells	> 10 M	Reported to have cytotoxic effects, though the concentration is exceptionally high.[4]

Note: The cytotoxicity of oligo(3-hydroxyalkanoic acids) was found to decrease with increasing side-chain length.[1] In contrast, derivatives of (R)-3-hydroxyoctanoic acid generally did not show inhibition of mammalian cell proliferation even at concentrations of 3 mM.[2] Furthermore, the bio-derived additive 3-hydroxy-pentadecanoic acid (3OHC15) has been shown to mitigate the cytotoxic effects of other compounds.[5]

Experimental Protocols

The methodologies for assessing the cytotoxicity of 3-hydroxyalkanoic acids typically involve standard in vitro cell-based assays. The following is a generalized protocol based on the reviewed literature.

1. Cell Culture and Treatment:

• Cell Lines: Commonly used cell lines include fibroblast cells such as L929 and V79.[1][3] Human cell lines, including human lung fibroblasts, are also utilized.[2]

• Culture Conditions: Cells are cultured in appropriate media and conditions (e.g., 37°C, 5% CO2).

• Treatment: The 3-hydroxyalkanoic acids or their derivatives are dissolved in a suitable solvent and added to the cell culture medium at various concentrations. Control groups are treated with the solvent alone.

2. Cytotoxicity Assays:

• MTT Assay: This colorimetric assay is frequently used to assess cell metabolic activity as an indicator of cell viability.[3]

• Apoptosis Assays: To determine the mode of cell death, techniques like acridine (B1665455) orange/propidium iodide staining are employed to visualize apoptotic and necrotic cells.[3]

• Cell Proliferation Assays: These assays measure the rate of cell division to determine if a compound promotes or inhibits cell growth.

3. Data Analysis:

• The results are typically expressed as a percentage of cell viability compared to the control.

• The IC50 value, which is the concentration of a substance that reduces the viability of a cell population by 50%, is often calculated to quantify cytotoxicity.

Signaling Pathways and Experimental Workflows

Signaling Pathway

Some 3-hydroxyalkanoic acids, such as 3-hydroxybutyrate (3-HB), have been observed to influence cellular signaling. For instance, 3-HB can stimulate cell cycle progression through a calcium-dependent signaling pathway.[1]

Caption: 3-HB signaling pathway.

Experimental Workflow

The following diagram illustrates a typical workflow for assessing the cytotoxicity of 3-hydroxyalkanoic acids.

References

• 1. aidic.it [aidic.it]
• 2. Polyhydroxyalkanoate-based 3-hydroxyoctanoic acid and its derivatives as a platform of bioactive compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vitro biocompatibility evaluation of poly(3-hydroxybutyrate-co-4-hydroxybutyrate) copolymer in fibroblast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CAS 10237-77-1: 3-Hydroxyvaleric acid | CymitQuimica [cymitquimica.com]
• 5. Bio-based modification of polyhydroxyalkanoates (PHA) towards increased antimicrobial activities and reduced cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Enigma of 3-Hydroxyundecanoic Acid: A Fungal Metabolite or a Case of Mistaken Identity?

A comprehensive review of current scientific literature reveals a conspicuous absence of direct evidence to validate 3-hydroxyundecanoic acid as a metabolite produced by fungal species. While the world of fungi is a rich source of diverse bioactive compounds, including a variety of fatty acids with antimicrobial properties, the production of 3-hydroxyundecanoic acid appears to be predominantly attributed to bacterial sources. This guide provides a comparative analysis of 3-hydroxyundecanoic acid, primarily from bacterial origins, and contrasts its activity with established antifungal metabolites from fungal sources, offering researchers, scientists, and drug development professionals a clear perspective on the current state of knowledge.

3-Hydroxyundecanoic Acid: A Potent Antifungal Agent of Bacterial Origin

Recent studies have identified 3-hydroxy fatty acids, including 3-hydroxyundecanoic acid, as potent antifungal agents produced by bacteria, notably Lactobacillus plantarum.[1] These compounds exhibit significant inhibitory activity against various fungal pathogens. The proposed mechanism of action for these fatty acids involves the disruption of the fungal cell membrane's integrity, leading to increased permeability and eventual cell death.[1]

While the direct production of 3-hydroxyundecanoic acid by fungi remains unconfirmed in the reviewed literature, the broader class of fatty acids is a well-established component of fungal metabolism.[2][3] Fungi are known to produce a variety of saturated and unsaturated fatty acids that play crucial roles in cellular structure and energy storage.[2][3] Some of these fatty acids also exhibit antimicrobial properties, though their efficacy can vary significantly.

Comparative Analysis: Bacterial 3-Hydroxyundecanoic Acid vs. Other Antifungal Metabolites

To provide a clear comparison for researchers, the following table summarizes the available quantitative data on the antifungal activity of 3-hydroxyundecanoic acid (from bacterial sources) against other known antifungal compounds.

Compound	Producing Organism (Example)	Target Fungi (Example)	Minimum Inhibitory Concentration (MIC)	Reference
3-Hydroxyundecanoic Acid	Lactobacillus plantarum	Aspergillus fumigatus	25 - 100 µg/mL	[1]
Candida albicans	10 - 50 µg/mL	[1]
Undecanoic Acid	Not specified in source	Trichophyton rubrum	Not specified in source	[4]
Fusaric Acid	Fusarium heterosporium	Not specified in source	Not specified in source	[5]

Experimental Protocols: A Guide to Metabolite Analysis

Due to the lack of specific protocols for the validation of 3-hydroxyundecanoic acid from fungal sources, this section provides a generalized workflow for the extraction and analysis of fatty acid metabolites from microbial cultures. This protocol can be adapted for the investigation of various microbial metabolites.

Fungal Culture and Metabolite Extraction

This protocol outlines the steps for cultivating fungi and extracting secondary metabolites for analysis.

Fungal Metabolite Discovery Workflow

Methodology:

• Inoculation and Cultivation: Inoculate a suitable liquid medium with fungal spores or mycelia. Incubate the culture under appropriate conditions (temperature, agitation) to allow for fungal growth and metabolite production.

• Separation: After the incubation period, separate the fungal biomass (mycelia) from the culture broth (supernatant) by filtration or centrifugation.

• Solvent Extraction: Extract the cell-free supernatant with an appropriate organic solvent (e.g., ethyl acetate) to partition the secondary metabolites into the organic phase.

• Concentration: Concentrate the organic extract using a rotary evaporator to obtain the crude metabolite extract.

• Chromatographic Separation: Subject the crude extract to chromatographic techniques such as High-Performance Liquid Chromatography (HPLC) to separate the individual compounds.

• Structural Analysis: Identify the purified compounds using analytical techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to determine their chemical structures.

Biosynthesis Pathway of a Fungal Mycotoxin: Fusaric Acid

While the biosynthetic pathway for 3-hydroxyundecanoic acid in fungi is unknown, the pathway for another fungal carboxylic acid, fusaric acid, is well-documented. This provides an example of a fungal secondary metabolite pathway.

Simplified Fusaric Acid Biosynthesis

Fusaric acid is a mycotoxin produced by various Fusarium species.[5] Its biosynthesis involves a hybrid polyketide synthase-nonribosomal peptide synthetase (PKS-NRPS) pathway, starting from the precursors L-aspartate and acetyl-CoA.

Conclusion

References

• 1. Antifungal 3-Hydroxy Fatty Acids from Lactobacillus plantarum MiLAB 14 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization and Differentiation of Filamentous Fungi Based on Fatty Acid Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Reassessing the Use of Undecanoic Acid as a Therapeutic Strategy for Treating Fungal Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fusaric acid - Wikipedia [en.wikipedia.org]

A Comparative Analysis of 3-Hydroxyundecanoic Acid Production Across Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of 3-hydroxyundecanoic acid production across various microbial species. 3-Hydroxyundecanoic acid, a medium-chain-length 3-hydroxy fatty acid (mcl-3-HA), is a valuable chiral building block for the synthesis of various specialty chemicals and biopolymers. Its production is primarily observed in bacteria that synthesize medium-chain-length polyhydroxyalkanoates (mcl-PHAs), where it exists as a monomeric unit within the polyester. This guide summarizes quantitative data on its production, details the experimental protocols for its quantification, and illustrates the key biosynthetic pathways.

Data Presentation: Quantitative Production of 3-Hydroxyundecanoic Acid

Direct quantification of free 3-hydroxyundecanoic acid is not commonly reported in the literature. Instead, its presence is typically quantified as a molar fraction of the total mcl-PHAs produced by a microorganism. The following table summarizes the estimated production of 3-hydroxyundecanoic acid based on the reported mcl-PHA yield and the molar percentage of the 3-hydroxyundecanoate (3-HUD) monomer.

Species	Strain	Carbon Source	Total mcl-PHA Yield (g/L)	3-HUD in PHA (mol%)	Estimated 3-Hydroxyundecanoic Acid Yield (mg/L)
Pseudomonas putida	KT2440	Gluconate	~1.1 (derived from 17% of CDW)	4.7 ± 0.2	~52
Pseudomonas putida	LS46	Waste Free Fatty Acids	Not specified	Present	Not specified
Pseudomonas putida	U	Fatty Acids	Not specified	Present	Not specified

Note: The estimated yield is calculated based on the total PHA yield and the molar percentage of the 3-hydroxyundecanoate monomer. This is an approximation and the actual yield of the free acid may vary.

Experimental Protocols

The quantification of 3-hydroxyundecanoic acid, typically as a constituent of PHAs, is most commonly achieved through gas chromatography-mass spectrometry (GC-MS) analysis of the constituent 3-hydroxy fatty acid methyl esters.

Protocol: Quantification of 3-Hydroxyundecanoic Acid Monomers from Bacterial Biomass by GC-MS

This protocol outlines the methanolysis of PHA from bacterial cells followed by GC-MS analysis to determine the monomer composition.

1. Biomass Preparation:

• Cultivate the microbial strain under conditions conducive to PHA production.

• Harvest the cells by centrifugation (e.g., 5,000 x g for 15 minutes).

• Wash the cell pellet with a suitable buffer (e.g., phosphate-buffered saline) to remove residual medium components.

• Lyophilize (freeze-dry) the cell pellet to determine the cell dry weight (CDW) and for efficient methanolysis.

2. Methanolysis:

• To 10-20 mg of lyophilized cells in a screw-capped glass tube, add 2 mL of a methanolysis solution containing 15% (v/v) sulfuric acid in methanol.

• For quantification, add a known amount of an internal standard, such as methyl benzoate (B1203000) or 3-hydroxy-d5-decanoic acid.

• Tightly cap the tube and heat at 100°C for 4 hours in a heating block or oven. This process simultaneously extracts and depolymerizes the PHA into its constituent 3-hydroxyacyl methyl esters.

3. Extraction of Methyl Esters:

• After cooling the reaction mixture to room temperature, add 1 mL of chloroform (B151607) and 1 mL of distilled water.

• Vortex vigorously for 1 minute to extract the 3-hydroxyacyl methyl esters into the chloroform phase.

• Centrifuge the mixture to separate the phases (e.g., 2,000 x g for 5 minutes).

• Carefully transfer the lower chloroform phase containing the methyl esters to a new glass tube.

4. Sample Preparation for GC-MS:

• Dry the extracted chloroform phase under a gentle stream of nitrogen gas.

• Re-dissolve the dried residue in a known volume of a suitable solvent, such as chloroform or hexane (B92381) (e.g., 100 µL).

• Transfer the sample to a GC vial for analysis.

5. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable.

  • Injector Temperature: 250°C.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp 1: Increase to 150°C at a rate of 8°C/minute.

    • Ramp 2: Increase to 250°C at a rate of 15°C/minute, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Range: m/z 40-400.

  • Identification: Identify the methyl ester of 3-hydroxyundecanoic acid based on its retention time and characteristic mass spectrum.

  • Quantification: Quantify the peak area of the identified compound and compare it to the peak area of the internal standard to determine its concentration.

Mandatory Visualization

Biosynthesis of Medium-Chain-Length Polyhydroxyalkanoates

The biosynthesis of mcl-PHAs, which includes 3-hydroxyundecanoic acid as a monomer, is primarily linked to two central metabolic pathways in bacteria like Pseudomonas: the de novo fatty acid synthesis pathway and the β-oxidation of fatty acids.[1] Both pathways provide the (R)-3-hydroxyacyl-CoA precursors necessary for polymerization by PHA synthase.[1]

Caption: Generalized biosynthetic pathways for mcl-PHA production.

References

• 1. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 3-Hydroxyundecanoic Acid: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development and other scientific endeavors, the responsible management of chemical reagents is paramount for laboratory safety and operational integrity. This guide provides essential, step-by-step procedures for the proper disposal of 3-Hydroxyundecanoic acid, ensuring compliance with safety standards and minimizing environmental impact.

Immediate Safety and Handling Precautions

Before commencing any disposal protocol, it is crucial to handle 3-Hydroxyundecanoic acid with appropriate safety measures. While specific handling procedures may vary based on the supplier and concentration, the following general precautions should always be observed.

Personal Protective Equipment (PPE):

Protective Equipment	Specification
Eye Protection	Chemical safety goggles or glasses.
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).
Body Protection	A lab coat or other protective clothing is recommended to prevent skin contact.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood, to minimize the inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol

The disposal of 3-Hydroxyundecanoic acid, a hydroxy fatty acid, should be approached with a clear understanding of its properties and adherence to local waste regulations. It is best practice to treat all research chemicals with a high degree of caution.

• Consult the Safety Data Sheet (SDS): The most critical first step is to review the SDS provided by the manufacturer of your specific 3-Hydroxyundecanoic acid product. This document contains detailed information on hazards, handling, and specific disposal requirements.

• Waste Characterization: Determine if the waste is contaminated with other hazardous substances. If the 3-Hydroxyundecanoic acid has been mixed with solvents or other reagents, the disposal protocol for the most hazardous component of the mixture must be followed.

• Solid Waste Disposal (Uncontaminated): For small, uncontaminated quantities of solid 3-Hydroxyundecanoic acid, the primary disposal method is collection in a designated and properly labeled waste container.

  • Container: Use a clearly labeled, sealed container compatible with acids.

  • Labeling: The label should include the chemical name ("3-Hydroxyundecanoic acid"), the date, and any relevant hazard warnings.

  • Storage: Store the waste container in a designated, secure area away from incompatible materials.

• Solution Waste Disposal:

  • Acidic or Basic Solutions: If the 3-Hydroxyundecanoic acid is in an acidic or basic solution, neutralization to a pH between 6 and 8 may be required before disposal, in accordance with institutional and local guidelines.[1] This should be done carefully, potentially in an ice bath to control any exothermic reaction.

  • Collection: Collect the neutralized solution in a labeled, sealed container for chemical waste. Do not dispose of it down the drain unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department and local regulations.[1][2]

• Contact Environmental Health & Safety (EHS): For final disposal, the collected waste must be handed over to your institution's EHS department or a licensed hazardous waste disposal company.[2] They will ensure the waste is treated and disposed of in accordance with all federal, state, and local regulations. Never dispose of chemical waste with municipal trash.[2]

Experimental Protocols

Neutralization of Acidic Solutions of 3-Hydroxyundecanoic Acid:

This is a general guideline. Always follow specific institutional procedures.

• Preparation: Work in a fume hood and wear appropriate PPE. Prepare a dilute solution of a weak base (e.g., sodium bicarbonate) and have an ice bath ready.

• Dilution: If the acidic solution is concentrated, slowly add it to a large volume of cold water to dilute it.

• Neutralization: Slowly add the weak base to the diluted acidic solution while stirring continuously. Monitor the pH of the solution using a pH meter or pH strips.

• pH Adjustment: Continue adding the base until the pH of the solution is between 6 and 8.

• Collection: Once neutralized, transfer the solution to a properly labeled hazardous waste container for collection by EHS.

Disposal Workflow

Caption: Disposal decision workflow for 3-Hydroxyundecanoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. georganics.sk [georganics.sk]